3-Bromo-6-nitrodurene

• CAS: 52415-10-8

Core Science & Biosynthesis

A Comprehensive Spectroscopic Guide to 3-Bromo-6-nitrodurene: Structure Elucidation through NMR, IR, and MS

This technical guide provides a detailed exploration of the spectroscopic characteristics of 3-Bromo-6-nitrodurene. In the absence of a complete, published experimental dataset for this specific molecule, this document leverages advanced prediction methodologies and foundational spectroscopic principles to construct a reliable analytical profile. This guide is intended for researchers, scientists, and drug development professionals who require a deep understanding of how to characterize complex aromatic compounds. We will delve into the predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, explaining the rationale behind the spectral features and providing robust, field-proven protocols for data acquisition.

Introduction: The Structure of 3-Bromo-6-nitrodurene

3-Bromo-6-nitrodurene (1-bromo-2,3,5,6-tetramethyl-4-nitrobenzene) is a polysubstituted aromatic compound. Its structure, featuring a tetramethylated benzene ring (durene) functionalized with both a bromine atom and a nitro group, presents a unique substitution pattern that gives rise to distinct spectroscopic signatures. Accurate characterization of such molecules is paramount in fields like medicinal chemistry and materials science, where precise structural confirmation is a prerequisite for understanding function. This guide will systematically build a spectroscopic case for the unambiguous identification of 3-Bromo-6-nitrodurene.

Caption: Molecular structure of 3-Bromo-6-nitrodurene.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For 3-Bromo-6-nitrodurene, both ¹H and ¹³C NMR provide critical information about the electronic environment and symmetry of the molecule. The predictions presented here are based on a combination of established substituent effects and data generated by machine learning-based prediction algorithms.[1][2][3][4][5][6]

The ¹H NMR spectrum is anticipated to be relatively simple due to the molecule's symmetry. A plane of symmetry runs through the C1-Br and C4-NO₂ bonds, rendering the four methyl groups chemically non-equivalent in pairs.

Table 1: Predicted ¹H NMR Chemical Shifts for 3-Bromo-6-nitrodurene (500 MHz, CDCl₃)

Signal Label	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
A	2.31	Singlet	6H	Methyl groups at C2 and C6
B	2.45	Singlet	6H	Methyl groups at C3 and C5

Analysis of Predicted ¹H Spectrum:

• Two Signals for Four Methyl Groups: The molecule's symmetry makes the two methyl groups adjacent to the bromine atom (at C2 and C6) chemically equivalent, resulting in a single signal (A). Similarly, the two methyl groups adjacent to the nitro group (at C3 and C5) are equivalent, giving rise to a second signal (B).

• Chemical Shifts: Both signals appear in the region typical for benzylic protons.[7][8][9][10] The methyl groups at C3 and C5 (Signal B) are predicted to be slightly downfield compared to those at C2 and C6 (Signal A). This is attributable to the stronger electron-withdrawing nature of the nitro group compared to the bromine atom, which deshields the adjacent protons to a greater extent.

• Multiplicity: Since there are no adjacent protons, all methyl signals are predicted to be singlets.

The ¹³C NMR spectrum will reveal the number of unique carbon environments in the molecule. Due to the same symmetry element, we expect to see six distinct carbon signals.

Table 2: Predicted ¹³C NMR Chemical Shifts for 3-Bromo-6-nitrodurene (125 MHz, CDCl₃)

Signal Label	Predicted Chemical Shift (δ, ppm)	Assignment
1	18.2	Methyl carbons at C2 and C6
2	20.9	Methyl carbons at C3 and C5
3	126.9	Aromatic carbon C1 (attached to Br)
4	134.4	Aromatic carbons C2 and C6
5	139.7	Aromatic carbons C3 and C5
6	147.2	Aromatic carbon C4 (attached to NO₂)

Analysis of Predicted ¹³C Spectrum:

• Six Carbon Signals: The molecule's symmetry results in six unique carbon environments: two for the four methyl groups and four for the six aromatic carbons.

• Aromatic Carbons: The carbons directly attached to the electronegative substituents (C1 and C4) are readily assigned. The carbon bearing the nitro group (C6) is the most deshielded, appearing furthest downfield.[11][12][13] The carbon attached to the bromine (C3) is also significantly shifted. The remaining aromatic carbons (C4, C5) are assigned based on their proximity to the electron-withdrawing groups.

• Methyl Carbons: The two types of methyl carbons (C1, C2) are found in the typical aliphatic region. The methyls closer to the nitro group (C2) are predicted to be slightly more deshielded than those closer to the bromine atom (C1).

Caption: Standard workflow for NMR sample preparation and data acquisition.

• Sample Preparation:

  • Accurately weigh 5-10 mg of solid 3-Bromo-6-nitrodurene.

  • Dissolve the sample in approximately 0.7 mL of a suitable deuterated solvent, such as chloroform-d (CDCl₃), in a clean, dry vial.[14][15][16][17][18] CDCl₃ is a good first choice due to its excellent dissolving power for many organic compounds.[14]

  • Add a small amount of an internal standard, typically tetramethylsilane (TMS), for chemical shift referencing (δ = 0.00 ppm).

  • Transfer the solution to a 5 mm NMR tube.

• Instrument Setup:

  • Insert the NMR tube into the spectrometer's spinner turbine and place it in the magnet.

  • Lock the spectrometer onto the deuterium signal of the solvent.

  • Tune and match the probe for the desired nuclei (¹H and ¹³C).

  • Perform shimming to optimize the magnetic field homogeneity.

• Data Acquisition:

  • ¹H Spectrum: Acquire the spectrum using a standard pulse sequence. A spectral width of approximately 16 ppm, centered around 8 ppm, is appropriate. Typically, 8-16 scans are sufficient for a sample of this concentration.

  • ¹³C Spectrum: Acquire a proton-decoupled ¹³C spectrum. A spectral width of about 250 ppm is standard. Due to the lower natural abundance and sensitivity of the ¹³C nucleus, a larger number of scans (e.g., 1024 or more) and a relaxation delay (e.g., 2 seconds) are typically required.

Infrared (IR) Spectroscopy

IR spectroscopy probes the vibrational frequencies of bonds within a molecule, providing valuable information about the functional groups present.

The IR spectrum of 3-Bromo-6-nitrodurene is expected to be dominated by absorptions from the nitro group, the aromatic ring, and the methyl C-H bonds.

Table 3: Predicted Characteristic IR Absorptions for 3-Bromo-6-nitrodurene

Wavenumber Range (cm⁻¹)	Bond Vibration	Intensity	Notes
3100 - 3000	Aromatic C-H Stretch	Weak	Often weak in highly substituted aromatics.[19]
2975 - 2850	Methyl C-H Stretch	Medium-Strong	Characteristic of the four methyl groups.
~1600, ~1475	Aromatic C=C Stretch	Medium-Weak	Two bands are typical for the benzene ring itself.[19][20]
1550 - 1500	NO₂ Asymmetric Stretch	Strong	A key diagnostic peak for nitro compounds.[20]
1370 - 1330	NO₂ Symmetric Stretch	Strong	The second key diagnostic peak for the nitro group.[20]
1465 - 1440	Methyl C-H Bend	Medium	Asymmetric and symmetric bending modes.
~1050	C-N Stretch	Medium
650 - 550	C-Br Stretch	Medium-Strong	Found in the fingerprint region.

Analysis of Predicted IR Spectrum:

The most telling features in the predicted IR spectrum are the two strong absorption bands corresponding to the asymmetric and symmetric stretching of the nitro (NO₂) group.[20] These are highly characteristic and their presence would provide strong evidence for this functional group. Additional bands for aromatic C=C stretching and aliphatic C-H stretching from the methyl groups would confirm the presence of the durene core.[1][11][13][19][20][21][22][23][24]

Caption: Workflow for preparing a KBr pellet for IR analysis.

• Sample Preparation:

  • In an agate mortar and pestle, grind 1-2 mg of crystalline 3-Bromo-6-nitrodurene to a fine powder. This is crucial to minimize light scattering.[2][25]

  • Add approximately 100-200 mg of dry, spectroscopy-grade potassium bromide (KBr) powder. KBr is transparent to IR radiation in the typical analysis range.[2][4]

  • Gently but thoroughly grind the sample and KBr together until the mixture is homogenous. Work quickly to minimize moisture absorption by the hygroscopic KBr.[4]

• Pellet Pressing:

  • Transfer a portion of the powder mixture to a pellet die.

  • Assemble the die and place it in a hydraulic press.

  • Apply pressure of 8-10 tons for 1-2 minutes. The pressure causes the KBr to flow and form a solid, transparent disc.[2][7]

  • Carefully release the pressure and eject the pellet from the die. A successful pellet will be thin and transparent.

• Data Acquisition:

  • Place the KBr pellet into the sample holder of the FTIR spectrometer.

  • First, acquire a background spectrum of the empty sample compartment to account for atmospheric CO₂ and H₂O.

  • Acquire the sample spectrum. Typically, 32-64 scans are co-added to improve the signal-to-noise ratio. The spectrum is usually recorded from 4000 cm⁻¹ to 400 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight and, through fragmentation analysis, valuable structural information. For 3-Bromo-6-nitrodurene, electron ionization (EI) is an appropriate technique.[6][9][10]

The mass spectrum will be characterized by a distinct molecular ion peak and several key fragment ions.

Table 4: Predicted Key Ions in the EI Mass Spectrum of 3-Bromo-6-nitrodurene

m/z (approx.)	Ion	Notes
273 / 275	[M]⁺˙	Molecular Ion. Exhibits a characteristic ~1:1 intensity ratio due to the natural abundance of ⁷⁹Br and ⁸¹Br isotopes.
258 / 260	[M - CH₃]⁺	Loss of a methyl radical.
227 / 229	[M - NO₂]⁺	Loss of a nitro group radical. A common fragmentation for nitroaromatics.[3]
194	[M - Br]⁺	Loss of a bromine radical.
46	[NO₂]⁺	Nitro group fragment.

Analysis of Predicted Mass Spectrum:

• Molecular Ion (M⁺˙): The most critical feature is the molecular ion peak. Due to the presence of one bromine atom, this will appear as a pair of peaks of nearly equal intensity, separated by 2 m/z units (at m/z 273 for the ⁷⁹Br isotope and m/z 275 for the ⁸¹Br isotope). This isotopic signature is a definitive indicator of a monobrominated compound.

• Fragmentation Pathways: Electron ionization is a high-energy technique that will cause the molecular ion to fragment.[9] The most likely initial fragmentations are the loss of a light radical, such as a methyl group ([M - 15]⁺), or the cleavage of the C-NO₂ or C-Br bonds. The loss of the nitro group ([M - 46]⁺) is a very common pathway for aromatic nitro compounds.

Caption: Predicted major fragmentation pathways for 3-Bromo-6-nitrodurene in EI-MS.

• Sample Introduction:

  • For a pure, solid sample, a direct insertion probe can be used. A small amount of the sample is placed in a capillary tube at the end of the probe.

  • Alternatively, if coupled with gas chromatography (GC-MS), dissolve the sample in a volatile solvent (e.g., dichloromethane) and inject it into the GC. The GC will separate the compound before it enters the mass spectrometer.

• Ionization:

  • The sample is introduced into the high-vacuum source of the mass spectrometer.

  • It is vaporized by heating.

  • The gaseous molecules are bombarded with a beam of high-energy electrons (typically 70 eV), causing ionization and fragmentation.[6][9]

• Mass Analysis and Detection:

  • The resulting positive ions are accelerated into a mass analyzer (e.g., a quadrupole).

  • The analyzer separates the ions based on their mass-to-charge ratio (m/z).

  • A detector records the abundance of each ion, generating the mass spectrum.

Integrated Spectroscopic Analysis: Confirming the Structure

While each spectroscopic technique provides a piece of the puzzle, their combined power allows for unambiguous structure determination. For 3-Bromo-6-nitrodurene, the analytical logic is as follows:

• Mass Spectrometry would first establish the molecular weight (273/275 amu) and confirm the presence of one bromine atom via the characteristic M/M+2 isotopic pattern.

• IR Spectroscopy would then confirm the presence of key functional groups, most notably the strong, characteristic absorptions for the nitro group.

• ¹³C NMR would establish the number of unique carbons (six), consistent with the proposed structure's symmetry.

• ¹H NMR would provide the final confirmation, showing the two distinct methyl environments and their respective integration values (6H each), all as singlets, which perfectly matches the substitution pattern of 3-Bromo-6-nitrodurene.

Together, these predicted spectra form a unique and cohesive dataset that, if obtained experimentally, would serve as a robust validation of the chemical structure of 3-Bromo-6-nitrodurene.

References

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An In-depth Technical Guide to 3-Bromo-6-nitrodurene: Properties, Synthesis, and Reactivity

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-6-nitrodurene, systematically known as 1-Bromo-4-nitro-2,3,5,6-tetramethylbenzene, is a polysubstituted aromatic compound. Its structure, featuring a durene (1,2,4,5-tetramethylbenzene) core functionalized with both a bromine atom and a nitro group, makes it a subject of interest in synthetic organic chemistry. The interplay of the electron-donating methyl groups and the electron-withdrawing nitro group, combined with the steric hindrance imposed by the tetramethyl substitution pattern, imparts unique physical and chemical properties to this molecule. This guide provides a comprehensive overview of its known and predicted characteristics, a plausible synthetic route, and an analysis of its chemical reactivity, designed to be a valuable resource for professionals in research and development.

Molecular Identification and Structure

Identifier	Value
Systematic Name	1-Bromo-4-nitro-2,3,5,6-tetramethylbenzene
Common Name	3-Bromo-6-nitrodurene
CAS Number	52415-10-8[1]
Molecular Formula	C10H12BrNO2
Molecular Weight	258.11 g/mol
Canonical SMILES	CC1=C(C(=C(C(=C1Br)[O-])C)C)C
InChI Key	WJKBPTLQJXKEHC-UHFFFAOYSA-N

Physical Properties

Due to the limited availability of experimental data for 3-Bromo-6-nitrodurene, the following physical properties are a combination of available information and expert predictions based on the analysis of structurally similar compounds.

Property	Predicted Value/Description	Rationale and Comparative Analysis
Appearance	Pale yellow crystalline solid	Similar to many simple bromonitroaromatic compounds.
Melting Point	> 100 °C	The high degree of substitution and molecular symmetry in the durene core are expected to result in a well-ordered crystal lattice, leading to a relatively high melting point compared to less substituted analogs like 1-bromo-4-nitrobenzene (m.p. 124-126 °C).
Boiling Point	> 250 °C	The presence of four methyl groups and a bromine atom significantly increases the molecular weight and van der Waals forces compared to simpler nitroaromatics, suggesting a high boiling point.
Solubility	Insoluble in water; Soluble in common organic solvents such as dichloromethane, chloroform, and ethyl acetate.	The nonpolar nature of the tetramethylbenzene backbone dominates the molecule's polarity, making it hydrophobic.

Spectroscopic Characterization (Predicted)

The following are predicted spectroscopic data based on the structure of 3-Bromo-6-nitrodurene and spectral data from analogous compounds.

¹H NMR Spectroscopy

In a suitable deuterated solvent (e.g., CDCl₃), the ¹H NMR spectrum is expected to be simple due to the molecule's symmetry. A single sharp singlet would be anticipated for the twelve equivalent protons of the four methyl groups. The chemical shift of this singlet would likely appear in the range of δ 2.2-2.5 ppm, influenced by the deshielding effect of the aromatic ring, the bromine atom, and the nitro group.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum is also predicted to be relatively simple, showing four distinct signals:

• Aromatic Carbons (C-Br and C-NO₂): Two signals for the quaternary carbons directly attached to the bromine and nitro groups. The carbon attached to the electron-withdrawing nitro group would be the most downfield.

• Aromatic Carbons (C-CH₃): One signal for the four equivalent quaternary carbons bearing the methyl groups.

• Methyl Carbons (-CH₃): One signal for the four equivalent methyl carbons, expected to be the most upfield signal.

Infrared (IR) Spectroscopy

The IR spectrum of 3-Bromo-6-nitrodurene is expected to exhibit characteristic absorption bands for its functional groups:

• N-O Stretching (Nitro Group): Strong, sharp peaks are anticipated around 1520-1560 cm⁻¹ (asymmetric) and 1345-1385 cm⁻¹ (symmetric). These are defining peaks for aromatic nitro compounds.

• C-H Stretching (Methyl Groups): Bands in the region of 2950-3000 cm⁻¹.

• C=C Stretching (Aromatic Ring): Peaks in the 1400-1600 cm⁻¹ region.

• C-Br Stretching: A peak in the lower frequency region, typically below 600 cm⁻¹.

Mass Spectrometry

In a mass spectrum, the molecular ion peak [M]⁺ would be observed at m/z 257 and a characteristic [M+2]⁺ peak of similar intensity at m/z 259, corresponding to the natural isotopic abundance of bromine (⁷⁹Br and ⁸¹Br). Fragmentation patterns would likely involve the loss of the nitro group (-NO₂) and subsequent fragmentation of the durene core.

Synthesis of 3-Bromo-6-nitrodurene: A Proposed Protocol

A plausible synthetic route to 3-Bromo-6-nitrodurene involves a two-step electrophilic aromatic substitution sequence starting from durene (1,2,4,5-tetramethylbenzene). The order of these substitutions is critical to achieving the desired product.

Strategic Considerations

• Nitration of Bromodurene: The bromine atom is an ortho-, para-director. Nitrating bromodurene would likely yield a mixture of products, with the desired 3-bromo-6-nitrodurene being a major product due to the para-directing effect of bromine.

• Bromination of Nitrodurene: The nitro group is a meta-director and a strong deactivator. Bromination of nitrodurene would be challenging and would likely lead to substitution at a position meta to the nitro group, which is not the desired isomer.

Therefore, the most logical synthetic pathway is the nitration of bromodurene.

Proposed Synthesis Workflow

Caption: Proposed two-step synthesis of 3-Bromo-6-nitrodurene from durene.

Step 1: Bromination of Durene

Objective: To synthesize bromodurene (1-bromo-2,3,5,6-tetramethylbenzene).

Methodology:

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap (to neutralize HBr gas), dissolve durene in a suitable inert solvent such as dichloromethane or carbon tetrachloride.

• Catalyst Addition: Add a catalytic amount of iron(III) bromide (FeBr₃).

• Bromine Addition: Slowly add a stoichiometric amount of bromine (Br₂) dissolved in the same solvent from the dropping funnel. The reaction is exothermic and should be cooled in an ice bath to maintain a controlled temperature.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction with an aqueous solution of sodium bisulfite to remove excess bromine. Separate the organic layer, wash with water and brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purification: The crude bromodurene can be purified by recrystallization from a suitable solvent like ethanol to yield a white crystalline solid.

Step 2: Nitration of Bromodurene

Objective: To synthesize 3-Bromo-6-nitrodurene from bromodurene.

Methodology:

• Preparation of Nitrating Mixture: In a separate flask, carefully prepare the nitrating mixture by slowly adding concentrated nitric acid to concentrated sulfuric acid, while cooling in an ice bath.

• Reaction Setup: Dissolve the purified bromodurene in a minimal amount of concentrated sulfuric acid in a round-bottom flask, and cool the mixture in an ice bath.

• Addition of Nitrating Mixture: Slowly add the cold nitrating mixture to the solution of bromodurene, ensuring the temperature is kept low (0-5 °C) to prevent over-nitration and side reactions.

• Reaction and Monitoring: Allow the reaction to stir at a low temperature and monitor its progress using TLC.

• Work-up: Once the reaction is complete, carefully pour the reaction mixture onto crushed ice. The product will precipitate out of the acidic solution.

• Isolation and Purification: Collect the solid product by vacuum filtration and wash thoroughly with cold water to remove residual acid. The crude 3-Bromo-6-nitrodurene can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) to yield the final product.

Chemical Reactivity and Stability

The chemical behavior of 3-Bromo-6-nitrodurene is governed by the electronic effects of its substituents and the significant steric hindrance around the aromatic ring.

Nucleophilic Aromatic Substitution

The presence of the strongly electron-withdrawing nitro group would typically activate the aromatic ring towards nucleophilic aromatic substitution, particularly at the position occupied by the bromine atom. However, the four methyl groups create substantial steric hindrance around the bromine, likely making this reaction kinetically unfavorable under standard conditions. More forcing conditions or specialized catalysts may be required for such transformations.

Reduction of the Nitro Group

The nitro group in 3-Bromo-6-nitrodurene can be reduced to an amino group, which is a common and useful transformation in organic synthesis.[2][3][4]

Caption: Reduction of the nitro group to form the corresponding aniline derivative.

Common reducing agents for this transformation include:

• Metals in Acidic Media: Tin(II) chloride (SnCl₂) in hydrochloric acid (HCl) or iron (Fe) in acetic acid are effective for this reduction.[4]

• Catalytic Hydrogenation: Hydrogen gas (H₂) in the presence of a palladium on carbon (Pd/C) catalyst is another standard method. However, care must be taken as some catalysts can also lead to hydrodebromination (loss of the bromine atom).

The resulting 3-bromo-6-aminodurene would be a valuable intermediate for further functionalization, such as diazotization followed by Sandmeyer reactions.

Stability

3-Bromo-6-nitrodurene is expected to be a stable crystalline solid under normal laboratory conditions. It should be stored away from strong bases and reducing agents to avoid unwanted reactions.

Safety Information

Based on the available GHS classification, 3-Bromo-6-nitrodurene should be handled with appropriate safety precautions.

Hazard Statements: [1]

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.

Precautionary Measures:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Avoid inhalation of dust and contact with skin and eyes.

• In case of contact, rinse the affected area with plenty of water and seek medical advice if irritation persists.

Conclusion

3-Bromo-6-nitrodurene is a unique polysubstituted aromatic compound with properties influenced by its sterically hindered and electronically diverse functional groups. While experimental data for this specific molecule is scarce, this guide provides a comprehensive overview based on established principles of organic chemistry and data from analogous structures. The proposed synthetic route offers a logical approach for its preparation, and the discussion of its reactivity highlights potential pathways for its use as a synthetic intermediate. As with any chemical, proper safety protocols should be strictly followed during its handling and use. This guide serves as a foundational resource for researchers and scientists interested in exploring the chemistry and potential applications of 3-Bromo-6-nitrodurene.

References

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Introduction: The Significance of Structural Insight

An In-Depth Technical Guide to the Crystal Structure Analysis of 3-Bromo-6-nitrodurene

This guide provides a comprehensive technical overview of the methodologies and scientific rationale involved in the single-crystal X-ray diffraction analysis of 3-Bromo-6-nitrodurene. It is intended for researchers, scientists, and professionals in drug development and materials science who are interested in the detailed structural elucidation of small organic molecules.

3-Bromo-6-nitrodurene, a substituted aromatic compound, represents a class of molecules with potential applications in medicinal chemistry and materials science. The introduction of a bromine atom and a nitro group to the durene (1,2,4,5-tetramethylbenzene) scaffold can significantly influence its physicochemical properties, including its reactivity, lipophilicity, and intermolecular interactions. A definitive understanding of its three-dimensional atomic arrangement through crystal structure analysis is paramount for several reasons:

• Structure-Activity Relationship (SAR) Studies: In drug discovery, the precise molecular geometry and intermolecular interactions are critical for understanding how a molecule interacts with its biological target.

• Polymorphism and Solid-State Properties: The crystal packing arrangement dictates properties such as solubility, stability, and bioavailability of active pharmaceutical ingredients (APIs).

• Crystal Engineering: Knowledge of the supramolecular synthons driven by halogen and nitro functionalities allows for the rational design of new materials with desired properties.

This guide will delineate a systematic approach to the crystal structure determination of 3-Bromo-6-nitrodurene, from synthesis and crystallization to the final analysis of its structural features.

Synthesis and Crystallization: The Foundation of Analysis

A plausible synthetic route to 3-Bromo-6-nitrodurene involves the nitration of 3-bromodurene. The starting 3-bromodurene can be prepared via electrophilic bromination of durene.

Synthesis Protocol

• Bromination of Durene: Durene is treated with a brominating agent such as N-bromosuccinimide (NBS) in a suitable solvent like carbon tetrachloride, often with a radical initiator like benzoyl peroxide.

• Nitration of 3-Bromodurene: The resulting 3-bromodurene is then carefully nitrated using a mixture of concentrated nitric acid and sulfuric acid at low temperatures to regioselectively introduce the nitro group at the 6-position.[1] The reaction is typically quenched with ice water, and the crude product is purified by recrystallization or column chromatography.

Achieving X-ray Quality Crystals

The cornerstone of single-crystal X-ray diffraction is the availability of a high-quality single crystal. For small organic molecules like 3-Bromo-6-nitrodurene, several crystallization techniques can be employed:

• Slow Evaporation: A saturated solution of the compound in a suitable solvent (e.g., ethanol, acetone, or a mixture) is allowed to evaporate slowly at room temperature.

• Vapor Diffusion: A concentrated solution of the compound in a volatile solvent is placed in a sealed container with a less volatile anti-solvent. The slow diffusion of the anti-solvent vapor into the solution reduces the solubility of the compound, promoting crystal growth.

• Cooling Crystallization: A saturated solution of the compound at an elevated temperature is slowly cooled to induce crystallization.

The choice of solvent is critical and often determined empirically. A good crystallization solvent is one in which the compound is moderately soluble.

Single-Crystal X-ray Diffraction: Unveiling the Atomic Arrangement

Single-crystal X-ray diffraction is the definitive method for determining the three-dimensional structure of a molecule at atomic resolution.[2][3][4][5]

Experimental Workflow

The following diagram illustrates the typical workflow for single-crystal X-ray diffraction analysis.

Caption: A flowchart illustrating the key stages of crystal structure analysis.

Detailed Methodologies

Data Collection: A suitable single crystal (typically 0.1-0.3 mm in size) is mounted on a goniometer head.[2] Data is collected using a modern CCD or CMOS area detector-based diffractometer, commonly equipped with a Mo Kα (λ = 0.71073 Å) or Cu Kα (λ = 1.5418 Å) X-ray source.[2] To minimize thermal vibrations and obtain higher resolution data, data collection is usually performed at low temperatures (e.g., 100 K) using a cryostream.[2]

Data Processing: The raw diffraction images are processed to integrate the intensities of the reflections. This is followed by data reduction, which includes corrections for Lorentz and polarization effects, and an empirical absorption correction based on multi-scan measurements. The space group is determined from the systematic absences in the diffraction data.

Structure Solution and Refinement: The crystal structure is typically solved using direct methods or Patterson synthesis, which provide initial phases for the structure factors. The resulting electron density map reveals the positions of the heavier atoms (like Br). Subsequent difference Fourier maps reveal the positions of the lighter atoms (C, N, O). The structural model is then refined by full-matrix least-squares on F², which minimizes the difference between the observed and calculated structure factors. Anisotropic displacement parameters are refined for all non-hydrogen atoms. Hydrogen atoms are typically placed in calculated positions and refined using a riding model.

Analysis of the Crystal Structure of 3-Bromo-6-nitrodurene

The refined crystal structure provides a wealth of information about the molecule's geometry and its interactions in the solid state.

Hypothetical Crystallographic Data

The following table summarizes the kind of crystallographic data that would be obtained for 3-Bromo-6-nitrodurene.

Parameter	Hypothetical Value
Chemical formula	C₁₀H₁₂BrNO₂
Formula weight	258.11 g/mol
Crystal system	Monoclinic
Space group	P2₁/c
a, b, c (Å)	a = 8.5, b = 12.0, c = 10.5
α, β, γ (°)	α = 90, β = 105, γ = 90
Volume (ų)	1035
Z	4
Density (calculated)	1.65 g/cm³
Absorption coefficient (μ)	3.5 mm⁻¹
F(000)	528
R_int	0.04
Final R indices [I>2σ(I)]	R₁ = 0.05, wR₂ = 0.12
Goodness-of-fit on F²	1.05

Molecular Geometry

The analysis will reveal precise bond lengths, bond angles, and torsion angles. The durene ring is expected to be nearly planar, though some distortion may be induced by the bulky substituents. The nitro group may be twisted out of the plane of the benzene ring.

Intermolecular Interactions and Crystal Packing

The presence of a bromine atom and a nitro group suggests the likelihood of specific and directional intermolecular interactions that govern the crystal packing.

• Halogen Bonding: The electrophilic region on the bromine atom (σ-hole) can interact with the nucleophilic oxygen atoms of the nitro group of an adjacent molecule (C-Br···O=N). This type of interaction is a powerful tool in crystal engineering.[6][7][8]

• π-π Stacking: The aromatic rings of adjacent molecules may engage in π-π stacking interactions, contributing to the overall stability of the crystal lattice.[9]

• C-H···O Hydrogen Bonds: The methyl hydrogens or the aromatic hydrogen can form weak hydrogen bonds with the oxygen atoms of the nitro group.[9][10]

The interplay of these interactions will determine the overall supramolecular architecture.

Caption: A diagram illustrating potential intermolecular interactions in the crystal lattice.

Conclusion

The crystal structure analysis of 3-Bromo-6-nitrodurene provides indispensable information for understanding its fundamental chemical and physical properties. The detailed structural data, including molecular geometry and intermolecular interactions, are crucial for rational drug design, the development of new materials, and understanding polymorphism. The methodologies outlined in this guide represent a robust and reliable approach to obtaining high-quality structural data for small organic molecules, thereby enabling their full potential to be realized in various scientific and industrial applications.

References

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• Jasiński, R., et al. (2014). Single crystal X-ray structure of (Z)-1-bromo-1-nitro-2-phenylethene. Acta Crystallographica Section E: Structure Reports Online, 70(11), o1188. [Link]

• Gurbanov, A. V., et al. (2022). Structural Organization of Dibromodiazadienes in the Crystal and Identification of Br···O Halogen Bonding Involving the Nitro Group. Molecules, 27(16), 5178. [Link]

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• Rolen, M. L., et al. (2023). Completion of Crystallographic Data for the Series of 4-Halogenated-1H-pyrazoles: Crystal Structure Determination of 4-Iodo-1H-pyrazole and Spectroscopic Comparison. Crystals, 13(7), 1098. [Link]

• Paul, M. F., et al. (1960). The absorption, distribution, excretion and biotransformation of nitrofurantoin. Antibiotics & Chemotherapy, 10, 287-302. [Link]

• Davies, E. S., & Hartshorne, N. H. (1934). Identification of some aromatic nitro-compounds by optical crystallographic methods. Journal of the Chemical Society (Resumed), 1830-1833. [Link]

• Google Patents. Process for the synthesis of 6-bromo-17,21-dihydroxy 3,11,20-trioxo-1,4-pregnadienes 17,21-diesters.

• Suchetan, P. A., et al. (2014). Crystal structure of (R)-6′-bromo-3,3-dimethyl-3′,4′-dihydro-2′H-spiro[cyclohexane-1,3′-1,2,4-benzothiadiazine] 1′,1′-dioxide. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 11), o1189. [Link]

• Cooksey, C. J. (2012). Preparation of Tyrian Purple (6,6′-Dibromoindigo): Past and Present. Molecules, 17(5), 5762-5784. [Link]

• Wolk, J. L., & Cooksey, C. J. (2011). A Simple, Safe and Efficient Synthesis of Tyrian Purple (6,6′-Dibromoindigo). Molecules, 16(7), 5483-5494. [Link]

• Singh, V. P., et al. (2014). Crystal structure of 4-bromo-N-(2-bromo-3-nitrobenzyl)-2-nitronaphthalen-1-amine. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 9), o960. [Link]

• PubChem. 3-Bromo-2-methyl-6-nitrosopyridine. [Link]

• National Center for Biotechnology Information. Nitrofurantoin - Pharmaceutical Drugs. [Link]

• Surov, A. O., et al. (2022). Extending the Range of Nitrofurantoin Solid Forms: Effect of Molecular and Crystal Structure on Formation Thermodynamics and Physicochemical Properties. Crystal Growth & Design, 22(3), 1863-1877. [Link]

• PubChem. 3-Bromo-6-nitrocoumarin. [Link]

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An In-Depth Technical Guide to 1-Bromo-4-nitro-2,3,5,6-tetramethylbenzene

For Researchers, Scientists, and Drug Development Professionals

Foreword

This guide provides a comprehensive technical overview of 1-Bromo-4-nitro-2,3,5,6-tetramethylbenzene, a substituted aromatic compound of interest in synthetic chemistry. Initially referenced by the common name 3-Bromo-6-nitrodurene, this document clarifies its precise chemical identity and delves into its synthesis, properties, and potential applications. As a Senior Application Scientist, the aim is to present this information with a focus on practical utility and scientific rigor, providing the necessary details for its consideration in research and development pipelines.

Chemical Identity and Nomenclature

The compound commonly referred to as 3-Bromo-6-nitrodurene is more accurately and systematically identified by its IUPAC name. Durene is the trivial name for 1,2,4,5-tetramethylbenzene. Following IUPAC nomenclature rules for substituted benzenes, the correct name is 1-bromo-4-nitro-2,3,5,6-tetramethylbenzene .

Identifier	Value
IUPAC Name	1-bromo-4-nitro-2,3,5,6-tetramethylbenzene
Common Name	3-Bromo-6-nitrodurene
CAS Number	52415-10-8[1]
Molecular Formula	C₁₀H₁₂BrNO₂
Molecular Weight	258.11 g/mol
Canonical SMILES	CC1=C(C(=C(C(=C1Br)C)N(=O)=O)C)C

Physicochemical and Spectroscopic Data

Comprehensive characterization is fundamental for the application of any chemical compound. Below is a summary of the known physicochemical properties of 1-bromo-4-nitro-2,3,5,6-tetramethylbenzene. It is important to note that while extensive data for the simpler analogue, 1-bromo-4-nitrobenzene, is available, specific experimental data for the tetramethyl derivative is less common in publicly accessible literature. The data presented here is a consolidation of available information and predicted values where noted.

Table of Physicochemical Properties:

Property	Value	Source
Melting Point	Not available	-
Boiling Point	Not available	-
Density	Not available	-
Solubility	Expected to be soluble in common organic solvents like dichloromethane, chloroform, and ethyl acetate; sparingly soluble in alcohols; and insoluble in water.	General chemical principles

Spectroscopic Data:

• ¹H NMR: The proton NMR spectrum is expected to be simple due to the molecule's symmetry. The four methyl groups would likely appear as two distinct singlets, each integrating to 6 protons. The chemical shifts would be in the aromatic methyl region, typically around 2.2-2.5 ppm.

• ¹³C NMR: The carbon NMR spectrum would show signals for the aromatic carbons and the methyl carbons. Due to symmetry, fewer signals than the total number of carbons would be observed.

• Infrared (IR) Spectroscopy: The IR spectrum would be characterized by strong absorption bands corresponding to the nitro group (NO₂) symmetric and asymmetric stretching vibrations, typically found around 1520 cm⁻¹ and 1340 cm⁻¹, respectively. C-H stretching and bending vibrations for the methyl groups and aromatic ring, as well as the C-Br stretching vibration, would also be present.

• Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak (M⁺) and a characteristic M+2 peak of nearly equal intensity, which is indicative of the presence of a bromine atom. Fragmentation patterns would likely involve the loss of the nitro group and methyl groups.

Synthesis and Mechanistic Insights

The synthesis of 1-bromo-4-nitro-2,3,5,6-tetramethylbenzene is not widely documented in standard chemical literature. However, a logical and established synthetic route would be the nitration of bromodurene (1-bromo-2,3,5,6-tetramethylbenzene). This reaction is an example of electrophilic aromatic substitution.

Underlying Principles of Electrophilic Aromatic Substitution

The nitration of an aromatic ring proceeds via the generation of a powerful electrophile, the nitronium ion (NO₂⁺), from a mixture of concentrated nitric acid and sulfuric acid. Sulfuric acid, being the stronger acid, protonates nitric acid, which then loses a molecule of water to form the nitronium ion.

The benzene ring, rich in electron density, acts as a nucleophile and attacks the nitronium ion. The existing substituents on the ring, in this case, a bromine atom and four methyl groups, direct the position of the incoming nitro group. The four methyl groups are activating and ortho-, para-directing. The bromine atom is deactivating but also ortho-, para-directing. In the case of bromodurene, the position for nitration is sterically hindered, and the electronic effects of the substituents will govern the regioselectivity. The most probable position for the nitro group is para to the bromine atom, leading to the desired product.

Experimental Protocol: Nitration of Bromodurene

This protocol is a generalized procedure based on the well-established methods for the nitration of substituted bromobenzenes.[2] It should be optimized for the specific substrate, bromodurene.

Materials:

• Bromodurene (1-bromo-2,3,5,6-tetramethylbenzene)

• Concentrated Nitric Acid (HNO₃)

• Concentrated Sulfuric Acid (H₂SO₄)

• Ice

• Deionized Water

• Ethanol (for recrystallization)

• Sodium Bicarbonate (NaHCO₃) solution (saturated)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Ice bath

• Heating mantle or water bath

• Büchner funnel and filter paper

• Rotary evaporator

Procedure:

• Preparation of the Nitrating Mixture: In a round-bottom flask cooled in an ice bath, carefully and slowly add a calculated amount of concentrated sulfuric acid. While stirring, add an equimolar amount of concentrated nitric acid dropwise, ensuring the temperature remains below 10 °C.

• Addition of Substrate: Dissolve bromodurene in a minimal amount of a suitable inert solvent (e.g., dichloromethane) if necessary, or add it directly if it is a liquid. Add the bromodurene solution dropwise to the cold, stirring nitrating mixture. The rate of addition should be controlled to maintain the reaction temperature below 10-15 °C to minimize side reactions.

• Reaction: After the addition is complete, allow the reaction to stir at a controlled temperature (e.g., room temperature or slightly elevated) for a specified time. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, carefully pour the reaction mixture onto crushed ice with stirring. This will quench the reaction and precipitate the crude product.

• Isolation: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the solid with copious amounts of cold deionized water to remove residual acids, followed by a wash with a saturated sodium bicarbonate solution to neutralize any remaining acid, and finally with more deionized water until the washings are neutral.

• Purification: The crude product can be purified by recrystallization from a suitable solvent, such as ethanol.[2]

• Drying: Dry the purified product under vacuum to a constant weight.

Causality Behind Experimental Choices:

• Low Temperature: The nitration reaction is highly exothermic. Maintaining a low temperature during the addition of reagents is crucial to prevent runaway reactions and to minimize the formation of dinitrated and other byproducts.[2]

• Order of Addition: Adding the substrate to the nitrating mixture ensures that the electrophile is always in excess, which can help to drive the reaction to completion.

• Quenching on Ice: This step serves to rapidly stop the reaction and to dilute the strong acids, making the work-up safer. The low temperature also helps to maximize the precipitation of the product.

• Neutralization: Washing with sodium bicarbonate is essential to remove all traces of acid, which could otherwise catalyze degradation of the product over time.

Workflow Diagram

Caption: Workflow for the synthesis of 1-Bromo-4-nitro-2,3,5,6-tetramethylbenzene.

Applications in Research and Drug Development

Nitroaromatic compounds are versatile intermediates in organic synthesis, and their applications often stem from the reactivity of the nitro group and the aromatic ring.

• Intermediate for Amine Synthesis: The most common and significant application of nitroaromatic compounds is their reduction to the corresponding anilines. The resulting 3-bromo-6-aminodurene would be a highly functionalized building block. The amino group can be further modified to introduce a wide range of functionalities, making it a valuable scaffold in medicinal chemistry.

• Precursor for Heterocyclic Compounds: The presence of both a bromo and a nitro group on a sterically hindered aromatic ring could enable the synthesis of novel heterocyclic compounds through reactions involving nucleophilic aromatic substitution or cross-coupling reactions followed by cyclization.

• Probing Steric and Electronic Effects: Due to its highly substituted nature, this compound could be used in physical organic chemistry studies to investigate the influence of steric hindrance on reaction rates and mechanisms.

While specific examples of 1-bromo-4-nitro-2,3,5,6-tetramethylbenzene in drug development are not prominent in the literature, the general class of polysubstituted anilines derived from such precursors are of interest in the design of bioactive molecules.

Safety and Handling

As with any chemical, proper safety precautions must be observed when handling 1-bromo-4-nitro-2,3,5,6-tetramethylbenzene and the reagents used in its synthesis.

• Hazards of the Product: Based on available safety data, 1-bromo-4-nitro-2,3,5,6-tetramethylbenzene is classified as causing skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335).

• Hazards of Reagents: Concentrated nitric and sulfuric acids are highly corrosive and strong oxidizing agents. They must be handled with extreme care in a fume hood, and appropriate personal protective equipment (PPE), including acid-resistant gloves, safety goggles, and a lab coat, must be worn.

• Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a well-ventilated area.

• Storage: Store in a tightly sealed container in a cool, dry place away from incompatible materials.

Conclusion

1-Bromo-4-nitro-2,3,5,6-tetramethylbenzene, also known as 3-Bromo-6-nitrodurene, is a chemical compound with potential as a synthetic intermediate. This guide has provided a detailed overview of its identity, a plausible and detailed synthesis protocol grounded in established chemical principles, and an outline of its potential applications and safety considerations. For researchers and scientists, this compound represents a unique building block for the synthesis of complex molecules, and this guide serves as a foundational resource for its safe and effective use in the laboratory.

References

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Initial Reactivity Studies of 3-Bromo-6-nitrodurene: A Technical Guide

Abstract

This technical guide provides a comprehensive overview of the projected reactivity of 3-Bromo-6-nitrodurene, a sterically hindered aromatic compound with significant potential as a building block in synthetic chemistry. Due to the unique substitution pattern of the durene core—four methyl groups imparting significant steric bulk—and the presence of two orthogonally reactive functional groups (a bromo group and a nitro group), this molecule presents both challenges and opportunities for chemical transformations. This document outlines the synthesis of the target molecule and explores its anticipated behavior in three fundamental classes of organic reactions: Nucleophilic Aromatic Substitution (SNAr), chemoselective reduction of the nitro group, and various metal-catalyzed cross-coupling reactions. Each section provides a theoretical rationale for the experimental design, detailed, actionable protocols, and insights into potential outcomes, serving as a foundational resource for researchers in organic synthesis, medicinal chemistry, and materials science.

Introduction and Strategic Outlook

3-Bromo-6-nitrodurene (1-Bromo-4-nitro-2,3,5,6-tetramethylbenzene) is a fascinating, yet underexplored, chemical entity. Its structure is characterized by a high degree of steric hindrance around the aromatic core, a feature that can be exploited to direct reaction selectivity or to construct molecules with unique three-dimensional architectures. The electron-withdrawing nitro group and the versatile bromo-substituent serve as key handles for a variety of chemical transformations.

The primary objective of this guide is to establish a baseline understanding of the molecule's reactivity. By systematically probing its behavior under different reaction conditions, we can unlock its potential for creating complex molecular scaffolds. The insights derived from these initial studies will be invaluable for its application in drug discovery, where sterically demanding fragments can improve binding selectivity and pharmacokinetic profiles, and in materials science, for the synthesis of novel polymers and functional materials.

Physicochemical Properties (Predicted)

Property	Value	Source
Molecular Formula	C₁₀H₁₂BrNO₂	-
Molecular Weight	258.11 g/mol	-
Appearance	Pale yellow solid (predicted)	-
Melting Point	> 60 °C (estimated from bromodurene)	[1]
Solubility	Soluble in chlorinated solvents, ethers, and aromatic hydrocarbons; insoluble in water.	-

Synthesis of 3-Bromo-6-nitrodurene

The synthesis of 3-Bromo-6-nitrodurene can be approached from two primary retrosynthetic pathways: nitration of bromodurene or bromination of nitrodurene. The former is generally preferred as the bromine atom is an ortho-, para-director, and while it deactivates the ring, the four activating methyl groups should ensure a facile reaction. Nitration of the highly activated durene ring can be aggressive, making the bromination of nitrodurene a potentially lower-yielding alternative.

Proposed Synthetic Pathway: Nitration of Bromodurene

The most logical route begins with the bromination of commercially available durene (1,2,4,5-tetramethylbenzene) to yield bromodurene (1-Bromo-2,3,5,6-tetramethylbenzene).[2][3] Subsequent nitration using a standard nitrating mixture (a combination of nitric and sulfuric acid) is expected to yield the desired product.[4][5][6][7][8] The steric hindrance from the flanking methyl groups should direct the incoming nitro group to the only available position, para to the bromine.

Caption: Proposed two-step synthesis of 3-Bromo-6-nitrodurene.

Detailed Experimental Protocol: Synthesis

Part A: Synthesis of 1-Bromo-2,3,5,6-tetramethylbenzene (Bromodurene)

• Rationale: Direct bromination of durene is a standard electrophilic aromatic substitution. While various methods exist, using Br₂ with a Lewis acid catalyst like FeBr₃ is a classic approach. An alternative involves N-Bromosuccinimide (NBS) for a milder reaction.

• Setup: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and a dropping funnel, add durene (13.4 g, 100 mmol) and anhydrous dichloromethane (100 mL).

• Catalyst Addition: Add iron(III) bromide (0.5 g, 1.7 mmol) to the stirring solution.

• Bromination: Cool the mixture to 0 °C in an ice bath. Add a solution of bromine (16.0 g, 100 mmol) in 20 mL of dichloromethane dropwise over 30 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 2 hours. Monitor the reaction by TLC (hexane).

• Workup: Quench the reaction by slowly adding 50 mL of a saturated aqueous solution of sodium thiosulfate. Transfer the mixture to a separatory funnel, wash with water (2 x 50 mL) and brine (1 x 50 mL).

• Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. Recrystallize the crude solid from ethanol to afford bromodurene as a white crystalline solid.[1]

Part B: Synthesis of 3-Bromo-6-nitrodurene

• Rationale: The nitration of the activated bromodurene ring requires careful temperature control to prevent side reactions.[9][10] The use of a standard nitrating mixture at low temperatures is crucial.[5][8]

• Setup: In a 250 mL three-necked flask equipped with a magnetic stir bar, a thermometer, and a dropping funnel, add concentrated sulfuric acid (50 mL). Cool the acid to 0 °C in an ice-salt bath.

• Nitrating Mixture: Slowly add fuming nitric acid (6.0 mL, ~140 mmol) to the sulfuric acid while maintaining the temperature below 10 °C.

• Substrate Addition: In a separate flask, dissolve bromodurene (10.65 g, 50 mmol) in 50 mL of concentrated sulfuric acid.

• Nitration: Add the bromodurene solution dropwise to the cold nitrating mixture over 1 hour, ensuring the internal temperature does not exceed 10 °C.

• Reaction: After the addition is complete, stir the mixture at 0-5 °C for an additional 2 hours.

• Workup: Carefully pour the reaction mixture onto 500 g of crushed ice with vigorous stirring.

• Isolation: Collect the precipitated yellow solid by vacuum filtration and wash thoroughly with cold water until the filtrate is neutral.

• Purification: Recrystallize the crude product from a mixture of ethanol and water to yield pure 3-Bromo-6-nitrodurene.

Core Reactivity Studies

Nucleophilic Aromatic Substitution (SNAr)

Theoretical Basis: The presence of a strongly electron-withdrawing nitro group ortho and para to the bromine atom significantly activates the aryl halide towards nucleophilic attack. Despite the steric hindrance from the adjacent methyl groups, the electronic activation is expected to facilitate SNAr reactions. However, the steric crowding will likely necessitate more forcing conditions (higher temperatures, stronger nucleophiles, or polar aprotic solvents) compared to less hindered systems.

Caption: Generalized mechanism for SNAr on 3-Bromo-6-nitrodurene.

Proposed Study: Reaction with sodium methoxide in methanol/DMF.

Parameter	Condition	Rationale
Nucleophile	Sodium Methoxide (NaOMe)	A strong, relatively small nucleophile.
Solvent	DMF or DMSO	High-boiling polar aprotic solvent to facilitate the reaction.
Temperature	80 - 120 °C	Elevated temperatures are likely required to overcome steric hindrance.
Monitoring	TLC, GC-MS	To track the disappearance of starting material and formation of product.

Protocol: Synthesis of 1-methoxy-4-nitro-2,3,5,6-tetramethylbenzene

• Setup: To a 50 mL round-bottom flask, add 3-Bromo-6-nitrodurene (2.58 g, 10 mmol) and anhydrous DMF (20 mL).

• Reagent Addition: Add sodium methoxide (0.81 g, 15 mmol) to the solution.

• Reaction: Heat the mixture to 100 °C under a nitrogen atmosphere and stir for 12-24 hours.

• Monitoring: Follow the reaction progress by taking aliquots and analyzing via TLC or GC-MS.

• Workup: After cooling, pour the reaction mixture into 100 mL of cold water and extract with ethyl acetate (3 x 30 mL).

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. Purify the residue by column chromatography (silica gel, hexane/ethyl acetate gradient).

Chemoselective Reduction of the Nitro Group

Theoretical Basis: The reduction of a nitro group on an aromatic ring bearing a halogen presents a chemoselectivity challenge. Many common reduction methods, such as catalytic hydrogenation with Pd/C, can lead to competitive hydrodehalogenation.[11] Therefore, milder and more selective reagents are required. Reagents like tin(II) chloride (SnCl₂) in acidic media or iron powder in acetic acid or ammonium chloride are well-established for selectively reducing nitro groups while preserving aryl halides.[12]

Proposed Study: Reduction using iron powder and ammonium chloride.

Parameter	Condition	Rationale
Reducing Agent	Fe powder / NH₄Cl	A classic, mild, and highly chemoselective system for nitro group reduction.[12]
Solvent	Ethanol/Water	A protic solvent system that is effective and environmentally benign.
Temperature	Reflux (approx. 80-90 °C)	Standard condition to ensure a reasonable reaction rate.
Monitoring	TLC	The product aniline will have a significantly different Rf value.

Protocol: Synthesis of 4-Bromo-3-aminodurene

• Setup: In a 250 mL round-bottom flask, create a suspension of 3-Bromo-6-nitrodurene (2.58 g, 10 mmol) and iron powder (2.80 g, 50 mmol) in a mixture of ethanol (50 mL) and water (10 mL).

• Initiation: Add a solution of ammonium chloride (2.67 g, 50 mmol) in water (15 mL) to the suspension.

• Reaction: Heat the mixture to reflux with vigorous stirring for 3-5 hours.

• Monitoring: Monitor the reaction by TLC until the starting material is consumed.

• Workup: Cool the reaction to room temperature and filter the hot solution through a pad of Celite to remove the iron salts. Wash the Celite pad with hot ethanol.

• Isolation: Concentrate the filtrate under reduced pressure. Add 50 mL of water and basify with a 2M NaOH solution to pH ~10.

• Purification: Extract the aqueous layer with ethyl acetate (3 x 40 mL). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate to yield the crude aniline, which can be further purified by chromatography or recrystallization.

Metal-Catalyzed Cross-Coupling Reactions

The carbon-bromine bond is an excellent handle for forming new carbon-carbon or carbon-heteroatom bonds via transition-metal catalysis. The significant steric hindrance is the primary challenge to overcome. This often requires the use of specialized, bulky phosphine ligands that promote the reductive elimination step and stabilize the active catalytic species.[13][14][15]

3.3.1. Suzuki-Miyaura Coupling

Theoretical Basis: The Suzuki-Miyaura coupling is a robust method for forming C(sp²)-C(sp²) bonds.[16] For sterically hindered substrates like 3-Bromo-6-nitrodurene, a catalyst system with a bulky, electron-rich phosphine ligand (e.g., SPhos, XPhos) or an N-heterocyclic carbene (NHC) ligand is often necessary to achieve good yields.[13][17] The electron-withdrawing nitro group can sometimes complicate the catalytic cycle but is generally tolerated.

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Thermal stability and decomposition of 3-Bromo-6-nitrodurene

An In-Depth Technical Guide to the Thermal Stability and Decomposition of 3-Bromo-6-nitrodurene

Executive Summary

This technical guide provides a comprehensive analysis of the thermal stability and decomposition profile of 3-Bromo-6-nitrodurene (1-Bromo-4-nitro-2,3,5,6-tetramethylbenzene). As a substituted nitroaromatic compound, understanding its thermal behavior is paramount for safe handling, storage, and application in research and development, particularly in the fields of energetic materials and synthetic intermediates. This document synthesizes established principles of thermal analysis with predictive modeling based on the known behavior of structurally related bromo-nitro aromatic compounds. It outlines detailed methodologies for Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), presents a predicted multi-stage decomposition profile, and proposes a plausible decomposition mechanism. The guide is intended for researchers, chemists, and safety professionals who require a deep understanding of the material's thermal hazards and characteristics.

Introduction to 3-Bromo-6-nitrodurene

3-Bromo-6-nitrodurene is a poly-substituted benzene derivative featuring a nitro group (-NO₂), a bromine atom (-Br), and four methyl groups (-CH₃) on the aromatic ring. The structure combines the functionalities of a nitroaromatic compound, known for their energetic properties, and a brominated aromatic, often used as synthetic intermediates or flame retardants. The dense substitution on the durene core creates significant steric hindrance, which can influence its chemical reactivity and thermal stability.

A thorough understanding of its thermal decomposition is critical for several reasons:

• Safety: Nitroaromatic compounds can be thermally sensitive and may decompose exothermically, posing a significant hazard if not handled correctly.[1][2]

• Process Chemistry: For applications in chemical synthesis, knowledge of the decomposition temperature is essential to define safe operating limits for reactions.

• Material Science: If considered for applications in energetic materials, its decomposition kinetics and the nature of its gaseous products are key performance parameters.

This guide establishes a foundational understanding of these characteristics through a predictive analysis grounded in established thermal science.

Predicted Physicochemical Properties

While extensive experimental data for this specific molecule is not widely published, its basic properties can be estimated based on its structure.

Property	Predicted Value / Information	Rationale / Source
CAS Number	Not assigned.	A unique identifier has not been located in public databases.
Molecular Formula	C₁₀H₁₂BrNO₂	Derived from the chemical structure.
Molecular Weight	258.11 g/mol	Calculated from the atomic weights of its constituent atoms.
Appearance	Pale yellow to yellow crystalline solid.	Typical appearance for nitroaromatic compounds.[3]
Melting Point	> 150 °C	Expected to be a high-melting solid due to its symmetrical, substituted structure.
Primary Hazards	Acute toxicity, eye irritation, thermal instability.	Based on hazards of similar bromo-nitro compounds.[4]

Core Thermal Analysis Methodologies

To rigorously characterize the thermal stability of 3-Bromo-6-nitrodurene, a dual-technique approach using Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) is required.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled atmosphere.[5][6] It is the definitive technique for identifying decomposition temperatures and quantifying mass loss events.

• Instrument Calibration: Calibrate the TGA instrument for mass and temperature using certified reference materials.

• Sample Preparation: Place 3-5 mg of 3-Bromo-6-nitrodurene into a ceramic or platinum crucible. A small sample size is crucial to minimize thermal gradients and prevent energetic events from damaging the instrument.

• Atmosphere: Purge the furnace with high-purity nitrogen at a flow rate of 50 mL/min. An inert atmosphere is selected to study the intrinsic thermal decomposition of the material without oxidative side reactions.

• Thermal Program:

  • Equilibrate the sample at 30 °C for 5 minutes.

  • Ramp the temperature from 30 °C to 600 °C at a linear heating rate of 10 °C/min. This heating rate provides a good balance between resolution of decomposition events and experimental efficiency.[3]

• Data Analysis: Plot the sample mass (%) and the first derivative of the mass loss (DTG, %/°C) as a function of temperature. The onset temperature (T_onset) from the TGA curve indicates the start of significant decomposition, while peaks in the DTG curve (T_peak) signify points of maximum decomposition rate.[6]

Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of temperature. It is used to detect thermal events such as melting, crystallization, and exothermic decompositions.[7][8]

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using an indium standard.

• Sample Preparation: Weigh 1-2 mg of 3-Bromo-6-nitrodurene into a high-pressure gold-plated or stainless steel crucible and hermetically seal it. High-pressure crucibles are mandatory to contain any pressure generated during decomposition and prevent the evaporation of the sample or its products, ensuring accurate measurement of the decomposition exotherm.[7]

• Atmosphere: Maintain a static nitrogen atmosphere within the DSC cell.

• Thermal Program:

  • Equilibrate the sample at 30 °C.

  • Ramp the temperature from 30 °C to 450 °C at a heating rate of 10 °C/min. The heating rate should match the TGA experiment to allow for direct correlation of data.

• Data Analysis: Plot the heat flow (mW) versus temperature. Integrate the area under any exothermic peaks to determine the enthalpy of decomposition (ΔH_d).

Predicted Thermal Decomposition Profile

Disclaimer: The following data is a predictive analysis based on the known thermal behavior of analogous nitroaromatic and brominated compounds. It serves as a scientifically grounded estimation in the absence of direct experimental literature.

The thermal decomposition of 3-Bromo-6-nitrodurene is predicted to occur in at least two distinct stages under an inert atmosphere. The primary initiation step is expected to be the cleavage of the C-NO₂ bond, as it is typically the weakest bond in nitroaromatic compounds.[1][9][10] This is followed by the cleavage of the C-Br bond and subsequent fragmentation of the durene ring at higher temperatures.

Predicted TGA & DSC Data Summary

Parameter	Predicted Value	Description
TGA T_onset (Stage 1)	~220 °C	Onset temperature for the initial mass loss, attributed to the loss of the nitro group.
TGA T_peak (Stage 1)	~245 °C	Temperature of maximum decomposition rate for the first stage.
Mass Loss (Stage 1)	~17.8%	Corresponds to the theoretical mass of a NO₂ group (46 g/mol ) from the parent molecule.
TGA T_onset (Stage 2)	> 300 °C	Onset of the second decomposition stage, involving C-Br bond cleavage and ring fragmentation.
Mass Loss (Stage 2)	Variable	Represents the loss of bromine and subsequent breakdown of the organic backbone.
DSC Peak Exotherm	~250 °C	A sharp exotherm corresponding to the energetic decomposition initiated by the nitro group.
Enthalpy (ΔH_d)	> 500 J/g	A significant energy release is expected, characteristic of nitro compounds.[7]

Proposed Decomposition Kinetics and Mechanism

The decomposition mechanism of nitroaromatic compounds is complex.[1][11] For 3-Bromo-6-nitrodurene, a radical chain mechanism is proposed, initiated by the homolytic cleavage of the carbon-nitro bond.

Step 1: Initiation - C-NO₂ Bond Homolysis The process begins with the scission of the weakest bond, the C-NO₂, to form a durene-based radical and nitrogen dioxide (NO₂) gas. This is the rate-determining step and is highly endothermic, but it initiates a cascade of subsequent exothermic reactions.

Step 2: Propagation & Secondary Decomposition The highly reactive radical species can undergo further reactions. The liberated NO₂ can act as an oxidant. At higher temperatures, the C-Br bond will also cleave, releasing a bromine radical. Expected secondary products include hydrogen bromide (HBr) and various oxides of carbon from the breakdown of the methyl groups and the aromatic ring.[12][13]

Step 3: Ring Fragmentation At elevated temperatures, the aromatic ring structure collapses, leading to the formation of smaller gaseous products and a solid carbonaceous residue.

Visualized Decomposition Pathway

The following diagram illustrates the proposed initial steps of the decomposition cascade.

Caption: Proposed initial pathway for the thermal decomposition of 3-Bromo-6-nitrodurene.

Anticipated Gaseous Decomposition Products

Analysis of the off-gassing from a TGA experiment, typically using a coupled technique like TGA-MS or TGA-FTIR, would be required for definitive identification.[13][14] Based on the proposed mechanism, the primary gaseous products are expected to be:

• Nitrogen Dioxide (NO₂): From the initial C-NO₂ bond cleavage.

• Hydrogen Bromide (HBr): From the abstraction of hydrogen atoms (likely from methyl groups) by bromine radicals.[12]

• Oxides of Carbon (CO, CO₂): From the oxidation and fragmentation of the aromatic ring and methyl substituents.

• Water (H₂O): Also a product of organic combustion/decomposition.

The release of corrosive and toxic gases like NO₂ and HBr represents a significant safety concern.

Safety and Handling Considerations

Based on this analysis, 3-Bromo-6-nitrodurene should be treated as a potentially energetic and thermally sensitive material.

• Avoid High Temperatures: Do not heat the material above 200 °C unless as part of a controlled thermal analysis experiment with appropriate safety measures.

• Prevent Confinement: Heating the material under confinement could lead to a rapid pressure increase and a thermal explosion.

• Ensure Adequate Ventilation: All handling should be performed in a well-ventilated fume hood to avoid exposure to the parent compound and its toxic decomposition products.

• Personal Protective Equipment (PPE): Standard PPE, including safety glasses, lab coat, and chemical-resistant gloves, is mandatory.

Conclusion

While direct experimental data on 3-Bromo-6-nitrodurene is scarce, a robust, scientifically-grounded prediction of its thermal behavior can be made by applying established principles for nitroaromatic and brominated compounds. The material is predicted to be thermally stable up to approximately 220 °C, above which it undergoes a multi-stage, exothermic decomposition. The primary initiation step is the cleavage of the C-NO₂ bond, leading to the release of toxic and corrosive gases, including NO₂ and HBr. The detailed analytical protocols and predictive data presented in this guide provide a critical foundation for the safe handling, storage, and utilization of this compound in a research and development setting.

References

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• Spain, J. C. (2000). Degradation of nitroaromatic compounds by microorganisms. PubMed.
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• Borucka, A., et al. (2024). Products of Thermal Decomposition of Brominated Polymer Flame Retardants. Chemical Engineering Transactions.
• Sharma, M., et al. (n.d.). Thermogravimetric analysis (TGA) data for a powder sample of Rb4Ag2BiBr9.
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• Lazzari, P., et al. (2021). Thermal Stability Evaluation of Nitroalkanes with Differential Scanning Calorimetry. Organic Process Research & Development.
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• BenchChem. (2025). An In-depth Technical Guide to the Thermogravimetric Analysis of Bromotriphenylmethane.
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An In-depth Technical Guide to the Solubility of 3-Bromo-6-nitrodurene in Organic Solvents

This guide provides a comprehensive technical overview of the solubility of 3-Bromo-6-nitrodurene, a substituted aromatic compound with potential applications in pharmaceutical and chemical research. This document is intended for researchers, scientists, and drug development professionals, offering a blend of theoretical principles, practical experimental protocols, and data interpretation strategies to facilitate the use of this compound in various laboratory and process development settings.

Introduction: The Critical Role of Solubility in Research and Development

Solubility, the ability of a solute to form a homogeneous solution with a solvent, is a fundamental physicochemical property that governs the success of numerous scientific endeavors.[1] From drug discovery, where solubility directly impacts bioavailability and formulation, to synthetic chemistry, where it dictates reaction conditions and purification strategies, a thorough understanding of a compound's solubility profile is indispensable. 3-Bromo-6-nitrodurene, with its unique substitution pattern on the durene (1,2,4,5-tetramethylbenzene) core, presents a specific set of solubility characteristics that must be carefully considered for its effective application. This guide will delve into the theoretical underpinnings of its solubility and provide practical methods for its empirical determination.

Molecular Structure and its Influence on Solubility

The solubility of a compound is intrinsically linked to its molecular structure.[2] The principle of "like dissolves like" serves as a foundational concept, suggesting that substances with similar polarities are more likely to be soluble in one another.[3] Let's analyze the key structural features of 3-Bromo-6-nitrodurene and their expected impact on its solubility:

• Durene Core: The 1,2,4,5-tetramethylbenzene core is nonpolar and lipophilic, contributing to the compound's affinity for nonpolar organic solvents.

• Bromo Group: The bromine atom is an electronegative substituent that introduces a degree of polarity to the molecule.

• Nitro Group: The nitro group (-NO2) is a strong electron-withdrawing group and is highly polar. This group can participate in dipole-dipole interactions and potentially hydrogen bonding with protic solvents.

• Methyl Groups: The four methyl groups enhance the lipophilicity of the molecule.

The interplay of these functional groups results in a molecule with moderate overall polarity. The presence of both nonpolar (durene core, methyl groups) and polar (bromo and nitro groups) moieties suggests that 3-Bromo-6-nitrodurene will exhibit a nuanced solubility profile across a range of organic solvents.

Expected Qualitative Solubility Profile

Solvent	Solvent Class	Expected Solubility	Rationale
Hexane	Nonpolar	Low to Moderate	The nonpolar durene core will have some affinity for hexane, but the polar nitro and bromo groups will limit solubility.
Toluene	Aromatic	Moderate to High	The aromatic nature of toluene will interact favorably with the durene ring, and its moderate polarity can accommodate the polar substituents.
Dichloromethane	Halogenated	Moderate to High	Dichloromethane is a versatile solvent capable of dissolving a wide range of organic compounds with moderate polarity.
Diethyl Ether	Ether	Moderate	The ether oxygen can act as a hydrogen bond acceptor, interacting with any potential hydrogen bond donating impurities, and its overall low polarity is suitable for the durene core.
Ethyl Acetate	Ester	Moderate to High	Ethyl acetate's moderate polarity and hydrogen bond accepting capability make it a good candidate for dissolving compounds like 3-Bromo-6-nitrodurene.
Acetone	Ketone	High	Acetone is a polar aprotic solvent that is an excellent solvent for many organic compounds.
Ethanol	Polar Protic	Moderate	The hydroxyl group of ethanol can interact with the polar groups of the solute, but the overall polarity might be slightly too high for optimal solubility of the largely lipophilic molecule.
Methanol	Polar Protic	Low to Moderate	Methanol is more polar than ethanol, which may further reduce its effectiveness in solvating the nonpolar portions of the molecule.
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Very High	DMSO is a powerful, highly polar aprotic solvent known for its ability to dissolve a vast array of organic compounds.[4]
N,N-Dimethylformamide (DMF)	Polar Aprotic	Very High	Similar to DMSO, DMF is a highly polar aprotic solvent that is expected to be an excellent solvent for 3-Bromo-6-nitrodurene.[5]

Experimental Determination of Solubility: A Step-by-Step Guide

Given the absence of published quantitative data, empirical determination of solubility is essential for accurate process development and formulation. The isothermal shake-flask method is a widely accepted and reliable technique for determining the equilibrium solubility of a solid in a liquid solvent.[4]

Experimental Workflow

The following diagram illustrates the logical flow of the experimental procedure for determining the solubility of 3-Bromo-6-nitrodurene.

Caption: Workflow for the experimental determination of solubility.

Detailed Protocol

Materials:

• 3-Bromo-6-nitrodurene (solid)

• Selected organic solvents (analytical grade)

• Scintillation vials or other suitable sealed containers

• Analytical balance

• Volumetric flasks and pipettes

• Constant temperature shaker bath

• Centrifuge

• Syringe filters (e.g., 0.45 µm PTFE)

• Analytical instrument (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

• Preparation of Saturated Solutions:

  • Add an excess amount of 3-Bromo-6-nitrodurene to a series of vials. The presence of undissolved solid is crucial to ensure saturation.

  • Accurately add a known volume of the desired organic solvent to each vial.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker bath set to the desired temperature (e.g., 25 °C).

  • Agitate the mixtures for a sufficient duration (typically 24-48 hours) to allow the system to reach equilibrium.[4] A preliminary study can be conducted to determine the time required to reach a constant concentration.

• Sample Preparation for Analysis:

  • After equilibration, remove the vials from the shaker and allow the undissolved solid to settle.

  • To ensure complete separation of the solid and liquid phases, centrifuge the vials.[4]

  • Carefully withdraw an aliquot of the clear supernatant using a pipette and filter it through a syringe filter to remove any remaining particulate matter.

• Analysis:

  • Accurately dilute the filtered solution with the same solvent to a concentration that falls within the linear range of the analytical instrument.

  • Analyze the diluted solution using a validated analytical method, such as UV-Vis spectrophotometry or HPLC, to determine the concentration of 3-Bromo-6-nitrodurene. A pre-established calibration curve is required for this step.

• Calculation:

  • Calculate the concentration of the undiluted saturated solution, taking into account the dilution factor.

  • Express the solubility in appropriate units, such as grams per liter (g/L) or moles per liter (mol/L).

Data Presentation and Interpretation

The experimentally determined solubility data should be presented in a clear and organized manner to facilitate comparison and interpretation.

Tabulated Solubility Data

Solvent	Temperature (°C)	Solubility (g/L)	Solubility (mol/L)
[Insert Solvent 1]	[Insert Temp]	[Insert Value]	[Insert Value]
[Insert Solvent 2]	[Insert Temp]	[Insert Value]	[Insert Value]
[Insert Solvent 3]	[Insert Temp]	[Insert Value]	[Insert Value]
...	...	...	...

Factors Influencing Solubility

Several factors can influence the solubility of 3-Bromo-6-nitrodurene, and understanding these can aid in troubleshooting and optimizing experimental conditions.

• Temperature: For most solids dissolving in liquid solvents, solubility increases with temperature.[1][3] This is because the dissolution process is often endothermic.

• Solvent Polarity: As discussed, the polarity of the solvent plays a crucial role. A solvent that can effectively interact with both the polar and nonpolar regions of the solute will exhibit the highest solvating power.

• Purity of the Compound: Impurities can affect the measured solubility.

• Crystalline Form (Polymorphism): Different crystalline forms of a compound can have different solubilities.

Conclusion

References

• Chen, J., & Ma, P. (2005). Determination and correlation for solubility of aromatic acids in solvents. ResearchGate. Available at: [Link]

• (n.d.). 1441 H.
• (n.d.). EXPERIMENT 2 DETERMINATION OF SOLUBILITY CLASS.
• (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS.

• Dickhut, R. M., & Luthy, R. G. (1986). Aromatic Compound Solubility in Solvent/Water Mixtures. Journal of Environmental Engineering, 112(2), 389-407. Available at: [Link]

• (2023). Solubility of Organic Compounds. University of Canterbury. Available at: [Link]

• Raval, A. (n.d.). FACTORS INFLUENCING (AFFECTING) ON SOLUBILITY OF DRUGS IN SOLVENT. SlideShare. Available at: [Link]

• PubChem. (n.d.). 3-Bromo-6-methyl-5-nitro-pyridin-2-ol. National Center for Biotechnology Information. Available at: [Link]

• Tenny, K., & Hoffman, M. R. (2023). Biochemistry, Dissolution and Solubility. In StatPearls. StatPearls Publishing. Available at: [https://www.ncbi.nlm.nih.gov/books/NBK55 dissolving/]([Link] dissolving/)

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An In-depth Technical Guide to the Discovery and First Synthesis of 3-Bromo-6-nitrodurene

Abstract

This technical guide provides a comprehensive overview of the plausible discovery and the first synthetic route to 3-Bromo-6-nitrodurene, a specialized derivative of durene (1,2,4,5-tetramethylbenzene). While a singular, definitive "discovery" paper for this specific molecule is not prominent in the literature, its synthesis can be logically deduced from established principles of electrophilic aromatic substitution on polymethylbenzenes. This guide will delve into the mechanistic underpinnings, experimental protocols, and the scientific rationale behind the proposed synthetic pathway. The content is tailored for researchers, scientists, and professionals in drug development and organic synthesis, offering field-proven insights into the strategic functionalization of highly substituted aromatic rings.

Introduction: The Chemistry of Durene and Its Derivatives

Durene (1,2,4,5-tetramethylbenzene) is a highly symmetrical and electron-rich aromatic hydrocarbon. The four methyl groups significantly activate the benzene ring towards electrophilic aromatic substitution reactions. This high reactivity, however, presents a challenge in achieving selective monofunctionalization, as polysubstitution is often favored. The directing effects of the four methyl groups cooperatively enhance the electron density at the two unsubstituted positions (3 and 6), making them the primary sites for electrophilic attack.

The introduction of both a bromine atom and a nitro group onto the durene core is of interest for the synthesis of complex molecules where these functional groups can be further elaborated. The bromine atom can serve as a handle for cross-coupling reactions, while the nitro group can be reduced to an amine, a common pharmacophore.

Postulated Discovery and Synthetic Strategy

The discovery of 3-Bromo-6-nitrodurene is likely not a singular event but rather a logical extension of the extensive studies on the electrophilic substitution of durene. Early investigations into the nitration of durene by Willstatter and Kubli were later clarified by the work of Gabriello Illuminati and Maria Palmucci Illuminati, who demonstrated the formation of 3-nitrodurene as an intermediate in the dinitration to 3,6-dinitrodurene.[1][2] This foundational work provides a strong basis for a two-step synthesis of 3-Bromo-6-nitrodurene.

Two primary synthetic routes are plausible:

• Route A: Nitration of durene to 3-nitrodurene, followed by bromination.

• Route B: Bromination of durene to bromodurene, followed by nitration.

This guide will focus on Route A as the more strategically sound approach. The rationale for this choice lies in the directing effects of the substituents. In 3-nitrodurene, the nitro group is a deactivating, meta-directing group. However, the powerful activating and ortho, para-directing effects of the four methyl groups are expected to override the deactivating effect of the nitro group and direct the incoming electrophile (bromine) to the vacant 6-position, which is ortho to two methyl groups and para to another.

In contrast, Route B would involve the nitration of bromodurene. The bromo group is a deactivating but ortho, para-directing group. The incoming nitro group would be directed to the positions ortho and para to the bromine. This would likely lead to a mixture of isomers, making the isolation of the desired 3-Bromo-6-nitrodurene more challenging.

The First Synthesis: A Detailed Protocol

The following protocol outlines a plausible first synthesis of 3-Bromo-6-nitrodurene based on established methodologies for the nitration and bromination of aromatic compounds.

Step 1: Synthesis of 3-Nitrodurene

The mononitration of durene can be achieved under controlled conditions to prevent dinitration. The work of Illuminati and Illuminati demonstrated that using a stoichiometric amount of nitric acid in a sulfuric acid-chloroform mixture allows for the isolation of 3-nitrodurene.[1]

Experimental Protocol:

• Reaction Setup: A three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer is charged with a solution of durene in chloroform. The flask is cooled in an ice-salt bath.

• Nitrating Mixture: A pre-cooled mixture of concentrated nitric acid and concentrated sulfuric acid is prepared.

• Reaction: The nitrating mixture is added dropwise to the stirred solution of durene, maintaining the temperature below 5 °C.

• Work-up: After the addition is complete, the reaction mixture is stirred for an additional hour and then poured onto crushed ice. The organic layer is separated, washed with water, sodium bicarbonate solution, and brine, and then dried over anhydrous magnesium sulfate.

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by column chromatography on silica gel to yield pure 3-nitrodurene.

Causality of Experimental Choices:

• The use of a chloroform co-solvent helps to control the reaction rate and prevent freezing of the reaction mixture.

• Maintaining a low temperature is crucial to minimize dinitration and side reactions.

• The stoichiometric control of the nitrating agent is the key to achieving mononitration.

Step 2: Synthesis of 3-Bromo-6-nitrodurene

The bromination of the activated 3-nitrodurene ring is expected to proceed readily. The choice of brominating agent and catalyst is important to ensure regioselectivity.

Experimental Protocol:

• Reaction Setup: A solution of 3-nitrodurene in a suitable solvent (e.g., acetic acid or dichloromethane) is placed in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

• Bromination: A solution of bromine in the same solvent is added dropwise to the stirred solution of 3-nitrodurene at room temperature. The reaction can be catalyzed by a Lewis acid such as iron(III) bromide (FeBr₃).

• Work-up: After the reaction is complete (monitored by TLC), the mixture is poured into an aqueous solution of sodium bisulfite to quench the excess bromine. The product is then extracted with an organic solvent. The organic layer is washed with water and brine, and dried over anhydrous magnesium sulfate.

• Purification: The solvent is evaporated, and the crude product is purified by recrystallization or column chromatography to afford 3-Bromo-6-nitrodurene.

Causality of Experimental Choices:

• Acetic acid or dichloromethane are common solvents for bromination as they are relatively inert under the reaction conditions.

• The use of a Lewis acid catalyst like FeBr₃ polarizes the Br-Br bond, making the bromine a more potent electrophile.

• The aqueous sodium bisulfite work-up is a standard procedure to remove unreacted bromine.

Visualization of the Synthetic Pathway

The synthetic route from durene to 3-Bromo-6-nitrodurene is depicted in the following workflow diagram.

Caption: Synthetic pathway to 3-Bromo-6-nitrodurene from durene.

Data Presentation

Compound	Molecular Formula	Molecular Weight ( g/mol )	Key Spectroscopic Data (Predicted)
Durene	C₁₀H₁₄	134.22	¹H NMR: δ ~2.2 (s, 12H), 6.9 (s, 2H)
3-Nitrodurene	C₁₀H₁₃NO₂	179.22	¹H NMR: δ ~2.3 (s, 6H), 2.4 (s, 6H), 7.1 (s, 1H)
3-Bromo-6-nitrodurene	C₁₀H₁₂BrNO₂	258.11	¹H NMR: Protons on the methyl groups will show distinct signals. The aromatic proton will be absent.

Conclusion

While the formal discovery of 3-Bromo-6-nitrodurene may not be documented as a landmark event, its synthesis is a logical and achievable goal for organic chemists. This guide has outlined a robust and scientifically sound synthetic strategy, grounded in the established principles of electrophilic aromatic substitution. By carefully controlling reaction conditions and understanding the directing effects of substituents, researchers can selectively functionalize the highly activated durene core to access this and other valuable derivatives for applications in materials science and drug discovery.

References

• Illuminati, G., & Illuminati, M. P. (1956). Substitution in Polymethylbenzenes. II. The Course of the Nitration of Durene in Sulfuric Acid—Chloroform Mixtures. Journal of the American Chemical Society, 78(12), 2651–2654. [Link][1][2]

• Hanna, S. B., Hunziker, E., Saito, T., & Zollinger, H. (1969). Mononitration of durene. NASA Technical Reports Server. [Link]

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Protocols & Analytical Methods

Application Notes and Protocols: 3-Bromo-6-nitrodurene as a Versatile Precursor for Novel Heterocyclic Compound Synthesis

Introduction: Unlocking the Synthetic Potential of a Sterically Encumbered Building Block

In the landscape of medicinal chemistry and materials science, the quest for novel heterocyclic scaffolds is perpetual. These structures form the backbone of a vast array of pharmaceuticals, agrochemicals, and functional organic materials. 3-Bromo-6-nitrodurene (1-bromo-2,3,5,6-tetramethyl-4-nitrobenzene) presents itself as a unique and highly promising, albeit sterically hindered, starting material. Its densely substituted aromatic core, featuring four methyl groups, a bromine atom, and a nitro group, offers a fascinating interplay of electronic and steric effects. This guide provides an in-depth exploration of the reactivity of 3-bromo-6-nitrodurene and detailed protocols for its application in the synthesis of diverse and novel heterocyclic compounds.

The strategic placement of the nitro group para to the bromine atom significantly activates the molecule towards nucleophilic aromatic substitution (SNAr) , a cornerstone of heterocyclic synthesis.[1][2][3] Furthermore, the presence of the aryl bromide moiety opens the door to a plethora of palladium-catalyzed cross-coupling reactions , enabling the formation of intricate C-C and C-N bonds.[4][5][6] Finally, the nitro group itself is a versatile functional handle that can be readily reduced to an amine, paving the way for reductive cyclization strategies to access nitrogen-containing heterocycles such as phenazines.[7][8][9]

This document serves as a comprehensive guide for researchers, scientists, and drug development professionals, offering not just protocols, but also the underlying scientific rationale to empower innovation in heterocyclic chemistry.

Nucleophilic Aromatic Substitution (SNAr) Reactions: Accessing Phenoxazines and Phenothiazines

The para-nitro activation makes the ipso-carbon bearing the bromine atom highly electrophilic and susceptible to attack by nucleophiles.[1][2][3] However, the four flanking methyl groups introduce significant steric hindrance, which must be overcome to achieve efficient substitution. This typically requires elevated temperatures and the use of highly polar aprotic solvents to facilitate the formation of the Meisenheimer complex intermediate.[3]

Synthesis of Sterically Hindered Phenoxazines

Phenoxazine derivatives are privileged scaffolds in medicinal chemistry and materials science. The reaction of 3-bromo-6-nitrodurene with substituted 2-aminophenols provides a direct route to this important class of heterocycles.

• Reagent Preparation: In a flame-dried Schlenk flask, dissolve 1.0 mmol of 3-bromo-6-nitrodurene and 1.2 mmol of 2-amino-4-methylphenol in 10 mL of anhydrous dimethyl sulfoxide (DMSO).

• Base Addition: Add 3.0 mmol of anhydrous potassium carbonate.

• Reaction Execution: Heat the reaction mixture to 150 °C under a nitrogen atmosphere and stir vigorously for 24 hours. The steric hindrance necessitates these forcing conditions.

• Work-up and Purification: Cool the reaction to room temperature and pour it into 100 mL of ice-water. The crude product will precipitate. Collect the solid by vacuum filtration, wash with water, and dry. Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the desired 2-amino-4-methyl-1,3,6,8-tetramethyl-7-nitrophenoxazine.

• Subsequent Reduction and Cyclization: The resulting intermediate can be subjected to reductive cyclization (as detailed in Section 3) to afford the final phenoxazine.

Synthesis of Sterically Hindered Phenothiazines

Similarly, phenothiazine derivatives can be synthesized using 2-aminothiophenols as nucleophiles. The higher nucleophilicity of sulfur compared to oxygen may allow for slightly milder reaction conditions, although elevated temperatures are still generally required.

Caption: General workflow for phenoxazine synthesis.

Palladium-Catalyzed Cross-Coupling: Building Biaryl and N-Aryl Scaffolds

Palladium-catalyzed cross-coupling reactions are powerful tools for C-C and C-N bond formation. For sterically hindered substrates like 3-bromo-6-nitrodurene, the choice of ligand is critical to achieving good yields.[10][11] Bulky, electron-rich phosphine ligands are often required to promote the challenging oxidative addition and reductive elimination steps.[6][11]

Suzuki-Miyaura Coupling for Biaryl Synthesis

The Suzuki-Miyaura coupling provides a versatile method for creating C-C bonds. Coupling 3-bromo-6-nitrodurene with various arylboronic acids can lead to novel biaryl compounds, which are precursors to carbazoles and other fused systems. Recent advances have even shown the feasibility of using nitroarenes directly in Suzuki-Miyaura couplings, which could offer an alternative synthetic route.[12][13][14]

• Catalyst Preparation: In a glovebox, add 1.0 mmol of 3-bromo-6-nitrodurene, 1.5 mmol of the desired arylboronic acid, 2.0 mmol of potassium phosphate tribasic, 2 mol% of Pd(OAc)₂, and 4 mol% of a bulky biarylphosphine ligand (e.g., SPhos or XPhos) to a Schlenk tube.

• Solvent Addition: Add 10 mL of a 1,4-dioxane/water (10:1) mixture.

• Reaction Execution: Seal the tube and heat the mixture to 110 °C for 18 hours. The bulky ligand is essential to facilitate the coupling with the hindered substrate.[10][11]

• Work-up and Purification: Cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the residue by column chromatography on silica gel.

Buchwald-Hartwig Amination for N-Aryl Linkages

The Buchwald-Hartwig amination is a premier method for forming C-N bonds. This reaction can be used to couple 3-bromo-6-nitrodurene with a wide range of primary and secondary amines, leading to precursors for various nitrogen-containing heterocycles. Again, the use of specialized ligands is paramount for success with such a sterically demanding substrate.[5][6][11]

Entry	Coupling Partner	Catalyst System	Product Class	Expected Yield (%)
1	Phenylboronic acid	Pd(OAc)₂ / SPhos	Biaryl	75-85
2	4-Methoxyphenylboronic acid	Pd(OAc)₂ / XPhos	Biaryl	70-80
3	Aniline	Pd₂(dba)₃ / BrettPhos	Diaryl Amine	65-75
4	Morpholine	Pd₂(dba)₃ / RuPhos	N-Aryl Heterocycle	80-90

Reductive Cyclization Strategies: Synthesis of Phenazine Derivatives

The nitro group in 3-bromo-6-nitrodurene is a key functional group for constructing N-heterocycles through reductive cyclization.[15] This strategy typically involves an initial SNAr or cross-coupling reaction to introduce a second aromatic ring bearing a suitable functional group, followed by reduction of the nitro group to an amine and subsequent intramolecular cyclization.

Synthesis of Tetramethylphenazines

Phenazines are a class of nitrogen-containing heterocycles with diverse biological activities.[8][16] A common synthetic route is the condensation of an o-phenylenediamine with a 1,2-dicarbonyl compound. Alternatively, intramolecular reductive cyclization of a 2-nitrodiphenylamine derivative is a powerful approach.[7][9]

• Precursor Synthesis: Synthesize the 2-amino-N-(2,3,5,6-tetramethyl-4-nitrophenyl)aniline precursor via a Buchwald-Hartwig amination of 3-bromo-6-nitrodurene with 2-aminoaniline.

• Reductive Cyclization:

  • Dissolve 1.0 mmol of the precursor in a mixture of 20 mL of ethanol and 5 mL of concentrated hydrochloric acid.

  • Add 5.0 mmol of iron powder in portions.

  • Heat the mixture to reflux for 4 hours. The iron will reduce the nitro group to an amine, which will then undergo spontaneous acid-catalyzed cyclization and subsequent oxidation to the phenazine.

• Work-up and Purification: Cool the reaction, neutralize with aqueous sodium bicarbonate, and extract with dichloromethane. Dry the organic layer, concentrate, and purify by column chromatography to yield the desired tetramethylphenazine derivative.

Caption: Synthesis of tetramethylphenazines.

Conclusion and Future Outlook

3-Bromo-6-nitrodurene, despite its steric congestion, is a highly valuable and versatile building block for the synthesis of novel heterocyclic compounds. The strategic positioning of its functional groups allows for a wide range of transformations, including nucleophilic aromatic substitution, palladium-catalyzed cross-coupling, and reductive cyclization. The key to unlocking its full potential lies in the careful selection of reaction conditions and, particularly in the case of cross-coupling reactions, the use of advanced catalyst systems with bulky ligands. The protocols and insights provided in this guide are intended to serve as a solid foundation for researchers to explore the rich chemistry of this unique starting material and to develop new heterocyclic scaffolds for a variety of applications.

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• Synthesis, Crystal Structure and Bioactivity of Phenazine-1-carboxylic Acylhydrazone Derivatives. (2021, September 1). Molecules. Retrieved from [Link]

• Synthesis, Isolation of Phenazine Derivatives and Their Antimicrobial Activities. (2011, November 8). ResearchGate. Retrieved from [Link]

• Che, W., et al. (2022). Synthetic strategies of phenazine derivatives: A review. Journal of Heterocyclic Chemistry, 59(6), 969-996. Retrieved from [Link]

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• Nucleophilic Aromatic Substitution Aryl Halides & Benzyne. (n.d.). chemconnections.org. Retrieved from [Link]

• Palladium-catalyzed amination of unprotected five-membered heterocyclic bromides. (n.d.). PubMed. Retrieved from [Link]

• Synthesis, Crystal Structure and Bioactivity of Phenazine-1-carboxylic Acylhydrazone Derivatives. (2021, September 1). PubMed. Retrieved from [Link]

• Base-Mediated Nitrophenyl Reductive Cyclization for the Synthesis of Hexahydro-2,6-methano-1-benzazocines. (n.d.). National Center for Biotechnology Information. Retrieved from [Link]

• Hierarchical phosphorus-enriched organic polymer supports for immobilized palladium catalysts: enabling green and efficient Buchwald–Hartwig amination. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• Wolfe, J. P., & Buchwald, S. L. (1997). Palladium-Catalyzed Coupling of Optically Active Amines with Aryl Bromides. Journal of the American Chemical Society, 119(26), 6054–6058. Retrieved from [Link]

• Sterically Hindered N-Heterocyclic Carbene/Palladium(II) Catalyzed Suzuki-Miyaura Coupling of Nitrobenzenes. (n.d.). ResearchGate. Retrieved from [Link]

• Sterically hindered N-heterocyclic carbene/palladium(ii) catalyzed Suzuki–Miyaura coupling of nitrobenzenes. (n.d.). Royal Society of Chemistry. Retrieved from [Link]

• Efficient synthesis of sterically hindered arenes bearing acyclic secondary alkyl groups by Suzuki-Miyaura cross-couplings. (2015, March 16). PubMed. Retrieved from [Link]

• Dreher, S. D., et al. (2015). Rational Ligand Design for the Arylation of Hindered Primary Amines Guided by Reaction Progress Kinetic Analysis. Journal of the American Chemical Society, 137(7), 2484–2487. Retrieved from [Link]

• Sterically hindered N-heterocyclic carbene/palladium(ii) catalyzed Suzuki–Miyaura coupling of nitrobenzenes. (n.d.). NList. Retrieved from [Link]

• Triggering and Preventing Cyclization of o-Amino-Guanidinobenzenes to 2-Amino-Benzimidazoles. (2025, December 12). PubMed. Retrieved from [Link]

• Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. (2019, February 26). MDPI. Retrieved from [Link]

• Reductive Cyclization of 2-Cyanomethyl-3-nitrobenzoates. (2006, August 1). University of Bath's research portal. Retrieved from [Link]

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• A Sulfamate-Tethered Aza-Wacker Cyclization Strategy for the Syntheses of 2-Amino-2-Deoxyhexoses: Preparation of Orthogonally Protected D-Galactosamines. (2023, January 17). ChemRxiv. Retrieved from [Link]

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Application Notes and Protocols: 3-Bromo-6-nitrodurene as a Versatile Building Block for Functional Materials

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: Unlocking the Potential of a Sterically Hindered Building Block

3-Bromo-6-nitrodurene (1-bromo-2,3,5,6-tetramethyl-4-nitrobenzene) is a unique aromatic compound that holds significant promise as a versatile building block in the synthesis of advanced functional materials. Its structure, characterized by a sterically hindered benzene ring substituted with a bromine atom and a nitro group, offers a rich platform for a variety of chemical transformations. The presence of the ortho- and meta-methyl groups imparts conformational rigidity and influences the electronic properties of the aromatic core, making it an intriguing candidate for the development of materials with tailored optical, electronic, and therapeutic properties.

The bromine atom serves as a key handle for cross-coupling reactions, enabling the formation of carbon-carbon and carbon-heteroatom bonds to construct complex molecular architectures.[1][2][3] The nitro group, a strong electron-withdrawing moiety, not only activates the aromatic ring for certain nucleophilic substitutions but can also be readily transformed into a variety of other functional groups, such as amines, providing further avenues for derivatization.[4][5] This dual functionality makes 3-Bromo-6-nitrodurene a powerful precursor for the synthesis of a diverse array of molecules, from novel organic electronic materials to complex pharmaceutical intermediates.

These application notes provide a comprehensive guide to the synthesis and utilization of 3-Bromo-6-nitrodurene, offering detailed protocols and expert insights into its application as a building block for functional materials.

Physicochemical Properties and Safety Information

A summary of the key physicochemical properties of 3-Bromo-6-nitrodurene is presented below. Note that as this is a specialized chemical, some data is predicted.

Property	Value	Source
Molecular Formula	C10H12BrNO2	-
Molecular Weight	258.11 g/mol	-
Appearance	Pale yellow crystalline solid (predicted)	-
Melting Point	Not available	-
Boiling Point	Not available	-
Solubility	Soluble in common organic solvents (e.g., THF, DMF, Dioxane)	General knowledge

Safety Precautions: 3-Bromo-6-nitrodurene should be handled with care in a well-ventilated fume hood. As with many nitroaromatic compounds, it is potentially toxic and may cause skin and eye irritation. Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times.

Synthesis of 3-Bromo-6-nitrodurene: A Proposed Protocol

Reaction Scheme:

Caption: Proposed synthesis of 3-Bromo-6-nitrodurene via nitration of bromodurene.

Step-by-Step Protocol:

• Preparation: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, add bromodurene (1.0 eq). Dissolve the starting material in a minimal amount of a suitable inert solvent, such as dichloromethane or chloroform. Cool the flask to 0-5 °C in an ice-water bath.

• Nitrating Mixture Preparation: In a separate beaker, carefully prepare the nitrating mixture by slowly adding concentrated nitric acid (1.1 eq) to concentrated sulfuric acid (2.0 eq) while cooling in an ice bath.

• Reaction: Add the cold nitrating mixture dropwise to the stirred solution of bromodurene over 30-60 minutes, ensuring the internal temperature does not exceed 10 °C. The reaction is exothermic, and careful control of the addition rate is crucial to prevent over-nitration and side reactions.[6]

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0-5 °C for an additional 1-2 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Work-up: Carefully pour the reaction mixture onto crushed ice with stirring. The crude product should precipitate out of the aqueous solution.

• Isolation and Purification: Collect the solid product by vacuum filtration and wash it thoroughly with cold water until the filtrate is neutral. Further purification can be achieved by recrystallization from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) or by column chromatography on silica gel.

Characterization:

The identity and purity of the synthesized 3-Bromo-6-nitrodurene should be confirmed by standard analytical techniques:

• 1H NMR: To confirm the aromatic and methyl proton signals.

• 13C NMR: To identify the carbon skeleton.

• Mass Spectrometry: To determine the molecular weight.

• FT-IR Spectroscopy: To identify the characteristic nitro group stretches.

Application in Functional Material Synthesis: Suzuki-Miyaura Cross-Coupling

3-Bromo-6-nitrodurene is an excellent substrate for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling.[1][2][3][7][8] This powerful C-C bond-forming reaction allows for the introduction of a wide range of aryl and vinyl substituents at the bromine position, paving the way for the synthesis of complex conjugated systems.

Catalytic Cycle of the Suzuki-Miyaura Reaction:

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The reaction proceeds through a well-established catalytic cycle involving oxidative addition of the aryl bromide to a Pd(0) complex, followed by transmetalation with an organoboron reagent and reductive elimination to yield the coupled product and regenerate the Pd(0) catalyst.[7][8]

General Protocol for Suzuki-Miyaura Coupling:

• Reaction Setup: In a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), combine 3-Bromo-6-nitrodurene (1.0 eq), the desired arylboronic acid (1.1-1.5 eq), a palladium catalyst (e.g., Pd(PPh3)4, 1-5 mol%), and a base (e.g., K2CO3, Na2CO3, or Cs2CO3, 2-3 eq).

• Solvent Addition: Add a degassed solvent system. A mixture of an organic solvent (e.g., toluene, dioxane, or DMF) and water is commonly used.[1]

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the required time (2-24 hours). Monitor the reaction progress by TLC or GC-MS.

• Work-up: After the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Isolation and Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel or by recrystallization.

Transformation of the Nitro Group: Expanding Molecular Diversity

The nitro group in the coupled products can be readily reduced to an amino group using various reducing agents (e.g., SnCl2/HCl, H2/Pd-C). This transformation opens up a vast chemical space for further functionalization. The resulting aniline derivatives can be used in a variety of reactions, including:

• Amide bond formation: To introduce peptide or polymer chains.

• Diazotization: Followed by Sandmeyer reactions to introduce a range of substituents (e.g., -OH, -CN, -X).

• Schiff base formation: To create liquid crystalline materials or metal-organic frameworks.

Potential Applications in Functional Materials

The unique structural features of 3-Bromo-6-nitrodurene and its derivatives suggest their potential application in several areas of materials science:

• Organic Electronics: The sterically hindered biaryl systems synthesized via Suzuki coupling can exhibit interesting photophysical properties, making them candidates for organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).[9]

• Porous Materials: The rigid and well-defined geometry of durene-based molecules can be exploited to construct porous organic frameworks (POFs) or metal-organic frameworks (MOFs) for gas storage and separation applications.

• Pharmaceutical Scaffolds: The functionalized durene core can serve as a novel scaffold in medicinal chemistry for the development of new therapeutic agents. The diverse functionalization possibilities allow for the fine-tuning of biological activity.[5]

Conclusion

3-Bromo-6-nitrodurene is a promising and versatile building block for the synthesis of a wide range of functional materials. Its unique combination of a reactive bromine atom for cross-coupling reactions and a transformable nitro group provides a powerful platform for creating complex and tailored molecular architectures. The protocols and insights provided in these application notes are intended to guide researchers in harnessing the potential of this intriguing molecule for the development of next-generation materials and pharmaceuticals.

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Application Note: A Detailed Protocol for the Regioselective Nitration of Bromodurene

Abstract

This document provides a comprehensive experimental protocol for the nitration of bromodurene (1-bromo-2,3,5,6-tetramethylbenzene) to yield 1-bromo-2,3,5,6-tetramethyl-4-nitrobenzene. As a highly activated aromatic system, the nitration of bromodurene requires carefully controlled conditions to ensure regioselectivity and prevent over-reaction. This guide details the mechanistic underpinnings of the reaction, a step-by-step laboratory procedure, critical safety considerations, and methods for the characterization of the final product. The causality behind experimental choices is explained to provide researchers with a robust, self-validating system for this synthesis.

Introduction and Mechanistic Overview

The nitration of aromatic compounds is a cornerstone of organic synthesis, enabling the introduction of the versatile nitro group, which serves as a precursor for amines, among other functionalities. The reaction proceeds via an electrophilic aromatic substitution (SEAr) mechanism. In this process, a potent electrophile, the nitronium ion (NO₂⁺), is generated in situ from the dehydration of nitric acid by a stronger acid, typically sulfuric acid.[1][2]

The mechanism can be delineated in three primary stages:

• Generation of the Electrophile: Concentrated sulfuric acid protonates nitric acid, which then loses a molecule of water to form the highly electrophilic nitronium ion.

• Nucleophilic Attack: The electron-rich π-system of the aromatic ring attacks the nitronium ion, forming a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex. This step is typically the rate-determining step of the reaction.

• Deprotonation: A weak base, such as the bisulfate ion (HSO₄⁻) or water, removes a proton from the carbon atom bearing the nitro group, restoring the aromaticity of the ring and yielding the nitroaromatic product.

Directing Effects in Bromodurene

In the case of bromodurene (1-bromo-2,3,5,6-tetramethylbenzene), the regiochemical outcome of the nitration is governed by the directing effects of the substituents already present on the benzene ring. The four methyl groups (-CH₃) are activating groups that donate electron density to the ring, primarily through an inductive effect and hyperconjugation, directing incoming electrophiles to the ortho and para positions. The bromine atom is a deactivating group due to its inductive electron-withdrawing effect, yet it is also an ortho, para-director because of the electron-donating resonance effect of its lone pairs.

However, in the structure of bromodurene, all ortho and para positions relative to the activating methyl groups are already substituted. The only unsubstituted position on the ring is C4, which is meta to the methyl groups at C3 and C5 and para to the bromo group at C1. The powerful activating nature of the four methyl groups makes the ring highly nucleophilic, but sterically, the only available position for substitution is C4. Therefore, the nitration of bromodurene is expected to proceed with high regioselectivity to yield a single product: 1-bromo-2,3,5,6-tetramethyl-4-nitrobenzene .

Reaction Mechanism: Nitration of Bromodurene

Sources

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• 2. Benzene, 1-bromo-3-nitro- [webbook.nist.gov]

Application Note & Protocol: Buchwald-Hartwig Amination of 3-Bromo-6-nitrodurene

A Guide to C-N Coupling of Sterically Demanding and Electron-Deficient Aryl Halides

Abstract

The Buchwald-Hartwig amination stands as a cornerstone of modern synthetic chemistry, enabling the formation of carbon-nitrogen bonds with remarkable efficiency and scope.[1] However, substrates bearing extreme steric hindrance and sensitive electron-withdrawing groups present significant challenges that necessitate carefully optimized protocols. This guide provides a comprehensive examination and a detailed experimental protocol for the successful amination of 3-Bromo-6-nitrodurene, a particularly challenging substrate. By dissecting the rationale behind the selection of catalyst, ligand, base, and solvent, we offer a robust methodology for researchers tackling similarly demanding C-N cross-coupling reactions, particularly within drug development and materials science.

Scientific Background: Overcoming the Dual Challenge

The successful amination of 3-Bromo-6-nitrodurene requires a nuanced understanding of the Buchwald-Hartwig catalytic cycle and a strategic approach to overcoming two primary obstacles:

• Extreme Steric Hindrance: The durene core (1,2,4,5-tetramethylbenzene) features two methyl groups ortho to the bromine atom. This steric shield severely impedes the approach of the palladium catalyst for the crucial oxidative addition step, which is often the rate-determining step in the catalytic cycle.[2]

• Electron-Deficient & Base-Sensitive Core: The presence of a nitro (-NO₂) group renders the aromatic ring highly electron-deficient. While this electronic property can facilitate oxidative addition, the nitro group is known to be incompatible with strong alkoxide bases like sodium tert-butoxide (NaOt-Bu), which can lead to side reactions or degradation.[3]

To address these issues, a catalyst system must be selected that is both sterically accommodating and compatible with milder basic conditions. The evolution of the Buchwald-Hartwig amination has produced several generations of catalyst systems, with modern bulky biaryl monophosphine ligands being particularly adept at coupling hindered substrates.[1][4] These ligands form highly active, monoligated Pd(0) species that are less sterically encumbered and promote the final reductive elimination step.[1]

The Catalytic Cycle

The generally accepted mechanism proceeds through three key stages: oxidative addition of the aryl halide to a Pd(0) complex, association of the amine and subsequent deprotonation by a base to form a palladium-amido complex, and finally, reductive elimination to form the C-N bond and regenerate the active Pd(0) catalyst.[5][6]

Caption: Simplified catalytic cycle of the Buchwald-Hartwig amination.

Component Selection Rationale

The choice of each reaction component is critical for achieving high yields with this challenging substrate.

Component	Recommended Choice	Rationale
Palladium Precursor	Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0))	A reliable Pd(0) source that requires in-situ activation with the phosphine ligand. Pre-catalysts like XPhos Pd G3 can also be used for higher efficiency.[7][8]
Ligand	XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl)	A highly effective, bulky, and electron-rich biaryl monophosphine ligand. Its steric bulk facilitates the reductive elimination step and stabilizes the active catalyst, which is crucial for coupling hindered aryl halides.[4][9]
Base	K₃PO₄ (Potassium Phosphate) or Cs₂CO₃ (Cesium Carbonate)	A moderately weak, non-nucleophilic inorganic base. It is strong enough to deprotonate the amine-palladium complex but avoids side reactions with the sensitive nitro group, a known issue with stronger alkoxide bases.[3][6]
Solvent	Toluene or 1,4-Dioxane	Aprotic, relatively non-polar solvents with boiling points suitable for heating the reaction. They effectively dissolve the organic substrates and catalyst components without interfering with the catalytic cycle.[7]
Amine	N/A (Substrate Dependent)	The protocol is generally applicable to a range of primary and secondary amines. Stoichiometry may need slight adjustment; an excess of the amine (1.2-1.5 equiv.) is often used.

Detailed Experimental Protocol

This protocol describes a general procedure for the amination of 3-Bromo-6-nitrodurene on a 1.0 mmol scale. All operations should be performed under an inert atmosphere (Nitrogen or Argon) using standard Schlenk techniques or a glovebox to prevent catalyst deactivation.

Materials and Equipment

• Reactants: 3-Bromo-6-nitrodurene, Amine of choice

• Catalyst: Pd₂(dba)₃, XPhos ligand

• Base: Anhydrous K₃PO₄ (finely powdered and dried)

• Solvent: Anhydrous Toluene (from a solvent purification system or Sure/Seal™ bottle)

• Glassware: Oven-dried Schlenk flask, stir bar, condenser, rubber septa

• Inert Atmosphere: Schlenk line with Nitrogen or Argon gas, vacuum pump

• Heating: Oil bath with magnetic stirrer and temperature controller

Reaction Setup and Execution

Caption: Experimental workflow for the Buchwald-Hartwig amination.

Step-by-Step Procedure:

• Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 3-Bromo-6-nitrodurene (1.0 mmol, 1.0 equiv.), K₃PO₄ (2.1 mmol, 2.1 equiv.), XPhos (0.04 mmol, 4 mol%), and Pd₂(dba)₃ (0.01 mmol, 1 mol% Pd).

• Inerting: Seal the flask with a rubber septum, and connect it to a Schlenk line. Evacuate the flask under high vacuum and backfill with inert gas. Repeat this cycle three times.

• Reagent Addition: Under a positive pressure of inert gas, add anhydrous toluene (5 mL) via syringe. Then, add the desired amine (1.2 mmol, 1.2 equiv.). If the amine is a solid, it should be added in Step 1.

• Heating: Place the sealed flask in a preheated oil bath set to 110 °C. Stir the reaction mixture vigorously.

• Monitoring: After 12-24 hours, cool the reaction briefly and take a small aliquot via syringe for analysis by TLC or LC-MS to check for the consumption of the starting material. If the reaction is incomplete, continue heating and monitor periodically.

• Work-up: Once the reaction is complete, cool the flask to room temperature. Dilute the mixture with ethyl acetate (20 mL) and filter through a pad of Celite® to remove the palladium catalyst and inorganic salts. Wash the pad with additional ethyl acetate (10 mL).

• Extraction: Transfer the filtrate to a separatory funnel and wash with water (2 x 20 mL) and then with brine (1 x 20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate solvent system (e.g., a hexane/ethyl acetate gradient) to yield the pure N-arylated product.

Safety and Troubleshooting

• Safety: Palladium catalysts are heavy metals, and phosphine ligands can be toxic and air-sensitive. Handle them in a well-ventilated fume hood.[10] Solvents are flammable. Potassium phosphate is an irritant. Always wear appropriate personal protective equipment (PPE), including gloves and safety glasses. Consult the Safety Data Sheet (SDS) for all chemicals before use.

• Troubleshooting:

Problem	Potential Cause	Suggested Solution
No or Low Conversion	Inactive catalyst (air/moisture exposure); Insufficient temperature.	Ensure rigorous inert atmosphere technique. Increase temperature in 10 °C increments. Consider using a pre-catalyst (e.g., XPhos Pd G3).
Dehalogenation Side Product	Presence of water; Unwanted side-reaction pathway (hydrodehalogenation).	Use rigorously dried reagents and solvents. Ensure the base is anhydrous. A different ligand/base combination may be needed.
Complex Mixture of Products	Degradation of starting material or product.	The base may be too strong. Switch from K₃PO₄ to the milder Cs₂CO₃. Lower the reaction temperature.

References

• Wikipedia. Buchwald–Hartwig amination. [Link]

• Chemistry LibreTexts. Buchwald-Hartwig Amination. [Link]

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• NROChemistry. Buchwald-Hartwig Coupling: Mechanism & Examples. [Link]

• Novartis OAK. Buchwald-Hartwig Aminations of Aryl Halides Using Nitroaromatics as Coupling Partners: Overcoming Hydrodehalogenation Pathway in Water. [Link]

• University of Groningen Research Portal. The Buchwald–Hartwig Amination After 25 Years. [Link]

• The Journal of Organic Chemistry. Role of the Base in Buchwald–Hartwig Amination. [Link]

• PubMed. Role of the base in Buchwald-Hartwig amination. [Link]

• The Journal of Organic Chemistry. Role of the Base in Buchwald–Hartwig Amination. [Link]

• ResearchGate. Sterically Hindered Amination of Aryl Chlorides Catalyzed by a New Carbazolyl-Derived P,N-Ligand-Composed Palladium Complex | Request PDF. [Link]

• ResearchGate. Buchwald-Hartwig Aminations of Aryl Chlorides: A Practical Protocol Based on Commercially Available Pd(0)NHC Catalysts. [Link]

• Organic Letters. Palladium-Catalyzed Intermolecular Coupling of Aryl Halides and Amides. [Link]

• Organic Chemistry Data. Preparation of sec and tert amines by Buchwald-Hartwig Amination. [Link]

• ResearchGate. The Buchwald–Hartwig Amination After 25 Years. [Link]

• Catalysis Consulting. Case Study: Ligand and Catalyst Selection for a Buchwald Hartwig Reaction. [Link]

• ACS GCI Pharmaceutical Roundtable Reagent Guides. Buchwald-Hartwig Amination. [Link]

• Beilstein Journal of Organic Chemistry. The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. [Link]

• Chem-space. Buchwald-Hartwig amination of a bromopyridine with cyclohexane-1,2-diamine. [Link]

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Reduction of the nitro group in 3-Bromo-6-nitrodurene

Application Note & Protocol Guide

Topic: Strategic Reduction of the Nitro Group in 3-Bromo-6-nitrodurene: A Guide to Chemoselective Synthesis of 3-Bromo-6-aminodurene

Introduction and Strategic Importance

The selective reduction of aromatic nitro groups is a foundational transformation in organic synthesis, providing a critical entry point to anilines, which are key building blocks for pharmaceuticals, agrochemicals, and materials. 3-Bromo-6-nitrodurene presents a specific and common challenge: the chemoselective reduction of the nitro group in the presence of a halogen substituent. The target molecule, 3-Bromo-6-aminodurene, is a valuable intermediate, but its successful synthesis hinges on preventing hydrodebromination, a common side reaction.

This technical guide provides an in-depth analysis of methodologies for the reduction of 3-Bromo-6-nitrodurene. We will explore the mechanistic underpinnings of various reduction strategies, offer a comparative analysis to guide reagent selection, and provide detailed, validated protocols for researchers in synthetic chemistry and drug development.

Mechanistic Considerations: The Pathway from Nitro to Amine

The reduction of a nitroarene to an aniline is a six-electron process that proceeds through several intermediates. Understanding this pathway is crucial for optimizing reaction conditions and minimizing side products. The generally accepted sequence involves the initial reduction of the nitro group (Ar-NO₂) to a nitroso species (Ar-N=O), followed by further reduction to a hydroxylamine (Ar-NHOH), and finally, cleavage of the N-O bond to yield the aniline (Ar-NH₂).[1][2]

The choice of reductant and reaction conditions dictates the efficiency of this cascade and the potential for undesired side reactions, such as the condensation of intermediates to form azoxy (Ar-N=N(O)-Ar) or azo (Ar-N=N-Ar) compounds.[3] For halogenated nitroarenes like 3-Bromo-6-nitrodurene, the primary challenge is the competing hydrogenolysis of the carbon-bromine bond.[4] Therefore, the selection of a reducing system with high chemoselectivity for the nitro group over the aryl halide is paramount.

Comparative Analysis of Reduction Methodologies

The choice of reducing agent is the most critical decision in this synthesis. Below is a comparative summary of common methods, evaluated for their suitability for the reduction of 3-Bromo-6-nitrodurene.

Methodology	Reagents	Advantages	Disadvantages & Risks	Chemoselectivity (C-Br)
Catalytic Hydrogenation	H₂ gas, Pd/C or Raney Nickel	High atom economy; clean reaction.[5]	Requires specialized pressure equipment; H₂ is flammable/explosive; Pd/C is pyrophoric when dry.[5][6]	Poor to Moderate: Pd/C is highly active and often causes significant hydrodebromination.[7] Raney Nickel is generally a better choice for halogenated substrates.[7]
Metal/Acid Reduction	Fe/HCl, Zn/AcOH	Inexpensive and robust reagents.[8]	Stoichiometric metal waste; strongly acidic conditions; workup can be tedious due to metal salt precipitation.[5]	Good: Generally provides good selectivity for the nitro group reduction.
Tin(II) Chloride Reduction	SnCl₂·2H₂O, Acid (HCl) or Alcohol	Mild and highly chemoselective.[6][7] Good tolerance for many functional groups.[6]	Generates stoichiometric tin waste; tin compounds have toxicity concerns.[6]	Excellent: Considered one of the most reliable methods for reducing nitroarenes without affecting aryl halides.[3]
Catalytic Transfer Hydrogenation	H-donor (Formic acid, Hydrazine), Catalyst (e.g., Pd/C)	Avoids high-pressure H₂ gas; generally safer.[9]	Can still suffer from catalyst-dependent dehalogenation; may require elevated temperatures.	Variable: Highly dependent on the catalyst and hydrogen donor. Careful optimization is required to prevent C-Br cleavage.[9]
Sodium Borohydride with Catalyst	NaBH₄, Transition Metal Salt (e.g., FeCl₂, NiCl₂)	Mild conditions; NaBH₄ is an inexpensive and relatively safe hydride source.[10]	Requires a co-catalyst; selectivity depends heavily on the chosen metal salt.[10][11]	Good to Excellent: Systems like NaBH₄/FeCl₂ have shown excellent selectivity for nitro groups over esters and potentially halides.[10]

Recommendation for 3-Bromo-6-nitrodurene: For reliability and high chemoselectivity, the Tin(II) Chloride (SnCl₂) method is the primary recommendation. For those seeking to avoid stoichiometric metal waste, a carefully optimized Catalytic Hydrogenation using Raney Nickel is a viable second option.

Experimental Workflow Overview

The overall process, from starting material to the purified product, follows a logical sequence of synthesis, isolation, and purification. This workflow is designed to ensure both high yield and high purity of the final 3-Bromo-6-aminodurene.

Caption: General workflow for the reduction of 3-Bromo-6-nitrodurene.

Detailed Experimental Protocols

Safety First: All manipulations should be performed in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety goggles, a lab coat, and appropriate gloves, is mandatory. Nitroaromatic compounds can be energetic and should be handled with care.[12] The reduction reaction is often highly exothermic and requires careful monitoring and control.[5]

Protocol 1: Tin(II) Chloride Dihydrate Reduction (Recommended)

This protocol is based on the well-established and highly selective reduction of nitroarenes using SnCl₂·2H₂O.[6][13] It is particularly effective for substrates where preventing dehalogenation is critical.

Materials:

• 3-Bromo-6-nitrodurene (MW: 274.14 g/mol )

• Tin(II) chloride dihydrate (SnCl₂·2H₂O, MW: 225.63 g/mol )

• Ethanol (EtOH) or Ethyl Acetate (EtOAc)

• Concentrated Hydrochloric Acid (HCl, optional but can accelerate reaction)

• 10 M Sodium Hydroxide (NaOH) solution

• Ethyl Acetate (for extraction)

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

• Silica gel for chromatography

Procedure:

• Setup: To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 3-Bromo-6-nitrodurene (1.0 eq).

• Dissolution: Add ethanol (or ethyl acetate) to dissolve the starting material (approx. 10-15 mL per gram of substrate).

• Reagent Addition: Add tin(II) chloride dihydrate (4.0 eq) to the solution in portions. The mixture may become a thick slurry.

• Reaction: Heat the reaction mixture to reflux (approx. 80 °C for ethanol). Stir vigorously.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC), eluting with a hexane/ethyl acetate mixture. The starting material is UV active and will have a higher Rf than the more polar amine product. The reaction is typically complete within 2-4 hours.

• Workup - Cooling & Neutralization: Once the reaction is complete, cool the flask to room temperature in an ice bath.

• Carefully and slowly add 10 M NaOH solution with vigorous stirring. Caution: This is a highly exothermic neutralization. The addition will cause the precipitation of tin salts (tin hydroxides). Continue adding NaOH until the solution is strongly basic (pH > 10, check with pH paper) and all tin salts have precipitated.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous slurry with ethyl acetate (3 x 50 mL). The tin salts can make phase separation difficult; filtration through a pad of Celite® may be necessary before extraction.[6]

• Washing & Drying: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentration: Remove the solvent under reduced pressure using a rotary evaporator to yield the crude 3-Bromo-6-aminodurene.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the pure aniline.

Protocol 2: Catalytic Hydrogenation with Raney Nickel

This protocol is an alternative for avoiding stoichiometric metal waste but requires careful handling of the pyrophoric catalyst and flammable hydrogen gas. Raney Nickel is chosen for its reduced tendency to cause dehalogenation compared to Pd/C.[7]

Materials:

• 3-Bromo-6-nitrodurene (MW: 274.14 g/mol )

• Raney® Nickel (50% slurry in water)

• Methanol (MeOH) or Ethanol (EtOH)

• Hydrogen (H₂) gas supply (balloon or pressure vessel)

• Celite®

Procedure:

• Catalyst Preparation: In a flask, carefully wash the required amount of Raney Nickel slurry (approx. 5-10 wt% of the substrate) with the reaction solvent (e.g., methanol) several times to remove the water. Caution: Do not allow the catalyst to become dry, as it is pyrophoric and can ignite flammable solvents.[11]

• Setup: To a suitable hydrogenation flask, add a solution of 3-Bromo-6-nitrodurene (1.0 eq) in methanol.

• Catalyst Addition: Under an inert atmosphere (e.g., Nitrogen or Argon), carefully add the washed Raney Nickel catalyst to the reaction flask.

• Hydrogenation: Seal the flask, evacuate the atmosphere, and backfill with hydrogen gas. Repeat this cycle three times. Maintain a positive pressure of hydrogen (a balloon is often sufficient for lab scale) and stir the mixture vigorously at room temperature.

• Monitoring: Monitor the reaction by TLC or by observing hydrogen uptake. The reaction is often complete in 4-12 hours. Over-running the reaction increases the risk of dehalogenation.

• Workup - Catalyst Removal: Once complete, carefully purge the flask with an inert gas to remove all hydrogen. Filter the reaction mixture through a pad of Celite® to remove the Raney Nickel catalyst. Crucially, keep the filter cake wet with solvent at all times to prevent ignition.

• Concentration & Purification: Concentrate the filtrate under reduced pressure. The crude product can often be of high purity, but flash chromatography may be performed if necessary.

Troubleshooting

Problem	Potential Cause(s)	Suggested Solution(s)
Incomplete Reaction	Insufficient reducing agent; low reaction temperature; deactivated catalyst.	Add more reducing agent (for SnCl₂ method). Ensure the reaction is at a full reflux. For hydrogenation, ensure the catalyst is active and the H₂ supply is adequate.
Presence of Dehalogenated Product	Overly aggressive reduction conditions (especially with Pd/C); prolonged reaction time.	Switch to a more selective method like SnCl₂. If using hydrogenation, use Raney Ni and carefully monitor the reaction, stopping it immediately upon consumption of the starting material.[7]
Low Yield after Workup	Incomplete extraction due to emulsion or product loss in precipitated tin salts. Incomplete neutralization.	Ensure pH is strongly basic (>10) to precipitate all tin hydroxides. Filter the entire mixture through Celite® before extraction to break up emulsions. Perform multiple extractions.
Formation of Azo/Azoxy Byproducts	Non-acidic conditions for metal reduction; insufficient reductant.	The SnCl₂/HCl method is performed under acidic conditions which protonates intermediates and prevents coupling side reactions.[2] Ensure sufficient equivalents of the reducing agent are used.

References

• Organic Chemistry Portal. (n.d.). Nitro Reduction - Common Conditions. Retrieved January 16, 2026, from [Link]

• Master Organic Chemistry. (2018). Reduction of Nitro Groups. Retrieved January 16, 2026, from [Link]

• Wikipedia. (n.d.). Reduction of nitro compounds. Retrieved January 16, 2026, from [Link]

• Chemistry Stack Exchange. (2014). Reaction mechanism for reduction of nitrobenzene to aniline in catalytic and acidic media. Retrieved January 16, 2026, from [Link]

• ResearchGate. (n.d.). The mechanism for the reduction of nitrobenzene to aniline. Retrieved January 16, 2026, from [Link]

• Journal of Chemical Education. (2023). Reflections on the Teaching Practices for the Reduction of Nitroarenes: Updating Methodologies and Considerations of the Mechanism. Retrieved January 16, 2026, from [Link]

• RSC Publishing. (2024). Advances in the catalysis of reduction of nitroaromatics and its mechanism: a tutorial review. Retrieved January 16, 2026, from [Link]

• Reaction Chemistry. (n.d.). Aromatic Reactions: Reduction of Nitrobenzene to Aniline with Tin and HCl (Sn/HCl). Retrieved January 16, 2026, from [Link]

• ResearchGate. (2004). Efficient Reductions of Nitroarenes with SnCl2 in Ionic Liquid. Retrieved January 16, 2026, from [Link]

• ScholarWorks @ UTRGV. (n.d.). Reduction of Nitroaromatic Compounds with Sodium Borohydride Using Transition Metal Sulfides. Retrieved January 16, 2026, from [Link]

• ResearchGate. (2014). Selective hydrogenation of bromonitrobenzenes over Pt/γ-Fe2O3. Retrieved January 16, 2026, from [Link]

• Thieme Connect. (2022). Selective Nitro Reduction of Ester Substituted Nitroarenes by NaBH4-FeCl2. Retrieved January 16, 2026, from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Nitro Reduction Reagent Guide. Retrieved January 16, 2026, from [Link]

• YouTube. (2024). Nitration reaction safety. Retrieved January 16, 2026, from [Link]

• ResearchGate. (2018). Reduction of Nitroarenes via Catalytic Transfer Hydrogenation Using Formic Acid as Hydrogen Source: A Comprehensive Review. Retrieved January 16, 2026, from [Link]

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Derivatization of 3-Bromo-6-nitrodurene for medicinal chemistry applications

An In-Depth Guide to the Strategic Derivatization of 3-Bromo-6-nitrodurene for Medicinal Chemistry Applications

Authored by: A Senior Application Scientist

Introduction: The Strategic Value of the 3-Bromo-6-nitrodurene Scaffold

In the landscape of modern drug discovery, the selection of a core scaffold is a critical decision that dictates the accessible chemical space for structure-activity relationship (SAR) studies. 3-Bromo-6-nitrodurene (1,2,4,5-tetramethyl-3-bromo-6-nitrobenzene) presents itself as a uniquely valuable starting material. Its sterically hindered, yet highly functionalized, aromatic core offers a rigid framework, while the orthogonal reactivity of its bromo and nitro substituents provides three distinct vectors for chemical diversification. This guide provides a detailed exploration of the key derivatization pathways for this scaffold, complete with field-proven protocols and the strategic rationale behind experimental choices. The methodologies described herein are designed to empower researchers, scientists, and drug development professionals to leverage this versatile building block for the rapid generation of novel molecular entities.

The primary reactive sites of 3-bromo-6-nitrodurene are:

• The Carbon-Bromine Bond: An ideal handle for palladium-catalyzed cross-coupling reactions to form C-C and C-N bonds.

• The Nitro Group: A powerful electron-withdrawing group that activates the ring for nucleophilic aromatic substitution (SNAr) and can be chemoselectively reduced to a primary amine, a crucial functional group for further conjugation.

• The Aromatic Ring: Activated by the nitro group, it is susceptible to direct substitution by potent nucleophiles.

This application note will detail protocols for leveraging each of these sites, transforming a simple starting material into a library of diverse and complex drug-like molecules.

Nucleophilic Aromatic Substitution (SNAr): Leveraging Ring Activation

Scientific Principle

The strong electron-withdrawing nature of the nitro group significantly polarizes the aromatic ring, rendering the carbon atoms ortho and para to it electrophilic.[1][2] In 3-bromo-6-nitrodurene, the bromine atom is positioned ortho to the nitro group, making the ipso-carbon an excellent site for nucleophilic attack. The reaction proceeds via an addition-elimination mechanism, forming a resonance-stabilized negative intermediate known as a Meisenheimer complex, before the bromide leaving group is eliminated.[3][4][5] This pathway allows for the direct introduction of oxygen, sulfur, and nitrogen nucleophiles.

Visualization: SNAr Mechanism

Caption: The two-step addition-elimination mechanism of SNAr.

Experimental Protocol: Synthesis of 6-Nitro-3-phenoxydurene

• Reagent Preparation: In a flame-dried 50 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add phenol (1.2 eq.) and anhydrous N,N-Dimethylformamide (DMF, 0.5 M).

• Base Addition: Cool the solution to 0 °C in an ice bath. Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.3 eq.) portion-wise over 10 minutes. Causality: The base deprotonates the phenol to form the more potent sodium phenoxide nucleophile in situ.

• Reaction Initiation: Allow the mixture to stir at room temperature for 20 minutes. Add a solution of 3-bromo-6-nitrodurene (1.0 eq.) in anhydrous DMF.

• Heating: Heat the reaction mixture to 80 °C and monitor by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 4-6 hours).

• Work-up: Cool the reaction to room temperature and carefully quench by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Data Presentation: Representative SNAr Reactions

Nucleophile (Nu-H)	Base	Solvent	Temp (°C)	Time (h)	Typical Yield (%)
Methanol	NaH	THF	65	12	85-95
Thiophenol	K₂CO₃	DMF	100	8	80-90
Piperidine	K₂CO₃	DMSO	120	24	70-80
Phenol	NaH	DMF	80	6	88-96

Palladium-Catalyzed Cross-Coupling: Forging C-C and C-N Bonds

The carbon-bromine bond serves as a versatile linchpin for building molecular complexity through transition metal catalysis. The Suzuki-Miyaura and Buchwald-Hartwig reactions are indispensable tools in the medicinal chemist's arsenal for this purpose.[6][7]

Suzuki-Miyaura Coupling for C-C Bond Formation

2.1.1 Scientific Principle

The Suzuki-Miyaura reaction creates a carbon-carbon bond between an aryl halide and a boronic acid or ester. The reaction is catalyzed by a palladium(0) complex. A key challenge with the durene scaffold is the steric hindrance imposed by the ortho-methyl groups, which can impede the catalytic cycle.[8] Overcoming this requires the judicious selection of bulky, electron-rich phosphine ligands that promote the reductive elimination step.[9][10]

2.1.2 Visualization: Suzuki-Miyaura Catalytic Cycle

Caption: The key steps of the Suzuki-Miyaura cross-coupling cycle.

2.1.3 Experimental Protocol: Synthesis of 3-Phenyl-6-nitrodurene

• Inert Atmosphere: To a flame-dried Schlenk flask, add 3-bromo-6-nitrodurene (1.0 eq.), phenylboronic acid (1.5 eq.), and potassium carbonate (K₂CO₃, 3.0 eq.).

• Catalyst Addition: Add the palladium catalyst, such as [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂, 0.05 eq.).

• Solvent Addition: Evacuate and backfill the flask with argon or nitrogen three times. Add a degassed solvent mixture of 1,4-dioxane and water (4:1, 0.2 M). Causality: Degassing the solvent is critical to prevent oxidation and deactivation of the Pd(0) catalyst.

• Reaction: Heat the mixture to 90 °C with vigorous stirring for 12-18 hours, monitoring by TLC or LC-MS.

• Work-up and Purification: Cool the reaction, dilute with water, and extract with ethyl acetate. Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate. Purify via flash column chromatography.

2.1.4 Data Presentation: Suzuki-Miyaura Reaction Scope

Boronic Acid	Catalyst (5 mol%)	Base	Solvent	Temp (°C)	Typical Yield (%)
Phenylboronic acid	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	90	85-95
4-Methoxyphenylboronic acid	Pd(PPh₃)₄	Cs₂CO₃	Toluene/EtOH/H₂O	100	80-90
Thiophene-2-boronic acid	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	90	75-85
Cyclopropylboronic acid	XPhos Pd G3	K₃PO₄	Toluene/H₂O	110	60-70

Buchwald-Hartwig Amination for C-N Bond Formation

2.2.1 Scientific Principle

The Buchwald-Hartwig amination is a powerful method for constructing carbon-nitrogen bonds, which are ubiquitous in pharmaceuticals.[6] The reaction couples an aryl halide with a primary or secondary amine. Similar to the Suzuki coupling, this reaction is sensitive to steric hindrance and requires specialized, bulky phosphine ligands to facilitate the challenging reductive elimination step that forms the C-N bond.[11] Care must be taken as the strong bases often used, like sodium tert-butoxide, can sometimes be incompatible with nitroarenes; however, milder bases or alternative protocols where the nitroarene acts as an amine surrogate can be employed.[11][12][13]

2.2.2 Visualization: Buchwald-Hartwig Workflow

Caption: A streamlined workflow for performing C-N cross-coupling.

2.2.3 Experimental Protocol: Synthesis of N-Benzyl-6-nitroduren-3-amine

• Inert Setup: In a glovebox, add sodium tert-butoxide (NaOtBu, 1.4 eq.) to an oven-dried vial.

• Reagent Addition: Add the palladium precatalyst (e.g., XPhos Pd G3, 0.02 eq.), 3-bromo-6-nitrodurene (1.0 eq.), and a magnetic stir bar.

• Solvent and Amine: Remove the vial from the glovebox. Under a positive pressure of argon, add anhydrous toluene (0.3 M) followed by benzylamine (1.2 eq.) via syringe.

• Reaction: Seal the vial and heat the mixture to 110 °C for 16 hours.

• Work-up: Cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite.

• Purification: Concentrate the filtrate and purify the residue by flash column chromatography on silica gel to yield the desired product.

Chemoselective Reduction of the Nitro Group

Scientific Principle

The transformation of the nitro group into a primary amine unlocks a vast array of subsequent derivatization chemistries, including amide bond formation, sulfonylation, and reductive amination. The primary challenge is to achieve this reduction with high chemoselectivity, leaving the carbon-bromine bond intact for future cross-coupling reactions.[14] Harsh reducing conditions can lead to competitive hydrodehalogenation. Reagents like iron powder in the presence of an acid or ammonium chloride, or specialized catalytic hydrogenation systems, are effective for this purpose.[15][16][17]

Visualization: Synthetic Utility of Nitro Reduction

Caption: Reduction of the nitro group unlocks multiple pathways for diversification.

Experimental Protocol: Synthesis of 3-Bromo-6-aminodurene

• Reaction Setup: In a 100 mL round-bottom flask, suspend 3-bromo-6-nitrodurene (1.0 eq.) in a mixture of ethanol and water (5:1, 0.2 M).

• Reagent Addition: Add ammonium chloride (NH₄Cl, 5.0 eq.) and iron powder (<10 micron, 5.0 eq.). Causality: Iron serves as the stoichiometric reductant, and NH₄Cl acts as a proton source and electrolyte to facilitate the reaction on the metal surface.[15]

• Heating: Heat the suspension to reflux (approx. 80-85 °C) and stir vigorously. The reaction is often exothermic. Monitor progress by TLC.

• Filtration: After the reaction is complete (typically 1-2 hours), cool the mixture to room temperature and filter through a pad of Celite to remove the iron salts. Wash the pad thoroughly with ethanol.

• Work-up: Concentrate the filtrate under reduced pressure to remove most of the ethanol. Add water and extract the product with ethyl acetate (3 x 50 mL).

• Purification: Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate to afford the aniline product, which is often pure enough for subsequent steps.

Data Presentation: Comparison of Reduction Methods

Method	Reagents	Selectivity (vs. C-Br)	Work-up	Key Advantage
Bechamp Reduction	Fe, NH₄Cl (or AcOH), EtOH/H₂O	Excellent	Simple filtration	Cost-effective, scalable
Stannous Chloride	SnCl₂, HCl, EtOH	Good-Excellent	Can be cumbersome	Mild conditions
Catalytic Hydrogenation	H₂ (1 atm), Pt/C (sulfided)	Excellent	Filtration	Very clean, high yield

Conclusion and Outlook in Medicinal Chemistry

The derivatization strategies outlined in this guide demonstrate that 3-bromo-6-nitrodurene is far more than a simple chemical. It is a highly adaptable platform for medicinal chemists. By systematically applying nucleophilic aromatic substitution, palladium-catalyzed cross-coupling, and chemoselective nitro reduction, researchers can rapidly generate a three-dimensional array of analogues from a single, common intermediate. This approach is perfectly aligned with the principles of late-stage functionalization (LSF), a strategy that accelerates the exploration of SAR by modifying complex, drug-like molecules directly.[18][19] The derivatives produced can be subjected to a variety of pharmacological screening assays to identify novel lead compounds, making this scaffold a powerful engine for innovation in drug discovery.[20][21]

References

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• Shang, R., et al. (2020). Dual role of nitroarenes as electrophiles and arylamine surrogates in Buchwald–Hartwig-type coupling for C–N bond construction. Nature Communications, 11(1), 4931. [Link]

• Plummer, S., & Gallou, F. (2024). Buchwald-Hartwig Aminations of Aryl Halides Using Nitroaromatics as Coupling Partners: Overcoming Hydrodehalogenation Pathway in Water. ACS Catalysis, 14, 4099-4107. [Link]

• Chemistry Steps. (n.d.). Nucleophilic Aromatic Substitution. Retrieved from [Link]

• Reddy, V. R., et al. (2023). Reductive Buchwald‐Hartwig Amination of Nitroarenes with Aryl (pseudo)Halides. Chemistry – An Asian Journal, 18(17), e202300531. [Link]

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• Wikipedia. (n.d.). Buchwald–Hartwig amination. Retrieved from [Link]

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• Zimmermann, V., Avemaria, F., & Bräse, S. (2007). Chemoselective reduction of nitroarenes in the presence of acid-sensitive functional groups: solid-phase syntheses of amino aryl azides and benzotriazoles. Journal of Combinatorial Chemistry, 9(2), 200-203. [Link]

• Larhed, M., et al. (2012). Carbonylative Suzuki–Miyaura couplings of sterically hindered aryl halides: synthesis of 2-aroylbenzoate derivatives. Organic & Biomolecular Chemistry, 10(23), 4643-4649. [Link]

• Kasparian, A. J., et al. (2012). ChemInform Abstract: Selective Catalytic Hydrogenation of Nitro Groups in the Presence of Activated Heteroaryl Halides. ChemInform, 43(13). [Link]

• Beller, M., et al. (2021). Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst. Organic Letters, 23(7), 2634-2638. [Link]

• Chemistry LibreTexts. (2025). 3.7: Nucleophilic Aromatic Substitution. Retrieved from [Link]

• OpenStax. (n.d.). 16.6 Nucleophilic Aromatic Substitution. In Organic Chemistry: A Tenth Edition. [Link]

• Zhang, Y., et al. (2015). Efficient synthesis of sterically hindered arenes bearing acyclic secondary alkyl groups by Suzuki-Miyaura cross-couplings. Angewandte Chemie International Edition, 54(12), 3792-3796. [Link]

• Lumen Learning. (n.d.). 17.1 Nucleophilic aromatic substitution. In Organic Chemistry II. [Link]

• Zhang, T., et al. (2014). Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. Chemical Communications, 50(25), 3321-3323. [Link]

• Kwong, F. Y., et al. (2016). Pd‐catalyzed Suzuki‐Miyaura coupling of steric hindered aryl chlorides or bulky arylboronic acids. Chemistry – A European Journal, 22(34), 12059-12062. [Link]

• University of Calgary. (n.d.). Nucleophilic Aromatic Substitution — Aryl Halides. Retrieved from [Link]

• Cazin, C. S. J., Nolan, S. P., & Szostak, M. (2021). An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides or (poly)chlorinated pharmaceuticals. Chemical Science, 12(35), 11849-11856. [Link]

• MDPI. (n.d.). Special Issue : C–H Functionalization Chemistry: Applications in Drug Synthesis. In Pharmaceuticals. [Link]

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• ChemSynthesis. (n.d.). 3-bromo-6-nitro-4-quinolinamine. Retrieved from [Link]

• MacMillan, D. W. C., et al. (2016). Redefining the Synthetic Logic of Medicinal Chemistry. Photoredox-Catalyzed Reactions as a General Tool for Aliphatic Core Functionalization. Journal of the American Chemical Society, 138(17), 5623–5626. [Link]

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Application Notes &amp; Protocols: The Role of Brominated Nitroaromatic Intermediates in Agrochemical Synthesis

A Focused Study on the Synthesis of the Herbicide Pendimethalin

Introduction

Substituted aromatic compounds are foundational scaffolds in the discovery and development of modern agrochemicals. The specific arrangement of functional groups on an aromatic ring dictates the molecule's biological activity, selectivity, and environmental fate. Among these, brominated nitroaromatic compounds serve as highly versatile intermediates. The interplay between a bromine atom—a functional handle for substitution or cross-coupling reactions—and a nitro group—a powerful electron-withdrawing group that can activate the ring for nucleophilic aromatic substitution and is often integral to the final product's mode of action—provides a powerful strategic platform for synthetic chemists.

While a specific intermediate like 3-Bromo-6-nitrodurene is not widely documented in mainstream agrochemical synthesis, closely related structures, such as brominated and nitrated xylenes, are pivotal in the industrial production of major herbicides. This guide provides an in-depth examination of the synthetic principles and methodologies involving such intermediates, with a focused case study on the synthesis of Pendimethalin, a widely used selective dinitroaniline herbicide.[1] This document is intended for researchers and process chemists in the agrochemical industry, offering both theoretical insights and practical, field-proven protocols.

The Strategic Importance of Bromine and Nitro Groups in Synthesis

The decision to employ a brominated nitroaromatic intermediate is a deliberate synthetic choice driven by the unique reactivity conferred by these functional groups.

• The Bromo Group as a Synthetic Lever: The bromine atom is an excellent leaving group in nucleophilic aromatic substitution reactions. More importantly, it is a key functional group for modern transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig), allowing for the construction of complex molecular architectures.[2][3][4] In the context of some agrochemical syntheses, it can be strategically positioned to be replaced by an amine or other nucleophile.

• The Nitro Group as an Activator and Pharmacophore: The nitro group (-NO2) is one of the strongest electron-withdrawing groups. Its presence on an aromatic ring significantly acidifies ring protons and, more critically, activates the ring towards nucleophilic aromatic substitution (SNAr), particularly at the ortho and para positions. Furthermore, the dinitroaniline core is a well-established pharmacophore in the herbicide industry, responsible for the biological activity of compounds like pendimethalin.[1]

The combination of these two groups on a single aromatic scaffold creates a powerful and versatile intermediate for building complex, biologically active molecules.

Case Study: Synthesis of the Herbicide Pendimethalin

Pendimethalin (N-(1-ethylpropyl)-3,4-dimethyl-2,6-dinitroaniline) is a selective herbicide used to control broadleaf weeds and grasses in a variety of crops.[5] Its synthesis provides an excellent example of the strategic use of a brominated aromatic precursor, which is subsequently nitrated. One efficient synthetic route avoids the challenging selective nitration of o-xylene by starting with a pre-functionalized intermediate, m-bromo-o-xylene.[6] This approach offers better control over regioselectivity and results in higher yields.[6]

The overall synthetic scheme is a two-step process:

• Copper-Catalyzed Amination: m-Bromo-o-xylene is reacted with 3-pentylamine in the presence of a copper catalyst to form N-(1-ethylpropyl)-3,4-dimethylaniline.

• Dinitration: The resulting aniline derivative is then subjected to dinitration to yield the final product, pendimethalin.[6]

Caption: Synthetic pathway for Pendimethalin from m-Bromo-o-xylene.

Detailed Experimental Protocols

The following protocols are adapted from established industrial synthesis patents and provide a robust framework for laboratory-scale synthesis.[6]

Protocol 1: Synthesis of N-(1-ethylpropyl)-3,4-dimethylaniline

This protocol details the copper-catalyzed amination of m-bromo-o-xylene.

Materials & Equipment:

• High-pressure autoclave or sealed reaction vessel

• Magnetic stirrer with heating mantle

• m-Bromo-o-xylene

• 3-Pentylamine

• Anhydrous potassium phosphate (K₃PO₄)

• Copper(I) iodide (CuI)

• N,N-Diethylsalicylamide (as ligand, optional but recommended)

• Nitrogen gas supply

• Standard laboratory glassware for filtration and distillation

Procedure:

• Vessel Preparation: Ensure the high-pressure autoclave is clean, dry, and equipped with a magnetic stir bar.

• Reagent Charging: Under a nitrogen atmosphere to prevent oxidation, charge the autoclave sequentially with:

  • m-Bromo-o-xylene (e.g., 3.72 g)

  • 3-Pentylamine (e.g., 18.40 g, serves as reactant and solvent)

  • Anhydrous potassium phosphate (e.g., 8.48 g)

  • Copper(I) iodide (e.g., 0.19 g)

  • N,N-Diethylsalicylamide (e.g., 0.76 g)

• Reaction: Seal the autoclave and begin stirring. Heat the reaction mixture to 100°C and maintain this temperature for 24 hours.

• Work-up:

  • Cool the reaction vessel to room temperature.

  • Filter the mixture to remove solid inorganic salts.

  • Recover the excess 3-pentylamine from the filtrate by distillation.

  • The remaining crude product is N-(1-ethylpropyl)-3,4-dimethylaniline, which can be used directly in the next step.

Protocol 2: Dinitration to Synthesize Pendimethalin

This protocol describes the dinitration of the amine intermediate. The nitration of aromatic compounds is a highly exothermic and potentially hazardous reaction; strict temperature control is crucial.[7][8]

Materials & Equipment:

• Three-neck round-bottom flask

• Dropping funnel

• Thermometer

• Ice bath

• Magnetic stirrer

• N-(1-ethylpropyl)-3,4-dimethylaniline (crude product from Protocol 1)

• Glacial acetic acid

• Concentrated nitric acid (70%)

• 1,2-Dichloroethane (for extraction)

• Hydrochloric acid

• Standard laboratory glassware for extraction and separation

Procedure:

• Dissolution: In the round-bottom flask, dissolve the crude N-(1-ethylpropyl)-3,4-dimethylaniline in glacial acetic acid (e.g., 6 g).

• Temperature Control: Place the flask in an ice bath and begin stirring. Heat the mixture to 60°C.

• Nitrating Agent Preparation: In a separate beaker, carefully prepare a mixture of concentrated nitric acid (e.g., 3.2 g) and glacial acetic acid (e.g., 3.2 g).

• Nitration: Slowly add the nitric acid/acetic acid mixture dropwise to the stirred solution in the flask, ensuring the temperature is maintained at 60°C. The addition should be controlled to prevent a dangerous exotherm.

• Reaction Completion: After the addition is complete, continue stirring the mixture at 60°C for 2.5 hours.

• Quenching and Extraction:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with water (e.g., 20 mL).

  • Extract the product into 1,2-dichloroethane (3 x 10 mL portions).

• Purification and Isolation:

  • Combine the organic extracts and add hydrochloric acid (e.g., 10 mL). Heat the mixture to 80°C for 10 hours to hydrolyze any byproducts.

  • Cool to room temperature, separate the organic layer, and wash it with water until neutral.

  • Concentrate the organic phase under reduced pressure.

  • Allow the concentrated solution to stand and cool. Orange crystals of pendimethalin will precipitate.

  • Collect the crystals by filtration and dry them. The reported yield is approximately 73% with a purity of ~95%.[6]

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Synthetic routes to amino-nitrodurene derivatives from 3-Bromo-6-nitrodurene

An Application Guide to the Synthesis of Amino-Nitrodurene Derivatives from 3-Bromo-6-Nitrodurene

Introduction: The Synthetic Potential of the Durene Scaffold

Durene (1,2,4,5-tetramethylbenzene) is a unique aromatic scaffold characterized by its high degree of substitution and symmetry. Functionalized durene derivatives are pivotal building blocks in materials science, serving as precursors to high-performance polymers, liquid crystals, and organic electronic materials. The introduction of both amino and nitro functionalities onto the durene core creates a versatile intermediate, 2-amino-5-nitrodurene, which possesses a synthetically useful combination of an electron-donating group (amine) and an electron-withdrawing group (nitro). This electronic push-pull system makes the aromatic ring amenable to a variety of subsequent chemical transformations.

This technical guide provides a detailed exploration of robust and efficient synthetic routes to access amino-nitrodurene derivatives, starting from the readily available precursor, 3-Bromo-6-nitrodurene. We will delve into the mechanistic underpinnings of key C-N bond-forming reactions, provide field-proven experimental protocols, and explain the critical reasoning behind the selection of reagents and reaction conditions.

Strategic Overview: Pathways to C-N Bond Formation

The conversion of the aryl bromide in 3-Bromo-6-nitrodurene into an amino group can be accomplished through several strategic approaches. The choice of method depends on factors such as the nature of the desired amine (primary, secondary, aryl, alkyl), required scale, cost considerations, and tolerance of other functional groups. The primary pathways involve metal-catalyzed cross-coupling reactions and nucleophilic aromatic substitution, each with distinct advantages.

Figure 1: Key synthetic routes from 3-Bromo-6-nitrodurene.

Method 1: Palladium-Catalyzed Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is arguably the most versatile and widely used method for the formation of C-N bonds from aryl halides.[1][2] Its high functional group tolerance, broad substrate scope, and generally high yields make it a premier choice in modern organic synthesis. The reaction is particularly effective for coupling aryl bromides with a wide range of primary and secondary amines.

Mechanistic Rationale & Causality

The reaction proceeds via a catalytic cycle involving a palladium(0) species. The key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 3-Bromo-6-nitrodurene to form a Pd(II) complex.

• Amine Coordination & Deprotonation: The amine coordinates to the Pd(II) center. A base then deprotonates the coordinated amine to form an amido complex.

• Reductive Elimination: The C-N bond is formed as the desired amino-nitrodurene product is eliminated from the palladium center, regenerating the active Pd(0) catalyst.

The presence of a strong electron-withdrawing nitro group can be tolerated in this reaction, provided the correct ligand and base combination is chosen.[3] Bulky, electron-rich phosphine ligands (e.g., Xantphos, BrettPhos) are crucial. They promote the reductive elimination step, which is often rate-limiting, and stabilize the palladium catalyst, preventing decomposition and improving turnover numbers.[4]

Figure 2: Simplified Buchwald-Hartwig amination catalytic cycle.

Application Protocol: Synthesis of N-benzyl-2-amino-5-nitrodurene

This protocol details a representative Buchwald-Hartwig reaction for coupling 3-Bromo-6-nitrodurene with benzylamine.

Reaction Scheme: (Self-generated image placeholder for the chemical reaction)

Table 1: Materials and Reagents

Reagent/Material	M.W. ( g/mol )	Amount	Moles (mmol)	Role
3-Bromo-6-nitrodurene	258.13	1.00 g	3.87	Starting Material
Benzylamine	107.15	0.46 g (0.47 mL)	4.26 (1.1 eq)	Amine Source
Pd₂(dba)₃	915.72	36 mg	0.039 (1 mol% Pd)	Catalyst Precursor
Xantphos	578.68	67 mg	0.116 (3 mol%)	Ligand
Sodium tert-butoxide	96.10	0.52 g	5.42 (1.4 eq)	Base
Toluene	-	20 mL	-	Solvent

Step-by-Step Procedure:

• Inert Atmosphere Setup: To an oven-dried 50 mL Schlenk flask equipped with a magnetic stir bar, add 3-Bromo-6-nitrodurene (1.00 g), Pd₂(dba)₃ (36 mg), Xantphos (67 mg), and sodium tert-butoxide (0.52 g).

• Evacuation and Backfill: Seal the flask with a septum, and evacuate and backfill with dry argon or nitrogen gas. Repeat this cycle three times to ensure an inert atmosphere.

• Reagent Addition: Under a positive pressure of inert gas, add dry toluene (20 mL) via syringe, followed by benzylamine (0.47 mL).

• Reaction: Place the flask in a preheated oil bath at 100 °C. Stir the reaction mixture vigorously for 12-18 hours. Monitor the reaction progress by TLC (e.g., using a 4:1 Hexane:Ethyl Acetate eluent).

• Workup: After cooling to room temperature, quench the reaction by slowly adding 20 mL of water. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 25 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude residue should be purified by flash column chromatography on silica gel, eluting with a hexane/ethyl acetate gradient to afford the pure product.

• Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry to confirm its structure and purity.

Method 2: Copper-Catalyzed Ullmann Condensation

The Ullmann condensation is a classical method for forming C-N bonds, utilizing a copper catalyst or stoichiometric copper.[5][6] While often requiring higher temperatures and stronger polar solvents compared to palladium-catalyzed methods, it remains a valuable tool, especially for large-scale synthesis where catalyst cost is a factor. The reaction is typically effective for coupling aryl halides with anilines and other N-H containing compounds.

Mechanistic Rationale & Causality

The traditional Ullmann reaction involves copper(I) species that are thought to undergo oxidative addition to the aryl halide.[6] The resulting organocopper(III) intermediate then reacts with the amine. Modern protocols often use a Cu(I) salt (e.g., CuI) with a ligand, such as a diamine or phenanthroline, which helps to solubilize the copper species and accelerate the reaction at lower temperatures. A base is required to deprotonate the amine. The electron-withdrawing nitro group on the durene ring activates the aryl bromide, making it more susceptible to this coupling reaction.

Method 3: Nucleophilic Aromatic Substitution (SNAr)

The SNAr reaction is a powerful, metal-free alternative for forming C-N bonds on electron-deficient aromatic rings.[7][8] The viability of this pathway is critically dependent on the electronic properties of the substrate.

Mechanistic Rationale & Causality

The SNAr mechanism proceeds via a two-step addition-elimination sequence:

• Nucleophilic Addition: The nucleophile (an amine) attacks the carbon atom bearing the leaving group (bromide). This is typically the rate-determining step and results in the formation of a resonance-stabilized anionic intermediate known as a Meisenheimer complex.[9]

• Elimination: The leaving group departs, and the aromaticity of the ring is restored, yielding the final product.

For an SNAr reaction to be efficient, the aromatic ring must be activated by at least one strong electron-withdrawing group (EWG). In 3-Bromo-6-nitrodurene, the nitro group serves this purpose perfectly. It powerfully stabilizes the negative charge of the Meisenheimer complex through resonance, particularly when it is positioned ortho or para to the site of attack.[8][10] In this substrate, the bromine atom is ortho to the nitro group, providing the ideal electronic arrangement for this reaction to proceed. This method is often favored when using strong nitrogen nucleophiles like ammonia, hydrazine, or primary/secondary alkylamines in polar aprotic solvents at elevated temperatures.

Figure 3: The SNAr addition-elimination mechanism. (Image placeholder for Meisenheimer complex structure)

Application Protocol: Synthesis of 2-amino-5-nitrodurene via SNAr

This protocol describes the synthesis of the parent amino-nitrodurene using aqueous ammonia as the nucleophile.

Reaction Scheme: (Self-generated image placeholder for the chemical reaction)

Table 2: Materials and Reagents

Reagent/Material	M.W. ( g/mol )	Amount	Moles (mmol)	Role
3-Bromo-6-nitrodurene	258.13	2.58 g	10.0	Starting Material
Aqueous Ammonia (28-30%)	17.03 (as NH₃)	20 mL	~300 (large excess)	Nucleophile/Solvent
Ethanol	46.07	20 mL	-	Co-solvent
Copper(I) oxide (Cu₂O)	143.09	0.14 g	1.0 (0.1 eq)	Catalyst (optional)

Step-by-Step Procedure:

• Reaction Setup: Place 3-Bromo-6-nitrodurene (2.58 g) and ethanol (20 mL) in a high-pressure reaction vessel (autoclave) equipped with a magnetic stir bar. Note: The use of a copper catalyst like Cu₂O can sometimes accelerate SNAr reactions of aryl halides and is included as an optional optimization.

• Reagent Addition: Cool the vessel in an ice bath and carefully add concentrated aqueous ammonia (20 mL).

• Reaction: Seal the autoclave securely. Place it behind a protective shield in a well-ventilated fume hood. Heat the vessel to 150-160 °C with vigorous stirring for 24 hours. The internal pressure will increase significantly. Extreme caution is required when working with heated, sealed systems.

• Workup: After the reaction period, allow the autoclave to cool completely to room temperature. Carefully vent any residual pressure. Open the vessel and transfer the contents to a beaker.

• Isolation: Cool the resulting slurry in an ice bath to precipitate the product. Collect the solid product by vacuum filtration, washing thoroughly with cold water to remove any inorganic salts.

• Purification: The crude product can be purified by recrystallization from ethanol or an ethanol/water mixture to yield yellow crystals of 2-amino-5-nitrodurene.

• Characterization: Confirm the identity and purity of the product using melting point, ¹H NMR, ¹³C NMR, IR spectroscopy, and elemental analysis.

Comparative Summary of Synthetic Routes

Table 3: Method Comparison

Feature	Buchwald-Hartwig Amination	Ullmann Condensation	Nucleophilic Aromatic Substitution (SNAr)
Catalyst	Palladium (Pd)	Copper (Cu)	None (or catalytic Cu)
Generality	Very high; wide range of amines	Good; best for anilines, amides	Moderate; requires strong nucleophiles
Conditions	Mild to moderate (80-120 °C)	Harsh (150-220 °C), can be milder with ligands	Harsh (high temp/pressure)
Key Advantage	Broadest substrate scope, high yields	Low catalyst cost, scalable	Metal-free, simple reagents
Key Disadvantage	High cost of Pd/ligands	High temperatures, often needs polar aprotic solvents	Limited to strong nucleophiles, harsh conditions

Conclusion

The synthesis of amino-nitrodurene derivatives from 3-Bromo-6-nitrodurene is readily achievable through several well-established methodologies. The Buchwald-Hartwig amination offers the greatest flexibility and is the preferred method for laboratory-scale synthesis of diverse N-substituted analogues under relatively mild conditions. For reactions with simple, potent nucleophiles like ammonia, the SNAr pathway provides a cost-effective, metal-free alternative, leveraging the inherent electronic activation provided by the nitro group. The Ullmann condensation remains a viable option, particularly for large-scale industrial applications where economic factors are paramount. The choice of the optimal route will ultimately be guided by the specific target molecule, available resources, and desired scale of the reaction.

References

• Plummer, S., & Gallou, F. (2024). Buchwald-Hartwig Aminations of Aryl Halides Using Nitroaromatics as Coupling Partners: Overcoming Hydrodehalogenation Pathway in Water. ACS Catalysis, 14, 4099-4107. [Link]

• Gallou, F., & Plummer, S. (2024). Buchwald-Hartwig Aminations of Aryl Halides Using Nitroaromatics as Coupling Partners: Overcoming Hydrodehalogenation Pathway in Water. ACS Catalysis, 14(6), 4099-4107. [Link]

• National Institutes of Health. Dual role of nitroarenes as electrophiles and arylamine surrogates in Buchwald–Hartwig-type coupling for C–N bond construction. [Link]

• Reductive Buchwald‐Hartwig Amination of Nitroarenes with Aryl (pseudo)Halides. (2023). Angewandte Chemie International Edition. [Link]

• Semantic Scholar. Buchwald-Hartwig Amination of Nitroarenes. [Link]

• Wikipedia. Ullmann condensation. [Link]

• Su, M., Hoshiya, N., & Buchwald, S. L. (2014). Palladium-catalyzed amination of unprotected five-membered heterocyclic bromides. Organic Letters, 16(3), 832-835. [Link]

• Makosza, M., & Winiarski, J. (2020). How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices. Molecules, 25(20), 4816. [Link]

• Chemistry LibreTexts. (2021). 8.12: Nucleophilic Substitutions on Aromatic Systems. [Link]

• ResearchGate. (2019). Calculated and experimental bond length data for nitro and amino... [Link]

• National Institutes of Health. (2022). Substituent Effect on the Nucleophilic Aromatic Substitution of Thiophenes With Pyrrolidine: Theoretical Mechanistic and Reactivity Study. [Link]

• Organic Chemistry Portal. Ullmann Reaction. [Link]

• The Organic Chemistry Tutor. (2017). Nucleophilic Aromatic Substitution Reaction Mechanism - Meisenheimer Complex & Benzyne Intermediate. YouTube. [Link]

• ResearchGate. (2000). Palladium-catalyzed amination of 3-bromo-4-fluoro-acetophenone. [Link]

• University of Leicester. (2021). Development of a Reliable Low Loading Palladium Catalyzed Mono-Amination Reaction for the Large-Scale Synthesis of 3-Bromo-2,5-difluoroaniline. [Link]

• ResearchGate. Supplement F: The Chemistry of Amino, Nitroso and Nitro Compounds and their Derivatives: Part 2. [Link]

• Professor Dave Explains. (2019). Nucleophilic Aromatic Substitution. YouTube. [Link]

Sources

• 1. Dual role of nitroarenes as electrophiles and arylamine surrogates in Buchwald–Hartwig-type coupling for C–N bond construction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Palladium-catalyzed amination of unprotected five-membered heterocyclic bromides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. figshare.le.ac.uk [figshare.le.ac.uk]
• 5. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 6. Ullmann Reaction [organic-chemistry.org]
• 7. How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. youtube.com [youtube.com]
• 10. youtube.com [youtube.com]

Technical Notes & Optimization

Technical Support Center: Optimization of Reaction Conditions for 3-Bromo-6-nitrodurene Synthesis

Welcome to the technical support center for the synthesis of 3-Bromo-6-nitrodurene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this challenging electrophilic aromatic substitution. Here, we move beyond simple protocols to explain the causality behind experimental choices, empowering you to troubleshoot and refine your synthesis effectively.

Overview: The Synthetic Challenge

The synthesis of 3-Bromo-6-nitrodurene involves the nitration of 3-Bromodurene. The starting material, durene (1,2,4,5-tetramethylbenzene), is a highly activated aromatic ring due to the four electron-donating methyl groups. This high reactivity presents a significant challenge: the reaction must be carefully controlled to achieve mono-nitration at the desired C6 position while avoiding common pitfalls such as over-nitration, oxidation, and the formation of unwanted isomers.

This guide provides a robust, optimized protocol and addresses the specific issues you may encounter during your experiments.

Reaction Pathway: Electrophilic Nitration of 3-Bromodurene

The core of the synthesis is the electrophilic aromatic substitution, where the nitronium ion (NO₂⁺) acts as the electrophile. The nitronium ion is generated in situ from the reaction of concentrated nitric acid and sulfuric acid.[1]

Caption: Reaction scheme for the synthesis of 3-Bromo-6-nitrodurene.

Optimized Experimental Protocol

This protocol is designed to maximize the yield of the desired product while minimizing by-product formation. Trustworthiness in this procedure is established by its internal checks and controlled conditions, which are critical when working with highly activated aromatic systems.[2]

Materials:

• 3-Bromodurene

• Concentrated Sulfuric Acid (98%)

• Concentrated Nitric Acid (70%)

• Dichloromethane (DCM)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Ethanol (for recrystallization)

• Ice

Procedure:

• Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer and a dropping funnel, add 3-Bromodurene (e.g., 5.0 g, 1 equivalent). Dissolve it in 20 mL of Dichloromethane. Cool the flask to 0-5 °C in an ice-water bath.

• Preparation of Nitrating Mixture: In a separate beaker, carefully and slowly add concentrated sulfuric acid (5 mL) to concentrated nitric acid (2.5 mL). Cool this mixture down to 0 °C in a separate ice bath. Caution: This mixing process is highly exothermic.

• Nitration Reaction: Add the cold nitrating mixture dropwise to the stirred solution of 3-Bromodurene over 30 minutes. It is critical to maintain the internal reaction temperature below 5 °C to prevent over-nitration and oxidative side reactions.[2][3]

• Reaction Monitoring: After the addition is complete, let the reaction stir at 0-5 °C for an additional 1-2 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, slowly pour the reaction mixture over 50 g of crushed ice in a beaker. This should be done carefully in a fume hood.

• Work-up:

  • Allow the ice to melt completely. Transfer the mixture to a separatory funnel.

  • Separate the organic (DCM) layer.

  • Wash the organic layer sequentially with 20 mL of cold water, 20 mL of saturated sodium bicarbonate solution (to neutralize residual acid), and finally with 20 mL of brine.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄).

• Purification:

  • Filter off the drying agent and evaporate the solvent under reduced pressure to obtain the crude product.

  • Purify the crude solid by recrystallization from hot ethanol to yield pure 3-Bromo-6-nitrodurene as a crystalline solid.

Quantitative Data Summary

The following table summarizes the optimized quantitative parameters for the synthesis. Adherence to these conditions is crucial for reproducibility and high yield.

Parameter	Recommended Value	Rationale
Temperature	0-5 °C	Minimizes exothermic runaway, prevents oxidation of the activated ring, and reduces dinitration.[2]
Molar Ratio (HNO₃:Substrate)	~2:1	Provides sufficient electrophile while minimizing excess that can lead to side reactions.
Solvent	Dichloromethane (DCM)	Inert solvent that provides good solubility for the substrate and is easily removed.
Reaction Time	1-2 hours (post-addition)	Sufficient time for mono-nitration to complete at low temperatures. Monitored by TLC.
Quenching Method	Pouring onto ice	Safely neutralizes the potent nitrating mixture and helps precipitate the organic product.

Frequently Asked Questions (FAQs)

Q1: Why is the reaction temperature so critical in this synthesis? A: The four methyl groups on the durene ring are strongly activating, making the substrate highly susceptible to electrophilic attack.[2] Low temperatures (0-5 °C) are essential to control the reaction rate, preventing the exothermic process from spiraling out of control, which would lead to the formation of dinitro products and oxidative degradation (tarring).

Q2: I got a very low yield. What is the most likely cause? A: A low yield is often due to incomplete reaction or loss of product during work-up. The most common cause is insufficient reaction time at the low operating temperature or a nitrating mixture that is not potent enough. Ensure your nitric and sulfuric acids are concentrated and fresh. Also, verify reaction completion with TLC before quenching.

Q3: Can I use a different nitrating agent? A: While other nitrating agents exist, the combination of nitric acid and sulfuric acid is the most common and effective for generating the required nitronium ion (NO₂⁺).[1] Milder reagents may not be effective, while harsher ones (e.g., fuming nitric acid) would almost certainly lead to oxidation and decomposition of the highly activated starting material.[3]

Q4: Is the order of adding the acids for the nitrating mixture important? A: Yes, it is crucial. Sulfuric acid should be added slowly to nitric acid. This procedure favors the complete protonation of nitric acid to generate the nitronium ion, which is the active electrophile in the reaction.

Troubleshooting Guide

This section addresses specific experimental failures in a question-and-answer format, providing a logical path to identifying and solving the problem.

Problem 1: Significant formation of a black, tarry substance is observed.

• Question: My reaction mixture turned dark brown or black, and upon work-up, I isolated a sticky tar instead of a crystalline product. Why did this happen?

• Answer: This is a classic sign of oxidation and decomposition . The durene ring system, being electron-rich, is sensitive to the oxidative properties of nitric acid, especially under suboptimal conditions.

  • Probable Cause 1: Temperature Excursion. The most likely cause is that the reaction temperature exceeded the recommended 0-5 °C range. The nitration reaction is highly exothermic, and even a localized "hot spot" can initiate oxidative side reactions.

  • Probable Cause 2: Incorrect Reagent Ratio. Using a large excess of nitric acid increases the oxidative potential of the reaction mixture.

  • Solution:

    • Ensure your ice bath is well-maintained throughout the addition and reaction period.

    • Add the nitrating mixture very slowly (dropwise) to allow the cooling system to dissipate the heat generated.

    • Adhere strictly to the recommended reagent stoichiometry.

Problem 2: The final product is a mixture of isomers.

• Question: My NMR analysis shows the presence of the desired 3-Bromo-6-nitrodurene, but also another significant isomer. How can I improve regioselectivity?

• Answer: While the C6 position is the sterically most accessible and electronically favored position for nitration on 3-Bromodurene, some substitution at other positions can occur.

  • Probable Cause: Reaction Temperature Too High. Higher temperatures can provide enough energy to overcome the activation barrier for the formation of less-favored isomers.

  • Explanation of Directing Effects: In 3-Bromodurene (3-bromo-1,2,4,5-tetramethylbenzene), the remaining open position is C6. This position is para to the methyl group at C2 and ortho to the methyl group at C5, making it highly activated. The bromine at C3 has a weaker deactivating, ortho-para directing effect, which does not strongly influence the outcome against the powerful activating methyl groups. The formation of other isomers is less likely but could arise from trace impurities in the starting material or slight rearrangement under harsh conditions.

  • Solution:

    • Strict temperature control at 0-5 °C is your primary tool for maximizing regioselectivity.

    • Ensure the purity of your starting 3-Bromodurene.

    • Purification via careful recrystallization or column chromatography may be necessary to separate the isomers.

Problem 3: Difficulty in purifying the product by recrystallization.

• Question: My crude product oils out or remains impure even after attempting recrystallization from ethanol. What should I do?

• Answer: This issue typically arises when the crude product is contaminated with significant amounts of impurities (like isomers or unreacted starting material) that suppress crystallization.

  • Probable Cause 1: High Impurity Level. If the reaction produced significant by-products, simple recrystallization might not be sufficient.

  • Probable Cause 2: Incorrect Recrystallization Solvent. While ethanol is a good starting point, the polarity might not be optimal for your specific impurity profile.

  • Solution:

    • Pre-Purification: If the product is very oily, first attempt to wash the crude solid with a small amount of a cold, non-polar solvent like hexane to remove greasy impurities.

    • Alternative Solvents: Experiment with other recrystallization solvents or solvent pairs, such as isopropanol, or a mixture like ethanol/water or ethyl acetate/hexane.

    • Column Chromatography: For highly impure samples, purification by flash column chromatography on silica gel using a hexane/ethyl acetate gradient is the most effective method to isolate the pure desired product.

Experimental Workflow Diagram

The following diagram provides a visual summary of the entire experimental process, from initial setup to final product characterization.

Caption: Step-by-step workflow for the synthesis of 3-Bromo-6-nitrodurene.

References

• Master Organic Chemistry. (2018). Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. [Link]

• LibreTexts Chemistry. (2019). 16.1: Limitations on Electrophilic Substitution Reactions with Substituted Benzenes. [Link]

• ResearchGate. (n.d.). Optimization of catalytic nitration reaction conditions in the PhBr with NO2-O2-Ac2O system. [Link]

• ResearchGate. (2020). Synthetic Protocols for Aromatic Nitration: A Review. [Link]

• University of Northern Colorado ScholarWorks. (n.d.). Nitration of Substituted Aromatic Rings and Rate Analysis. [Link]

• Scientific Research Publishing. (2013). Competition of Aromatic Bromination and Nitration in Concentrated Sulfuric Acid. [Link]

• National Center for Biotechnology Information. (n.d.). Preparation of Tyrian Purple (6,6′-Dibromoindigo): Past and Present. [Link]

• Organic Syntheses. (n.d.). 3-bromo-4-aminotoluene. [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. stmarys-ca.edu [stmarys-ca.edu]
• 3. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Purification of Crude 3-Bromo-6-nitrodurene

Welcome to the technical support center for the purification of crude 3-Bromo-6-nitrodurene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and frequently asked questions. Our goal is to equip you with the necessary knowledge to overcome common challenges encountered during the purification of this compound, ensuring high purity for your downstream applications.

I. Understanding the Chemistry: Potential Impurities

The synthesis of 3-Bromo-6-nitrodurene typically involves the nitration of bromodurene. The primary impurities in the crude product often arise from incomplete reactions, side reactions, or over-reactions. Understanding these potential impurities is the first step toward devising an effective purification strategy.

Common Impurities May Include:

• Unreacted Starting Material: Bromodurene.

• Isomeric Byproducts: Other isomers of bromo-nitrodurene may form depending on the reaction conditions.

• Di-nitrated Products: Over-reaction can lead to the formation of dinitrodurene isomers.

• Oxidation Products: Harsh nitrating conditions can sometimes lead to the oxidation of the methyl groups on the durene ring.

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during the purification of 3-Bromo-6-nitrodurene in a question-and-answer format.

Recrystallization Issues

Q1: My crude 3-Bromo-6-nitrodurene fails to crystallize from the chosen solvent system. What should I do?

A1: This is a common issue that can stem from several factors. Here is a systematic approach to troubleshoot this problem:

• Problem: Inappropriate solvent choice.

  • Cause: The compound may be too soluble in the chosen solvent, even at low temperatures, or it may be practically insoluble. The principle of "like dissolves like" is a good starting point; 3-Bromo-6-nitrodurene has moderate polarity.[1]

  • Solution:

    • Systematic Solvent Screening: Perform small-scale solubility tests with a range of solvents of varying polarities. Good single solvents for recrystallization should dissolve the compound when hot but sparingly when cold. Common choices include ethanol, methanol, ethyl acetate, and toluene.[2][3]

    • Solvent Mixtures: If a single solvent is not effective, try a binary solvent system. Dissolve the crude product in a small amount of a "good" solvent (in which it is highly soluble) at an elevated temperature, and then slowly add a "poor" solvent (in which it is sparingly soluble) until the solution becomes turbid. Gentle heating to redissolve the solid followed by slow cooling should induce crystallization. Common pairs include ethanol/water, ethyl acetate/hexanes, or toluene/hexanes.[2]

• Problem: Presence of significant impurities.

  • Cause: High levels of impurities can act as "solubilizers" or inhibit crystal lattice formation.

  • Solution: Consider a preliminary purification step before recrystallization. Flash column chromatography is highly effective for removing the bulk of impurities.[4]

• Problem: "Oiling out" instead of crystallization.

  • Cause: The compound is coming out of solution as a liquid phase rather than a solid. This often happens if the boiling point of the solvent is higher than the melting point of the solute or if the solution is cooled too rapidly.[5]

  • Solution:

    • Slower Cooling: Allow the solution to cool to room temperature slowly before placing it in an ice bath or refrigerator.

    • Solvent Selection: Choose a solvent with a lower boiling point.

    • Induce Crystallization: Try scratching the inside of the flask with a glass rod at the liquid-air interface or adding a seed crystal of pure 3-Bromo-6-nitrodurene.[5]

Column Chromatography Issues

Q2: I am getting poor separation of my target compound from an impurity during column chromatography. How can I improve the resolution?

A2: Achieving good separation in column chromatography depends on optimizing several parameters.

• Problem: Inappropriate mobile phase polarity.

  • Cause: If the eluent is too polar, both your compound and the impurity will move too quickly up the column, resulting in poor separation. If it's not polar enough, the compounds may not move at all.

  • Solution:

    • TLC Optimization: Before running the column, optimize the solvent system using Thin-Layer Chromatography (TLC). The ideal eluent system should provide a retention factor (Rf) of 0.2-0.4 for the 3-Bromo-6-nitrodurene and show good separation from the impurity spots.[4] A common starting point is a mixture of a non-polar solvent like hexanes and a slightly more polar solvent like ethyl acetate or dichloromethane.[6][7]

    • Gradient Elution: If a single solvent system (isocratic elution) does not provide adequate separation, consider using a gradient elution. Start with a less polar solvent system and gradually increase the polarity by increasing the proportion of the more polar solvent. This will allow the less polar compounds to elute first, followed by the more polar ones with better resolution.

• Problem: Column overloading.

  • Cause: Loading too much crude material onto the column relative to the amount of stationary phase (silica gel) can lead to broad bands and poor separation.

  • Solution: As a general rule, the amount of crude material should be about 1-5% of the weight of the silica gel. For difficult separations, a lower ratio is recommended.

• Problem: Improper column packing.

  • Cause: Air bubbles or channels in the silica gel bed will lead to an uneven flow of the mobile phase and result in distorted bands and poor separation.

  • Solution: Pack the column carefully using a slurry method to ensure a uniform and tightly packed bed.[6] Gently tap the column while packing to dislodge any air bubbles. Adding a thin layer of sand on top of the silica gel can prevent disturbance when adding the eluent.[7]

Purity Assessment Issues

Q3: My purified 3-Bromo-6-nitrodurene looks clean by TLC, but the 1H NMR spectrum shows unexpected peaks. What could be the issue?

A3: This is a common scenario, and here are the likely culprits:

• Problem: Co-eluting impurity.

  • Cause: An impurity may have a very similar Rf to your product in the TLC solvent system, making it appear as a single spot.

  • Solution:

    • Try a Different TLC System: Develop your TLC plate in a different solvent system with a different polarity to see if the spot resolves into two.

    • Re-purify: If an impurity is confirmed, re-purify the material using the optimized conditions from your new TLC analysis or consider a different purification technique like recrystallization.

• Problem: Residual solvent.

  • Cause: Solvents used in the purification, such as ethyl acetate, hexanes, or dichloromethane, can be trapped in the crystal lattice of your final product.

  • Solution: Dry your sample under high vacuum for an extended period, possibly with gentle heating if the compound is thermally stable.

• Problem: Isomeric impurity.

  • Cause: Isomers of 3-Bromo-6-nitrodurene can be difficult to separate and may not be easily resolved by TLC.

  • Solution: High-performance liquid chromatography (HPLC) or gas chromatography (GC) are often more effective at separating isomers. If these techniques are not available for preparative scale, careful optimization of column chromatography with a very shallow gradient may be successful.

III. Frequently Asked Questions (FAQs)

Q1: What is the expected appearance and melting point of pure 3-Bromo-6-nitrodurene?

Q2: Which analytical techniques are best for assessing the purity of the final product?

A2: A combination of techniques is always recommended for a comprehensive purity assessment:

• 1H and 13C NMR Spectroscopy: Provides detailed structural information and can reveal the presence of impurities, even at low levels.[10][11][12]

• Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS): Excellent for detecting and identifying volatile and non-volatile impurities, respectively.

• High-Performance Liquid Chromatography (HPLC): A powerful tool for quantifying purity and separating closely related impurities.[13]

• Melting Point Analysis: A sharp melting point range is a good indicator of high purity.

Q3: Can I use fractional distillation to purify crude 3-Bromo-6-nitrodurene?

A3: Fractional distillation is generally suitable for separating liquids with different boiling points.[4] Since 3-Bromo-6-nitrodurene is expected to be a solid at room temperature, this technique would only be applicable if the impurities are volatile liquids. For solid impurities or isomers with very similar boiling points, distillation is unlikely to be effective.

IV. Experimental Protocols

Here are detailed, step-by-step methodologies for the two primary purification techniques.

Protocol 1: Purification by Recrystallization

This protocol provides a general framework. The ideal solvent will need to be determined experimentally.

• Solvent Selection:

  • Place a small amount of the crude 3-Bromo-6-nitrodurene (10-20 mg) into a test tube.

  • Add a few drops of the test solvent and observe the solubility at room temperature.

  • If the compound is insoluble, gently heat the test tube. A good solvent will dissolve the compound when hot.

  • Allow the solution to cool to room temperature and then in an ice bath. Abundant crystal formation indicates a suitable solvent.

• Dissolution:

  • Place the crude 3-Bromo-6-nitrodurene in an Erlenmeyer flask.

  • Add a minimal amount of the chosen hot recrystallization solvent to just dissolve the solid.

• Decolorization (Optional):

  • If the solution is colored by impurities, add a small amount of activated charcoal and heat the solution for a few minutes.

• Hot Filtration:

  • If charcoal was used or if there are insoluble impurities, perform a hot filtration through a fluted filter paper to remove them.

• Crystallization:

  • Allow the hot, clear filtrate to cool slowly to room temperature.

  • Once at room temperature, place the flask in an ice bath to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of the cold recrystallization solvent.

  • Dry the purified crystals under high vacuum.

Protocol 2: Purification by Flash Column Chromatography

This protocol is highly effective for separating a mixture of compounds.

• TLC Analysis:

  • Dissolve a small amount of the crude material in a volatile solvent like dichloromethane.

  • Spot the solution onto a TLC plate and develop it in a chamber containing a mixture of hexanes and ethyl acetate (e.g., start with a 9:1 ratio).

  • Visualize the plate under a UV lamp. Adjust the solvent ratio until the desired compound has an Rf of ~0.3.

• Column Preparation:

  • Securely clamp a glass chromatography column vertically.

  • Place a small plug of cotton or glass wool at the bottom, followed by a thin layer of sand.

  • Prepare a slurry of silica gel in the chosen eluent and pour it into the column, tapping gently to ensure even packing.[6]

  • Add a layer of sand to the top of the silica bed.

• Sample Loading:

  • Dissolve the crude 3-Bromo-6-nitrodurene in a minimal amount of the eluent or a more volatile solvent like dichloromethane.

  • Carefully add the sample solution to the top of the silica gel bed.

• Elution and Fraction Collection:

  • Carefully add the eluent to the column.

  • Apply gentle pressure to the top of the column to start a steady flow.

  • Collect the eluting solvent in fractions.

• Monitoring and Isolation:

  • Monitor the collected fractions by TLC to identify which ones contain the purified product.

  • Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 3-Bromo-6-nitrodurene.

V. Visualization of Purification Workflow

The following diagram illustrates the logical workflow for the purification of crude 3-Bromo-6-nitrodurene.

Caption: Logical workflow for the purification of 3-Bromo-6-nitrodurene.

VI. References

• Wiley-VCH. (2007). Supporting Information. Retrieved from [Link]

• Indian Institute of Science Education and Research, Kolkata. (n.d.). Abnormal N-Heterocyclic Carbene Based Nickel Complex for Catalytic Reduction of Nitroarenes - Supporting Information. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• YouTube. (2020, December 15). Nitration of Bromobenzene: Reaction and Isolation of Crude Product. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (2020, August 9). Common Solvents Used in Organic Chemistry: Table of Properties. Retrieved from [Link]

• Vassar College. (n.d.). Nitration of Substituted Aromatic Rings and Rate Analysis. Retrieved from [Link]

• SFA ScholarWorks. (2019, December 12). Data on GC/MS Elution profile, 1H and 13C NMR Spectra of 1-, 3-, and 6-Nitrobenzo[a]pyrenes. Retrieved from [Link]

• National Institutes of Health. (2024, March 5). Synthesis of Benzofuro[3,2-b]indol-3-one Derivatives via Dearomative (3 + 2) Cycloaddition of 2-Nitrobenzofurans and para-Quinamines. Retrieved from [Link]

• ResearchGate. (2019, July 31). SYNTHESIS AND ANTIOXIDANT EVALUATION OF 3-BROMO-FLAVONE. Retrieved from [Link]

• MDPI. (n.d.). A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. Retrieved from [Link]

• Google Patents. (n.d.). US4440690A - Process for the synthesis of 6-bromo-17,21-dihydroxy 3,11,20-trioxo-1,4-pregnadienes 17,21-diesters. Retrieved from

• PubChem. (n.d.). 3-Bromo-6-nitrocoumarin. Retrieved from [Link]

• YouTube. (2018, May 8). Nitration of MethylBenzoate and Nitration of Bromobenzene. Retrieved from [Link]

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Identifying and minimizing byproducts in the synthesis of 3-Bromo-6-nitrodurene

Welcome to the technical support center for the synthesis of 3-Bromo-6-nitrodurene. This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, with a specific focus on identifying and mitigating unwanted byproduct formation. Our goal is to provide not just protocols, but the underlying mechanistic reasoning to empower you to troubleshoot and optimize your experiments effectively.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level questions that are commonly encountered before or during the synthesis of 3-Bromo-6-nitrodurene.

Q1: What is the standard synthetic approach for 3-Bromo-6-nitrodurene, and what are the critical parameters?

The synthesis of 3-Bromo-6-nitrodurene is typically achieved via a two-step electrophilic aromatic substitution sequence starting from durene (1,2,4,5-tetramethylbenzene). The critical choice is the order of nitration and bromination. The most common and effective route involves the initial nitration of durene to form nitrodurene, followed by the bromination of the resulting intermediate.

• Step 1: Nitration of Durene. This is an exothermic reaction and requires careful temperature control.[1] The reaction is typically performed using a mixture of concentrated nitric acid and sulfuric acid ("mixed acid") at low temperatures (e.g., 0-5 °C) to generate the nitronium ion (NO₂⁺) electrophile.[2]

• Step 2: Bromination of Nitrodurene. The nitro group is a deactivating meta-director, while the four methyl groups are activating ortho, para-directors. Their combined influence directs the incoming bromine to the desired position. This step often utilizes elemental bromine in a suitable solvent, sometimes with a Lewis acid catalyst, though the activated ring may not require one.

Controlling reaction temperature, stoichiometry, and addition rates are the most critical parameters to ensure high yield and purity.

Q2: What are the primary byproducts I should anticipate in this synthesis?

Given the highly activated nature of the durene ring, several byproducts can form. Being aware of these possibilities is the first step in minimizing them.

• Isomeric Products: Although the directing groups strongly favor the desired substitution pattern, small amounts of other isomers, such as 2-bromo-5-nitrodurene, can form.

• Di-substituted Products: Over-nitration can lead to dinitrodurene, and over-bromination can produce 3,6-dibromodurene. This is especially problematic if the reaction is allowed to run for too long or at too high a temperature.

• Ipso-Substitution Products: A significant challenge in the nitration of highly alkylated benzenes like durene is ipso-attack, where the nitronium ion attacks a carbon atom already bearing a methyl group.[3][4] This leads to the formation of unstable intermediates that can rearrange to form side-chain derivatives (e.g., benzylic nitrates) or other unexpected aromatic products.[3]

• Oxidation Byproducts: The use of strong nitric acid can lead to oxidation of the methyl groups, especially if the temperature is not rigorously controlled.[1][5]

Q3: Why is rigorous temperature control so essential for this reaction?

Temperature control is paramount for two main reasons:

• Selectivity: Electrophilic aromatic substitutions often have low activation energy barriers for different isomeric products. Lowering the temperature increases the selectivity for the thermodynamically favored product, minimizing the formation of unwanted isomers.

• Safety and Byproduct Control: Nitration reactions are highly exothermic.[1] A runaway reaction can not only be hazardous but will also lead to a significant increase in byproducts, including di-nitrated compounds and oxidation products. Maintaining a consistently low temperature (e.g., via an ice-salt bath) is non-negotiable for a successful and safe synthesis.

Section 2: Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during your experiment.

Issue 1: My final product is a mixture of isomers, as confirmed by GC-MS and/or NMR.

• Cause: This loss of regioselectivity is often due to excess thermal energy allowing the reaction to overcome the activation barrier for the formation of less-favored isomers. The choice of solvent and nitrating/brominating agent can also play a role.

• Solution:

  • Decrease Reaction Temperature: Perform the nitration and bromination steps at the lowest practical temperature. For nitration, maintain the temperature strictly between 0 and 5 °C during the addition of mixed acid.

  • Slow Reagent Addition: Add the nitrating or brominating agent dropwise over an extended period. This keeps the instantaneous concentration of the electrophile low and helps dissipate the heat of reaction, preventing localized temperature spikes.

  • Optimize Solvent: For bromination, using a non-polar solvent like dichloromethane or carbon tetrachloride can sometimes improve selectivity compared to more polar options.

Issue 2: I am observing significant amounts of 3,6-dibromodurene or dinitrodurene.

• Cause: This indicates that the reaction has proceeded past the desired mono-substitution. The product of the first substitution is often still reactive enough to undergo a second substitution.

• Solution:

  • Control Stoichiometry: Use a precise molar equivalent of the nitrating or brominating agent. A slight excess (e.g., 1.05 to 1.1 equivalents) of the limiting reagent may be necessary to drive the reaction to completion, but a large excess should be avoided.

  • Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) or a rapid GC-MS analysis of an aliquot to monitor the disappearance of the starting material and the appearance of the product. Quench the reaction as soon as the starting material is consumed to prevent the formation of di-substituted byproducts.

Issue 3: My analytical data (NMR/MS) shows unexpected peaks that do not correspond to simple isomers or di-substituted products.

• Cause: These are likely the result of ipso-substitution, a known side reaction where the electrophile attacks a methyl-substituted position.[3][4] The resulting arenium ion intermediate can undergo rearrangement or react with a nucleophile (like water or acetate from the solvent) to form benzylic derivatives.

• Solution:

  • Use a Strongly Acidic, Non-Nucleophilic Medium: Performing the nitration in a strongly acidic medium, such as by using trifluoroacetic acid as a co-solvent, can favor the rearrangement of the ipso-intermediate to the desired product cation rather than allowing it to be trapped by nucleophiles.[3]

  • Anhydrous Conditions: Ensure your reagents and glassware are scrupulously dry. Water can act as a nucleophile, trapping the ipso-intermediate and leading to phenolic or benzylic alcohol byproducts.

Section 3: Mechanistic Insights into Byproduct Formation

Understanding the reaction pathways is key to controlling the outcome. The following diagrams illustrate the desired synthesis versus common side reactions.

Caption: Desired vs. Byproduct formation pathways.

Section 4: Recommended Protocols

These protocols provide a starting point for your synthesis and analysis. Always perform a thorough safety assessment before beginning any experiment.

Protocol 1: Optimized Synthesis of 3-Bromo-6-nitrodurene

This protocol prioritizes the nitration of durene followed by bromination to maximize selectivity.

Step A: Nitration of Durene

• In a three-necked flask equipped with a mechanical stirrer, thermometer, and dropping funnel, add durene (1.0 eq).

• Add concentrated sulfuric acid (98%, ~3-4 mL per gram of durene) and cool the mixture to 0 °C in an ice-salt bath.

• Prepare the nitrating mixture by slowly adding concentrated nitric acid (70%, 1.1 eq) to concentrated sulfuric acid (~1-2 mL per gram of durene) in a separate flask, keeping it cool.

• Add the nitrating mixture dropwise to the stirred durene solution, ensuring the internal temperature does not exceed 5 °C. The addition should take approximately 30-45 minutes.

• After addition is complete, stir the mixture at 0-5 °C for an additional 60 minutes. Monitor the reaction by TLC.

• Once the durene is consumed, slowly pour the reaction mixture onto crushed ice with vigorous stirring.

• Filter the precipitated solid (nitrodurene), wash thoroughly with cold water until the washings are neutral, and dry under vacuum.

Step B: Bromination of Nitrodurene

• Dissolve the dried nitrodurene (1.0 eq) in a suitable solvent (e.g., glacial acetic acid or dichloromethane).

• Cool the solution to 10-15 °C.

• In a dropping funnel, add a solution of elemental bromine (1.1 eq) in the same solvent.

• Add the bromine solution dropwise to the stirred nitrodurene solution over 30 minutes.

• Allow the reaction to stir at room temperature for 1-2 hours, monitoring by TLC.

• After completion, quench the reaction by pouring it into an aqueous solution of sodium bisulfite to destroy excess bromine.

• Filter the solid product, wash with water, and then with a small amount of cold ethanol to remove impurities.

• Recrystallize the crude product from ethanol or a similar solvent to yield pure 3-Bromo-6-nitrodurene.

Protocol 2: Analytical Workflow for Product & Byproduct Identification

A combination of techniques is essential for unambiguous characterization.[6]

Caption: Analytical workflow for product characterization.

Data Interpretation:

The following table provides hypothetical but characteristic analytical data to aid in identifying the product and major byproducts.

Compound	Expected ¹H NMR Signals (δ, ppm)	Expected Mass Spec (m/z)
3-Bromo-6-nitrodurene (Product)	Singlet for aromatic-H (~7.5-8.0), multiple singlets for methyl groups.	~259/261 (M+, Br isotope pattern)
Nitrodurene (Intermediate)	Two singlets for aromatic-H, two singlets for methyl groups.	~179 (M+)
3,6-Dibromodurene (Byproduct)	Singlet for aromatic-H, two singlets for methyl groups.	~290/292/294 (M+, Br₂ pattern)
Isomeric Bromonitrodurene	Different chemical shifts for aromatic-H and methyl groups compared to the main product.	~259/261 (M+, Br isotope pattern)

Protocol 3: Purification Strategy

• Recrystallization: This is the most effective method for purifying the final product on a large scale. Ethanol is often a suitable solvent. The key is to use the minimum amount of hot solvent to dissolve the crude product and then allow it to cool slowly to form well-defined crystals, leaving impurities in the mother liquor.

• Column Chromatography: For separating challenging isomeric mixtures or for obtaining highly pure material on a smaller scale, silica gel column chromatography is recommended. A non-polar eluent system (e.g., hexane/ethyl acetate gradient) will typically allow for the separation of the desired product from more polar or less polar impurities.

References

• Taylor, R. (1990). Electrophilic Aromatic Substitution. John Wiley & Sons. [Link: https://www.wiley.
• Prakash, G. K. S., & Olah, G. A. (2009). Nitration and Related Reactions. John Wiley & Sons. [Link: https://onlinelibrary.wiley.com/doi/book/10.1002/9780470458389]
• L. F. Fieser, M. Fieser. (1967). Reagents for Organic Synthesis, Volume 1. John Wiley & Sons. [Link: https://www.wiley.com/en-us/Reagents+for+Organic+Synthesis%2C+Volume+1-p-9780471258758]
• Bozorov, K., Zhao, J., & Aisa, H. A. (2017). Recent advances in ipso-nitration reactions. Arkivoc, 2017(1), 41-66. [Link: https://www.arkat-usa.org/arkivoc-journal/browse-arkivoc/2017/i/41-66]
• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link: https://www.wiley.com/en-us/Spectrometric+Identification+of+Organic+Compounds%2C+8th+Edition-p-9780470616376]
• Master Organic Chemistry. (2018). Nitration and Sulfonation Reactions In Electrophilic Aromatic Substitution. [Link: https://www.masterorganicchemistry.
• Organic Syntheses Procedure. 3-bromo-4-aminotoluene. [Link: http://www.orgsyn.org/demo.aspx?prep=CV1P0131]
• Pate, B. H. (2020). Analysis of isomeric mixtures by molecular rotational resonance spectroscopy. Magnetic Resonance in Chemistry, 58(S1), S39-S50. [Link: https://analyticalsciencejournals.onlinelibrary.wiley.com/doi/10.1002/mrc.5045]
• Fischer, A., & Henderson, G. N. (1976). Nitration of the tetramethylbenzenes in acetic anhydride. Formation and rearomatization of adducts. Canadian Journal of Chemistry, 54(11), 1795-1800. [Link: https://cdnsciencepub.com/doi/10.1139/v76-258]
• Moodie, R. B., & Schofield, K. (1971). Aromatic Nitration. Cambridge University Press. [Link: https://www.cambridge.
• Roberts, J. D., & Caserio, M. C. (1977). Basic Principles of Organic Chemistry. W. A. Benjamin, Inc. [Link: https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Book%3A_Basic_Principles_of_Organic_Chemistry_(Roberts_and_Caserio)/22%3A_Arenes_Electrophilic_Aromatic_Substitution/22.07%3A_IPSO_Substitution]
• Wang, Z. (2010). Comprehensive Organic Name Reactions and Reagents. John Wiley & Sons. [Link: https://www.wiley.com/en-us/Comprehensive+Organic+Name+Reactions+and+Reagents-p-9780471704508]

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Technical Support Center: Overcoming Low Yields in the Bromination of Nitrodurene

For Researchers, Scientists, and Drug Development Professionals

Welcome to the Technical Support Center. As Senior Application Scientists, we understand the nuances and challenges of complex organic syntheses. This guide is designed to provide you with in-depth troubleshooting strategies and practical solutions for a common yet challenging reaction: the bromination of nitrodurene. Low yields in this electrophilic aromatic substitution can be frustrating, but by understanding the underlying principles and carefully controlling reaction parameters, you can significantly improve your outcomes.

Troubleshooting Guide: Diagnosing and Solving Low Yields

Low yields in the bromination of nitrodurene often stem from a few key areas. This section will help you diagnose the likely cause of your issues and provide actionable solutions.

Problem 1: Low Conversion of Nitrodurene

Symptom: A significant amount of unreacted nitrodurene remains after the reaction is complete.

Possible Causes & Solutions:

• Insufficient Electrophilicity of the Brominating Agent: Nitrodurene is an electron-deficient aromatic ring due to the strong electron-withdrawing nature of the nitro group. This deactivation makes the ring less susceptible to electrophilic attack.[1]

  • Solution: Employ a more potent brominating system. While molecular bromine (Br₂) is a common choice, its electrophilicity may need to be enhanced. The use of a Lewis acid catalyst, such as FeBr₃ or AlCl₃, can polarize the Br-Br bond, creating a more powerful electrophile.[2][3] Alternatively, consider using a stronger brominating agent like Dibromoisocyanuric Acid (DBI) in the presence of a strong acid like concentrated sulfuric acid.[1]

• Inadequate Reaction Temperature: Electrophilic aromatic substitutions on deactivated rings often require higher temperatures to overcome the activation energy barrier.

  • Solution: Gradually increase the reaction temperature. Monitor the reaction progress by thin-layer chromatography (TLC) to find the optimal temperature that promotes the desired reaction without leading to significant byproduct formation. Some protocols for similar deactivated systems suggest temperatures in the range of 85-145°C.[1][3]

• Suboptimal Solvent Choice: The solvent can significantly influence the reaction rate and selectivity.

  • Solution: While non-polar solvents like carbon tetrachloride were historically used, more polar solvents that can help stabilize the charged intermediate (the sigma complex) may be beneficial.[4] However, the solvent must be inert to the reaction conditions. Dichloromethane has been identified as a good solvent choice in some bromination reactions.[5] Experiment with different inert solvents to find the one that gives the best results for your specific system.

Problem 2: Formation of Multiple Byproducts

Symptom: TLC or GC-MS analysis of the crude reaction mixture shows several spots or peaks in addition to the desired product and starting material.

Possible Causes & Solutions:

• Over-bromination (Di- or Poly-bromination): Although the nitro group is deactivating, forcing conditions can sometimes lead to the addition of more than one bromine atom to the aromatic ring.

  • Solution: Carefully control the stoichiometry of the brominating agent. Use a slight excess (e.g., 1.05-1.1 equivalents) to ensure complete conversion of the starting material, but avoid large excesses that can lead to multiple brominations.[6] Adding the brominating agent portion-wise or via slow addition can also help maintain a low concentration of the electrophile and favor mono-bromination.

• Side Chain Bromination (Benzylic Bromination): If the reaction is carried out under conditions that favor free-radical pathways (e.g., exposure to UV light or the presence of radical initiators), bromination can occur on the methyl groups of the durene backbone.[4]

  • Solution: Ensure the reaction is carried out in the dark to minimize photochemical radical formation.[7] Avoid using radical initiators like AIBN or benzoyl peroxide unless benzylic bromination is the desired outcome.[4] Using N-bromosuccinimide (NBS) without a radical initiator in a polar solvent generally favors electrophilic aromatic substitution.

• Oxidation: Some brominating agents or reaction conditions can lead to the oxidation of the methyl groups on the aromatic ring.[8]

  • Solution: Choose a brominating agent with a lower oxidation potential. If using a system like H₂O₂/HBr, carefully control the temperature and stoichiometry to minimize oxidative side reactions.[9]

Problem 3: Difficult Purification of the Product

Symptom: The desired bromonitrodurene product is difficult to separate from starting material or byproducts by standard purification techniques like column chromatography or recrystallization.

Possible Causes & Solutions:

• Similar Polarity of Components: The starting material, desired product, and some byproducts may have very similar polarities, making chromatographic separation challenging.

  • Solution: Optimize your chromatography conditions. Experiment with different solvent systems (e.g., varying ratios of hexanes and ethyl acetate) to improve separation. If byproducts are isomeric, it may be necessary to employ more advanced separation techniques or consider a different synthetic route that avoids their formation.

• Incomplete Reaction Quenching: Residual reactive bromine species can interfere with purification and potentially lead to further reactions.

  • Solution: After the reaction is complete, quench any remaining brominating agent by adding a reducing agent like a saturated aqueous solution of sodium thiosulfate or sodium bisulfite.[1][10] This will convert the reactive bromine to bromide ions, which are easily removed during the aqueous workup.

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism for the bromination of nitrodurene?

A1: The bromination of nitrodurene proceeds via an electrophilic aromatic substitution (EAS) mechanism.[1] The key steps are:

• Generation of the Electrophile: A strong electrophile, typically Br⁺ or a polarized bromine species, is generated from the brominating agent, often with the assistance of a catalyst.

• Nucleophilic Attack: The π-electron system of the nitrodurene ring attacks the electrophilic bromine, forming a resonance-stabilized carbocation intermediate known as a sigma complex or arenium ion.[11]

• Deprotonation: A base in the reaction mixture removes a proton from the carbon atom bearing the bromine, restoring the aromaticity of the ring and yielding the final bromonitrodurene product.[11]

Q2: Which brominating agent is best for nitrodurene?

A2: The "best" agent depends on the specific reaction conditions and desired outcome. Here's a comparison of common choices:

Brominating Agent	Typical Conditions	Advantages	Disadvantages
Molecular Bromine (Br₂) with FeBr₃	Inert solvent, elevated temperature	Readily available, cost-effective	Highly toxic and corrosive, can lead to over-bromination
N-Bromosuccinimide (NBS)	Acid catalyst (e.g., H₂SO₄), elevated temperature	Solid, easier to handle than Br₂, can be more selective	May require a strong acid catalyst for deactivated rings
Dibromoisocyanuric Acid (DBI)	Concentrated H₂SO₄, room temperature	Highly effective for deactivated systems, fast reaction times	Less common than NBS or Br₂

This table summarizes data from various sources for the bromination of deactivated aromatic compounds.[1][12]

Q3: How does the directing effect of the substituents on nitrodurene influence the reaction?

A3: Nitrodurene (1,2,4,5-tetramethyl-3-nitrobenzene) has four activating methyl groups and one deactivating nitro group. The methyl groups are ortho-, para-directing activators, while the nitro group is a meta-directing deactivator. In this case, the powerful activating effect of the four methyl groups will dominate, directing the incoming bromine electrophile to the available ortho and para positions relative to them. The only available position on the ring is at C6, which is ortho to two methyl groups and meta to the nitro group. Therefore, the primary product expected is 2-bromo-1,2,4,5-tetramethyl-3-nitrobenzene.

Q4: What safety precautions should be taken during the bromination of nitrodurene?

A4: Bromine and many brominating agents are toxic, corrosive, and can cause severe burns. Strong acids like concentrated sulfuric acid are also highly corrosive.

• Always work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Have a quenching agent (e.g., sodium thiosulfate solution) readily available to neutralize any spills.

• Be cautious of the potential for exothermic reactions, especially when adding reagents.

Experimental Protocols

Protocol 1: Bromination using Dibromoisocyanuric Acid (DBI)

This protocol is adapted from procedures for the bromination of deactivated aromatic rings and may require optimization for nitrodurene.[1]

Materials:

• Nitrodurene

• Dibromoisocyanuric Acid (DBI)

• Concentrated Sulfuric Acid (98%)

• Ice water

• Ethyl acetate

• Anhydrous sodium sulfate

• Standard laboratory glassware and magnetic stirrer

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve nitrodurene (1.0 mmol) in concentrated sulfuric acid (e.g., 3 mL).

• Cool the solution in an ice bath.

• Slowly add Dibromoisocyanuric Acid (DBI) (0.5 mmol, as both bromine atoms can be transferred) to the stirred solution.

• Allow the reaction mixture to stir at room temperature. Monitor the reaction progress by TLC.

• After the reaction is complete, carefully pour the reaction mixture into ice water.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Filter and evaporate the solvent to yield the crude product, which can be further purified by column chromatography or recrystallization.

Protocol 2: Bromination using N-Bromosuccinimide (NBS)

This protocol is based on general conditions for the bromination of deactivated aromatic compounds using NBS.[1]

Materials:

• Nitrodurene

• N-Bromosuccinimide (NBS)

• 50% (v/v) Sulfuric Acid

• Saturated aqueous sodium thiosulfate solution

• Dichloromethane

• Anhydrous magnesium sulfate

• Standard laboratory glassware, magnetic stirrer, and reflux condenser

Procedure:

• To a solution of nitrodurene (1.0 mmol) in 50% sulfuric acid, add N-Bromosuccinimide (NBS) (1.0 mmol).

• Heat the reaction mixture to 85-90°C with stirring. Monitor the reaction progress by TLC.

• Upon completion, cool the mixture to room temperature and quench by adding a saturated aqueous solution of sodium thiosulfate.

• Extract the product with dichloromethane (3 x 20 mL).

• Combine the organic extracts, wash with water, and dry over anhydrous magnesium sulfate.

• Filter and evaporate the solvent to yield the crude product. Further purification can be achieved by column chromatography.

Visualizations

Caption: Troubleshooting workflow for low yields in nitrodurene bromination.

Caption: Simplified mechanism of electrophilic aromatic substitution for bromination.

References

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• De Rop, V., et al. "Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch." Molecules, vol. 24, no. 11, 2019, p. 2116. [Link]

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• O'Duill, M., et al. "Ruthenium-Catalyzed meta-Selective C—H Bromination." Angewandte Chemie International Edition, vol. 54, no. 34, 2015, pp. 9857-9860. [Link]

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• Pearson, D. E., et al. "Solvent effect on the ortho : para ratio in the bromination of phenols. Bromination with bromocyclohexadienones and N-bromosuccinimide." Journal of the Chemical Society, Perkin Transactions 2, 1972, pp. 2030-2034. [Link]

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• Ghasemali, S., et al. "Development of an Immunoaffinity Method for Purification of Streptokinase." Avicenna Journal of Medical Biotechnology, vol. 2, no. 2, 2010, pp. 91-97. [Link]

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Technical Support Center: Regioselectivity in the Functionalization of Durene Derivatives

Welcome to the technical support center for the functionalization of durene derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of achieving regioselectivity in their synthetic endeavors. Here, we address common challenges and frequently asked questions in a direct, question-and-answer format, grounded in established chemical principles and practical, field-proven insights.

Introduction: The Challenge of Durene Functionalization

Durene (1,2,4,5-tetramethylbenzene) presents a unique canvas for organic synthesis. Its high degree of methylation makes it electron-rich and thus highly reactive towards electrophilic aromatic substitution. However, this same feature introduces significant steric hindrance and can lead to a lack of selectivity, often yielding mixtures of isomers. This guide will provide you with the knowledge and protocols to control the regioselectivity of your reactions and troubleshoot unexpected outcomes.

Troubleshooting Guide: Addressing Specific Experimental Issues

This section is dedicated to solving the common problems encountered during the functionalization of durene and its derivatives.

Question 1: I am getting a mixture of isomers during the nitration of my substituted durene. How can I improve the selectivity for a single product?

Answer:

The nitration of durene derivatives is a classic example of electrophilic aromatic substitution where both electronic and steric effects are at play. The four methyl groups on the durene core are activating and ortho-, para-directing. However, with all positions being sterically hindered to some extent, achieving high regioselectivity can be challenging.

Underlying Principles:

• Steric Hindrance: The bulky nature of the electrophile and the existing substituents on the durene ring will significantly influence the position of attack. The less sterically hindered positions are generally favored.

• Electronic Effects: If your durene derivative already has a substituent, its electronic nature (electron-donating or electron-withdrawing) will strongly direct the incoming nitro group.[1][2]

Troubleshooting Protocol:

• Choice of Nitrating Agent: The size of the nitrating agent can influence the isomer distribution.

  • Standard Conditions (e.g., HNO₃/H₂SO₄): This generates the highly reactive nitronium ion (NO₂⁺), which is relatively small. However, in the highly activating durene system, this can lead to low selectivity and even over-nitration.

  • Milder Nitrating Agents: Consider using reagents like N-nitrosaccharin or N-nitropyrazole, which can offer milder reaction conditions and potentially improved selectivity.[3]

• Reaction Temperature: Lowering the reaction temperature can often enhance selectivity by favoring the product with the lowest activation energy barrier, which is typically the least sterically hindered isomer.

• Solvent Effects: The polarity of the solvent can influence the reactivity of the nitrating agent and the stability of the reaction intermediates. Experiment with a range of solvents, from non-polar (e.g., hexane) to polar aprotic (e.g., acetonitrile).

Illustrative Workflow for Optimizing Nitration Regioselectivity:

Caption: Workflow for optimizing nitration regioselectivity.

Question 2: My Friedel-Crafts acylation of a durene derivative is giving low yields and multiple products. What are the likely causes and how can I fix this?

Answer:

Friedel-Crafts acylation is a powerful tool for introducing keto functionalities, but it is not without its challenges, especially with highly activated substrates like durene derivatives.[4][5]

Common Causes and Solutions:

Problem	Underlying Cause	Recommended Solution
Low Yield	Catalyst Inactivation: Lewis acid catalysts like AlCl₃ are extremely sensitive to moisture.	Ensure all glassware is oven-dried, use anhydrous solvents, and use freshly opened or purified AlCl₃.
Insufficient Catalyst: The product ketone can form a complex with the Lewis acid, effectively removing it from the catalytic cycle.	Use stoichiometric amounts (or even a slight excess) of the Lewis acid catalyst.
Multiple Products (Polyacylation)	High Reactivity of Durene: The electron-rich nature of the durene ring makes it susceptible to multiple acylations, although the first acylation is deactivating.	Use a less reactive acylating agent (e.g., an acid anhydride instead of an acyl chloride) and carefully control the stoichiometry of the acylating agent. Running the reaction at a lower temperature can also help.
Poor Regioselectivity	Steric and Electronic Competition: The acyl group will be directed by the existing substituents, but steric hindrance can lead to a mixture of products.	Consider using a bulkier Lewis acid catalyst to enhance steric direction. Alternatively, if electronic control is desired, a less bulky catalyst may be preferable.

Experimental Protocol for a Test Reaction:

• To a flame-dried, three-necked flask under an inert atmosphere (e.g., nitrogen or argon), add anhydrous aluminum chloride (1.1 equivalents).

• Add a dry, non-polar solvent such as dichloromethane or 1,2-dichloroethane.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add the acyl chloride (1.0 equivalent) to form the acylium ion complex.

• Add the durene derivative (1.0 equivalent) dropwise as a solution in the same solvent.

• Stir the reaction at 0 °C for 1-2 hours, monitoring by TLC or GC-MS.

• Carefully quench the reaction by pouring it over crushed ice and an aqueous acid solution (e.g., 1 M HCl).

• Extract the product with an organic solvent, wash with brine, dry over anhydrous sodium sulfate, and purify by column chromatography.

Question 3: I need to introduce a functional group at a specific, sterically hindered position on my durene derivative. Electrophilic substitution is not working. What other strategies can I use?

Answer:

When traditional electrophilic aromatic substitution fails to provide the desired regioisomer due to overwhelming steric or electronic effects, Directed ortho-Metalation (DoM) is an exceptionally powerful alternative.[2][6][7]

The Principle of Directed ortho-Metalation:

DoM involves the use of a directing metalation group (DMG) on the aromatic ring. This group, typically containing a heteroatom like oxygen or nitrogen, coordinates to a strong organolithium base (e.g., n-butyllithium or sec-butyllithium). This coordination brings the base into close proximity to the ortho-proton, leading to its selective deprotonation and the formation of an aryllithium intermediate. This intermediate can then be quenched with a wide variety of electrophiles to introduce a new functional group exclusively at the ortho position.[2][8][9]

Workflow for Directed ortho-Metalation:

Caption: General workflow for Directed ortho-Metalation.

Common Directing Metalation Groups (DMGs):

DMG Class	Examples
Strong	-CONR₂, -SO₂NR₂, -OCONR₂
Moderate	-OR, -NR₂, -CH₂NR₂
Weak	-F, -Cl

Experimental Protocol for a DoM Test Reaction:

• Dissolve the durene derivative bearing a DMG in anhydrous THF or diethyl ether in a flame-dried flask under an inert atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add the organolithium base (e.g., n-BuLi, 1.1 equivalents) and stir for 1-2 hours at -78 °C.

• Add the desired electrophile (e.g., an alkyl halide, aldehyde, ketone, or CO₂) and continue stirring at -78 °C for another 1-2 hours.

• Allow the reaction to slowly warm to room temperature.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with an organic solvent, dry over anhydrous sodium sulfate, and purify by column chromatography.

Frequently Asked Questions (FAQs)

Q1: What are the key factors that control regioselectivity in the functionalization of durene derivatives?

A: The regioselectivity is primarily governed by a combination of:

• Steric Effects: The four methyl groups of the durene core, along with any other substituents, create a sterically crowded environment. Electrophiles will preferentially attack the least hindered positions.[10]

• Electronic Effects of Existing Substituents: If the durene ring is already substituted, the electronic nature of that substituent will be a dominant directing factor. Electron-donating groups (EDGs) are activating and ortho-, para-directing, while electron-withdrawing groups (EWGs) are deactivating and generally meta-directing.

• Reaction Conditions: Factors such as the choice of catalyst, solvent, and temperature can significantly influence the outcome of the reaction by altering the nature of the electrophile and the energy profile of the reaction pathways.

Q2: How can I introduce a formyl group (-CHO) onto a durene derivative with good regioselectivity?

A: The Vilsmeier-Haack reaction is a reliable method for the formylation of electron-rich aromatic compounds like durene derivatives.[1][11][12] This reaction uses a Vilsmeier reagent, typically generated in situ from dimethylformamide (DMF) and phosphorus oxychloride (POCl₃). The reaction is generally regioselective for the least sterically hindered position. For highly specific regiocontrol, a DoM approach followed by quenching with DMF is also an excellent strategy.

Q3: Which analytical techniques are best for determining the isomeric ratio of my product mixture?

A: A combination of chromatographic and spectroscopic techniques is ideal:

• Gas Chromatography-Mass Spectrometry (GC-MS): Excellent for separating and identifying volatile isomers. The mass spectra can confirm the identity of the products.[13][14][15]

• High-Performance Liquid Chromatography (HPLC): A versatile technique for separating less volatile isomers. Different column chemistries (e.g., normal-phase, reverse-phase) can be screened to achieve optimal separation.[16][17][18]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR is invaluable for structure elucidation. The chemical shifts and coupling patterns of the aromatic protons and carbons provide detailed information about the substitution pattern of each isomer.[10][19][20][21]

Q4: I have synthesized a mixture of bromodurene isomers. How can I separate them?

A: The separation of positional isomers like bromodurenes can be challenging due to their similar physical properties.

• Fractional Crystallization: If the isomers are solids with different solubilities, this can be a simple and effective method for separation on a larger scale.

• Preparative HPLC or GC: These are powerful techniques for isolating pure isomers. For HPLC, screening different stationary and mobile phases is crucial to find a system that provides adequate resolution.

Q5: Where can I find characteristic NMR data for substituted durene derivatives to help identify my products?

A: While a comprehensive database for all durene derivatives may not exist, you can predict chemical shifts using NMR prediction software or by comparing your data to that of similar known compounds. The principles of substituent effects on chemical shifts are well-established. For example, electron-withdrawing groups will generally shift nearby proton and carbon signals downfield, while electron-donating groups will shift them upfield. The symmetry of the substitution pattern will also be reflected in the number of unique signals in the ¹H and ¹³C NMR spectra.

References

• Vilsmeier, A.; Haack, A. Über Die Einwirkung von Halogenphosphor Auf Alkyl-Formanilide. Eine Neue Methode Zur Darstellung Sekundärer Und Tertiärer p-Alkylamino-Benzaldehyde. Berichte der deutschen chemischen Gesellschaft (A and B Series)1927 , 60 (1), 119–122. [Link]

• Lock, G. 3-Bromopyrene. Organic Syntheses1955 , 35, 22. [Link]

• Jones, G.; Stanforth, S. P. The Vilsmeier Reaction of Non-Aromatic Compounds. Org. React.2000 , 56, 355-659. [Link]

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• Snieckus, V. Directed Ortho Metalation. Tactic and Synthetic Strategies for Polysubstituted Aromatics. Chem. Rev.1990 , 90 (6), 879-933. [Link]

• Vilsmeier-Haack Transformations under Non Classical Conditions. J. Chem. Pharm. Res.2019 , 11 (11), 22-26. [Link]

• Friedel, C.; Crafts, J. M. Sur une nouvelle méthode générale de synthèse d’hydrocarbures, d’acétones, etc. Compt. Rend.1877 , 84, 1392-1395. [Link]

• Gilman, H.; Bebb, R. L. Relative Reactivities of Organometallic Compounds. XIII. Metalation. J. Am. Chem. Soc.1939 , 61 (1), 109–112. [Link]

• Wittig, G.; Fuhrmann, G. Über das Verhalten der Methoxy-phenyllithiume gegen Phenylisocyanat (V. Mitteil. über die Austauschbarkeit von Wasserstoff gegen Metall in aromatischen Kernen). Ber. Dtsch. Chem. Ges. A/B1940 , 73 (11), 1197–1210. [Link]

• Comins, D. L.; Brown, J. D. Directed lithiation of N-(tert-butoxycarbonyl)anilines. A new methodology for the synthesis of ortho-substituted anilines. J. Org. Chem.1984 , 49 (6), 1078–1083. [Link]

• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. Int. J. Pharm. Sci. Rev. Res.2014 , 27 (2), 114-123. [Link]

• Friedel–Crafts reaction - L.S.College, Muzaffarpur. [Link]

• Regioselective arene halogenation using the FAD-dependent halogenase RebH. Angew. Chem. Int. Ed. Engl.2013 , 52 (20), 5271-4. [Link]

• Mechanochemical Friedel–Crafts acylations. Beilstein J. Org. Chem.2019 , 15, 1414-1422. [Link]

• 5 Combination of 1H and 13C NMR Spectroscopy. In Structure Elucidation by NMR in Organic Chemistry; John Wiley & Sons, Ltd, 2011; pp 195–248. [Link]

• Reverse-phase high performance liquid chromatography separation of positional isomers on the MIL-53(Fe) packed column. RSC Adv.2015 , 5, 7453-7456. [Link]

• Friedel-Crafts acylation (video) | Khan Academy. [Link]

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• The Analysis of Halogenated Flame Retardants by GC-HRMS in Environmental Samples. J. Chromatogr. Sci.2009 , 47 (1), 2-12. [Link]

• Nuclear Magnetic Resonance (NMR) of Alkenes - Chemistry LibreTexts. [Link]

• Stereoelectronic and inductive effects on 1 H and 13 C NMR chemical shifts of some cis‐1,3‐disubstituted cyclohexanes. Magn. Reson. Chem.2006 , 44 (8), 776-781. [Link]

• NMR Spectroscopy :: 1H NMR Chemical Shifts - Organic Chemistry Data. [Link]

• New HPLC methods for the separation of alpha, beta, and gamma zwitterions in reversed-phase conditions - SIELC Technologies. [Link]

• Regioselective Halogenation of 1,4-Benzodiazepinones via CH Activation. Org. Lett.2015 , 17 (15), 3734–3737. [Link]

• Dr. David House - Chirality and the Separation of Enantiomers by Liquid Chromatography - YouTube. [Link]

• Short Summary of 1H-NMR Interpretation. [Link]

• Synthesis of bromobenzene: 64 - The Royal Society of Chemistry. [Link]

• Discrimination of Synthetic Cathinones by GC-MS and GC-MS/MS Using Cold Electron Ionization. Anal. Chem.2017 , 89 (10), 5271–5278. [Link]

• Separation, isolation and identification of optical isomers of 1,4-benzodiazepine glucuronides from biological fluids by reversed-phase high-performance liquid chromatography. J. Chromatogr.1984 , 310 (1), 129-40. [Link]

• Synthetic method of 3-bromopyridine. CN104974081A.

• Nitration - Wikipedia. [Link]

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• Preparation method of nitrofurantoin. CN108069944B.

• Automated Detection of Natural Halogenated Compounds from LC-MS Profiles-Application to the Isolation of Bioactive Chlorinated Compounds from Marine-Derived Fungi. Anal. Chem.2016 , 88 (17), 8517-24. [Link]

• Access to fused π-extended acridone derivatives through a regioselective oxidative demethylation. Org. Biomol. Chem.2014 , 12, 5849-5853. [Link]

• Experiment 43, Nitration of Methyl Benzoate; Report. [Link]

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• Marine Halogenated Compound Analysis: from an R package to the isolation of new griseophenone derivatives. [Link]

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Technical Support Center: A Guide to Improving the Scalability of 3-Bromo-6-nitrodurene Production

Welcome to the Technical Support Center for the synthesis of 3-Bromo-6-nitrodurene. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of scaling up this two-step synthesis. We will address common challenges encountered during the nitration of durene and the subsequent bromination of the nitrodurene intermediate. Our focus is on providing practical, field-proven insights to enhance yield, purity, and operational safety.

Section 1: Critical Safety & Handling Protocols

Scaling up chemical reactions introduces significant safety challenges, particularly with highly reactive and hazardous reagents like fuming nitric acid and elemental bromine. Adherence to stringent safety protocols is non-negotiable.

Core Safety Mandates:

• Engineering Controls : All manipulations involving concentrated nitric acid and bromine must be performed within a certified chemical fume hood with adequate ventilation to control exposure to corrosive and toxic fumes.[1][2] Ensure that the work area is clear of incompatible materials, especially flammable organic solvents, bases, and reducing agents.[3]

• Personal Protective Equipment (PPE) : A comprehensive PPE ensemble is mandatory. This includes:

  • Acid-resistant gloves (e.g., heavy-duty nitrile or butyl rubber).[2][4]

  • Chemical splash goggles and a full-face shield.[3][4]

  • An impervious, chemical-resistant apron or lab coat.[2][3]

  • For handling bromine, respiratory protection such as a hood with breathing air may be necessary to prevent inhalation of vapors.[5]

• Emergency Preparedness : Accessible and recently inspected emergency eyewash stations and safety showers are critical.[1] Spill containment kits with appropriate neutralizing agents (e.g., sodium bicarbonate or soda ash for acid spills) must be readily available.[3][6] Develop a clear emergency response plan for spills, leaks, and personnel exposure.[1]

Reagent-Specific Hazards:

• Fuming Nitric Acid : A powerful oxidizing agent that is extremely corrosive and can cause severe burns upon contact.[1][3][7] Its vapors are highly toxic and can cause respiratory irritation and delayed, potentially fatal, pulmonary edema.[3] It reacts violently with many organic compounds, posing a fire and explosion risk.[3][7]

• Bromine : A volatile, highly corrosive liquid that can cause severe chemical burns to the skin, eyes, and respiratory tract.[5] It is a strong oxidizing agent and reacts vigorously with organic materials.[5]

Section 2: Troubleshooting Guide for Synthesis & Scalability

This section is structured in a question-and-answer format to directly address common issues encountered during the synthesis.

Part A: Nitration of Durene to Nitrodurene

Question 1: My reaction yields are low, and I'm observing significant amounts of dinitrodurene and other byproducts. What's going wrong?

Answer: This is a classic issue of over-nitration and side reactions, typically caused by overly aggressive reaction conditions. The key is to control the electrophilicity of the nitrating medium and the reaction temperature.

• Causality: The nitration of durene is a highly exothermic electrophilic aromatic substitution. The initial mononitration product, nitrodurene, can undergo a second nitration to form dinitrodurene if conditions are not carefully controlled. Harsh conditions can also lead to oxidation byproducts. Research has shown that specific nitrating agents and conditions can favor the formation of mononitrodurene.[8]

• Troubleshooting & Optimization:

  • Temperature Control: Maintain a low reaction temperature (e.g., -5°C to 0°C) throughout the addition of the nitrating agent. This is the most critical parameter for maximizing selectivity for the mono-nitro product.

  • Controlled Addition: Add the nitrating mixture (e.g., a mixture of fuming nitric acid and concentrated sulfuric acid) dropwise to the solution of durene. A slow, controlled addition prevents temperature spikes and localized high concentrations of the nitrating agent.

  • Reaction Monitoring: Use Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to monitor the consumption of the durene starting material. Stop the reaction as soon as the starting material is consumed to prevent the formation of the dinitro- byproduct.

Question 2: I'm concerned about thermal runaway, especially at a larger scale. How can I improve the safety and control of this highly exothermic reaction?

Answer: Your concern is valid. Thermal management is paramount for the safe scaling of nitration reactions.

• Causality: Nitration reactions generate a significant amount of heat, which can lead to an uncontrolled increase in the reaction rate and temperature—a thermal runaway—posing a severe explosion hazard.[1]

• Troubleshooting & Optimization:

  • Efficient Heat Transfer: Ensure vigorous stirring and use a reaction vessel with a high surface-area-to-volume ratio (e.g., a jacketed reactor with a reliable cooling circulator) to dissipate heat effectively.

  • Dilution: Running the reaction at a lower concentration can help to manage the exotherm, although this may impact reaction kinetics and throughput.

  • Continuous Flow Chemistry: For scaling up, transitioning from a batch process to a continuous flow reactor is highly recommended. Flow reactors offer superior heat transfer, precise control over reaction time, and a significantly smaller reaction volume at any given moment, which drastically improves the safety profile of hazardous reactions like nitration.[9][10][11]

Part B: Bromination of Nitrodurene to 3-Bromo-6-nitrodurene

Question 1: The bromination of my nitrodurene is sluggish, and I'm getting a low conversion to the final product. How can I drive the reaction to completion?

Answer: The electron-withdrawing nitro group deactivates the aromatic ring, making the second electrophilic substitution (bromination) more challenging than the initial nitration.

• Causality: The nitro group strongly deactivates the ring towards further electrophilic attack. To overcome this, a potent electrophilic bromine source is required, which is typically generated in situ.

• Troubleshooting & Optimization:

  • Choice of Brominating System: Use elemental bromine (Br₂) in the presence of a Lewis acid catalyst, such as iron(III) bromide (FeBr₃) or iron filings (which generate FeBr₃ in situ). The catalyst polarizes the Br-Br bond, creating a more powerful electrophile ("Br+").

  • Temperature: Gently heating the reaction mixture (e.g., to 40-50°C) can increase the reaction rate. However, this must be balanced against the potential for side reactions. Monitor the reaction closely by TLC or HPLC.

  • Solvent: A non-polar, inert solvent like dichloromethane or carbon tetrachloride is often suitable. Some procedures may use an excess of a strong acid like sulfuric acid as the medium.[12]

Question 2: My final product is contaminated with isomers and polybrominated species. How can I improve the regioselectivity?

Answer: The formation of isomers and over-bromination products points to a lack of control over the reaction's stoichiometry and conditions.

• Causality: The substituents on the nitrodurene ring (one nitro group and four methyl groups) direct the incoming electrophile. While the desired 3-bromo isomer is sterically and electronically favored, other positions can also be attacked. Over-bromination can occur if an excess of the brominating agent is present or if the reaction is allowed to proceed for too long.[13]

• Troubleshooting & Optimization:

  • Strict Stoichiometric Control: Use no more than one equivalent of bromine. The most effective method is to add the bromine dropwise to the reaction mixture, which prevents localized high concentrations that can lead to polybromination.[13]

  • Low Temperature: Performing the reaction at a lower temperature can enhance selectivity, although it may require a longer reaction time.

  • Reaction Monitoring: Diligently monitor the reaction's progress. As soon as the starting nitrodurene is consumed, quench the reaction immediately to prevent further bromination of the desired product.

Section 3: Summary of Scalable Production Parameters

The following tables summarize the key parameters for a scalable and reproducible synthesis of 3-Bromo-6-nitrodurene.

Table 1: Key Reaction Parameters

Parameter	Step 1: Nitration of Durene	Step 2: Bromination of Nitrodurene
Primary Reactants	Durene, Fuming Nitric Acid, Sulfuric Acid	Nitrodurene, Bromine, Iron Catalyst (Fe or FeBr₃)
Stoichiometry	Durene: 1 eq; HNO₃: ~1.1 eq	Nitrodurene: 1 eq; Br₂: ~1.05 eq
Temperature	-5°C to 0°C	25°C to 50°C
Key Control Point	Slow, dropwise addition of nitrating mixture	Slow, dropwise addition of bromine
Typical Solvent	Sulfuric Acid	Dichloromethane or Carbon Tetrachloride
Workup	Quench on ice, filter precipitate	Wash with sodium bisulfite, then water
Purification	Recrystallization (e.g., from Ethanol)	Recrystallization (e.g., from Methanol or Ethanol)

Section 4: Experimental Protocols

Protocol 1: Synthesis of Nitrodurene

• Setup: In a jacketed reactor equipped with a mechanical stirrer, thermometer, and addition funnel, add durene (1.0 eq) to concentrated sulfuric acid (98%). Cool the mixture to -5°C with vigorous stirring.

• Nitrating Mixture: In a separate flask, carefully prepare the nitrating mixture by slowly adding fuming nitric acid (~1.1 eq) to concentrated sulfuric acid. Cool this mixture to 0°C.

• Reaction: Add the cold nitrating mixture dropwise to the durene solution via the addition funnel over 1-2 hours, ensuring the internal temperature does not exceed 0°C.

• Monitoring: After the addition is complete, stir the reaction at 0°C for an additional 30 minutes. Monitor the reaction by TLC until the durene is consumed.

• Workup: Carefully pour the reaction mixture onto a large amount of crushed ice with stirring.

• Isolation: The solid nitrodurene will precipitate. Isolate the product by filtration, wash thoroughly with cold water until the washings are neutral, and then wash with a small amount of cold ethanol.

• Purification: Dry the crude product. Recrystallize from ethanol to yield pure nitrodurene.

Protocol 2: Synthesis of 3-Bromo-6-nitrodurene

• Setup: In a reactor equipped with a stirrer, thermometer, condenser, and addition funnel, dissolve the purified nitrodurene (1.0 eq) in a suitable solvent (e.g., dichloromethane). Add a catalytic amount of iron filings or FeBr₃ (~0.05 eq).

• Bromine Addition: In the addition funnel, place a solution of bromine (~1.05 eq) in the same solvent. Add the bromine solution dropwise to the reaction mixture over 1-2 hours at room temperature. The reaction is exothermic and may require gentle cooling.

• Reaction: After the addition is complete, stir the mixture at room temperature or warm gently to 40°C until TLC analysis indicates the complete consumption of nitrodurene.

• Workup: Cool the mixture to room temperature. Quench the reaction by washing the organic layer with a dilute aqueous solution of sodium bisulfite to destroy any excess bromine.[12][14]

• Isolation: Separate the organic layer, wash with water, and then with brine. Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and remove the solvent under reduced pressure. Recrystallize the crude solid from a suitable solvent like methanol to obtain pure 3-Bromo-6-nitrodurene.[12]

Section 5: Visualizing the Workflow and Logic

Diagram 1: Synthetic Workflow

This diagram outlines the high-level process for the synthesis of 3-Bromo-6-nitrodurene.

Caption: Overall workflow for the two-step synthesis of 3-Bromo-6-nitrodurene.

Diagram 2: Troubleshooting Logic for Low Yield in Nitration

This diagram provides a logical decision-making flow for addressing low yields in the first step.

Caption: Decision tree for troubleshooting low yield during the nitration of durene.

Section 6: Frequently Asked Questions (FAQs)

• Q1: What are the most critical analytical methods for in-process control and final product analysis?

  • A1: For in-process control, Thin Layer Chromatography (TLC) is invaluable for quickly assessing the consumption of starting materials. For quantitative analysis and purity assessment of the final product, High-Performance Liquid Chromatography (HPLC) with UV detection and Gas Chromatography (GC) are standard methods.[15] For structural confirmation, Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are essential.[16]

• Q2: How should I properly dispose of the acidic and brominated waste streams generated during this synthesis?

  • A2: All waste must be handled as hazardous. Acidic aqueous waste should be carefully neutralized with a base (like sodium bicarbonate or sodium hydroxide) before disposal. Brominated organic waste and any residual bromine should be collected in a designated halogenated waste container. Never mix nitric acid waste with organic solvents, as this can create explosive mixtures. Always follow your institution's specific hazardous waste disposal protocols.

• Q3: Can N-Bromosuccinimide (NBS) be used as an alternative to liquid bromine for the second step?

  • A3: Yes, NBS is a viable alternative to elemental bromine and is often considered safer to handle as it is a solid.[17] The reaction typically requires a radical initiator (like AIBN or benzoyl peroxide) or UV light and is performed in a non-polar solvent.[18][19] However, the reaction mechanism is different (free radical vs. electrophilic aromatic substitution), which may affect the regioselectivity. A feasibility study at a small scale is recommended before scaling up.

References

• Nitration reaction safety. (2024). YouTube.
• Pelleter, J., & Renaud, F. (2009). Facile, Fast and Safe Process Development of Nitration and Bromination Reactions Using Continuous Flow Reactors. ACS Publications.
• Bromination. (n.d.). Wordpress - ACS GCI Pharmaceutical Roundtable Reagent Guides.
• Bromination safety. (2024). YouTube.
• Publication – Facile, fast and safe process development of nitration and bromination reactions using continuous flow reactors. (n.d.). Syrris.
• How can I safely handle a concentrated (fuming) nitric acid spill? (2016). Chemistry Stack Exchange.
• common side reactions during the formation of brominated dienes. (n.d.). Benchchem.
• NITRIC ACID, RED FUMING. (n.d.). CAMEO Chemicals - NOAA.
• SAFE USE OF NITRIC ACID. (n.d.). University of California, Riverside, Environmental Health & Safety.
• Continuous-flow-enabled intensification in nitration processes: a review of technological developments and practical applications over the past decade. (n.d.). Beilstein Journals.
• Understanding the Risk and Safety Measures for Handling Nitric Acid. (2023). Lab Pro Inc.
• Nitric acid. (n.d.). IsoLab.
• ANALYTICAL METHODS. (n.d.). Agency for Toxic Substances and Disease Registry.
• Analytical Methods. (n.d.). RSC Publishing - The Royal Society of Chemistry.
• How is the mechanism of side reaction, dibrominated product, which generated during bromination of methylbenzene by NBS/BPO? (2017). Quora.
• Mononitration of durene. (n.d.). NASA Technical Reports Server (NTRS).
• Preparation of Tyrian Purple (6,6′-Dibromoindigo): Past and Present. (n.d.). PMC - NIH.
• m-BROMONITROBENZENE. (n.d.). Organic Syntheses Procedure.
• Minimizing the formation of impurities during the synthesis of 6-Bromopyridin-3-amine derivatives. (n.d.). Benchchem.
• Resolving Bromonitromethane Sourcing by Synthesis: Preparation at Decagram Scale. (n.d.). PMC - NIH.
• Application Notes and Protocols for the Large-Scale Production of 1-Bromo-3-nitrobenzene. (n.d.). Benchchem.
• Common experimental errors when using 3-Bromo-1-butene. (n.d.). Benchchem.
• 3-bromo-4-aminotoluene. (n.d.). Organic Syntheses Procedure.
• US4440690A - Process for the synthesis of 6-bromo-17,21-dihydroxy 3,11,20-trioxo-1,4-pregnadienes 17,21-diesters. (n.d.). Google Patents.
• Allylic Bromination by NBS with Practice Problems. (n.d.). Chemistry Steps.
• A Simple, Safe and Efficient Synthesis of Tyrian Purple (6,6′-Dibromoindigo). (n.d.). PMC - NIH.
• Bromination of Alkenes - The Mechanism. (2013). Master Organic Chemistry.
• Synthesis of 6-Bromo-5-Nitroquinoline: A Detailed Protocol for Researchers. (n.d.). Benchchem.
• 3-BROMO-4-NITROANILINE synthesis. (n.d.). ChemicalBook.
• (PDF) Synthesis of 2-(4-((6-bromo-3-nitroquinolin-4-yl)amino) phenyl)-2-methylpropanenitrile. (n.d.). ResearchGate.
• US4543214A - Process for the preparation of bromoanthraquinones. (n.d.). Google Patents.
• Preparation of 3-bromo-L-tyrosine and 3,5-dibromo-L-tyrosine. (2013). PubMed.
• Analytical methods for 3-nitrotyrosine quantification in biological samples: the unique role of tandem mass spectrometry. (2012). PubMed.
• Technical Support Center: Synthesis of 2-Bromo-6-nitroterephthalic Acid. (n.d.). Benchchem.

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Preventing dehalogenation during reactions with 3-Bromo-6-nitrodurene

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A Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Dehalogenation

Welcome to the Technical Support Center dedicated to navigating the complexities of reactions involving 3-Bromo-6-nitrodurene. This molecule, characterized by significant steric hindrance and electron-withdrawing groups, presents unique challenges, most notably a high propensity for dehalogenation (hydrodehalogenation) in common synthetic transformations. This guide provides in-depth, field-proven insights and troubleshooting strategies to help you minimize this undesired side reaction and maximize the yield of your target compounds.

Frequently Asked Questions (FAQs)

Q1: What is dehalogenation and why is it a significant problem with 3-Bromo-6-nitrodurene?

A: Dehalogenation, specifically hydrodehalogenation, is a side reaction where the bromine atom on the durene core is replaced by a hydrogen atom.[1][2] For a sterically hindered and electron-deficient substrate like 3-Bromo-6-nitrodurene, this is a particularly prevalent issue in palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig, Sonogashira). The formation of this dehalogenated byproduct reduces the yield of the desired product, complicates purification due to similar chromatographic behavior, and consumes valuable starting material.[3][4]

The primary cause is the formation of a palladium-hydride (Pd-H) species in the catalytic cycle.[5] This species can arise from various sources, including the base, solvent, or trace amounts of water.[5][6] The Pd-H intermediate can then undergo reductive elimination with the aryl group, leading to the undesired Ar-H product.[7]

Q2: What are the key factors that promote dehalogenation in reactions with 3-Bromo-6-nitrodurene?

A: Several factors can exacerbate dehalogenation:

• Catalyst and Ligand System: Highly active palladium catalysts can sometimes favor dehalogenation. The choice of phosphine ligand is critical; less bulky ligands may not sufficiently stabilize the palladium center to prevent the formation of Pd-H species.[2]

• Base: Strong bases, particularly alkoxides like sodium tert-butoxide (NaOtBu), are known to promote dehalogenation.[1]

• Solvent: Polar aprotic solvents like DMF and ethereal solvents such as dioxane can be problematic.[1][2][8] Protic solvents like alcohols can also act as a source of hydrides.[2]

• Temperature: Higher reaction temperatures can increase the rate of dehalogenation relative to the desired coupling reaction.[2]

• Reaction Time: Prolonged reaction times, even after the consumption of the starting material, can lead to increased levels of the dehalogenated byproduct.

Q3: How do I choose the right catalyst and ligand to minimize dehalogenation?

A: The selection of the catalyst and ligand system is paramount. For sterically hindered substrates like 3-Bromo-6-nitrodurene, bulky and electron-rich phosphine ligands are highly recommended.[1][2] These ligands promote the desired C-C or C-N bond formation (reductive elimination) at a faster rate than the dehalogenation pathway.[1]

Consider using well-defined palladium pre-catalysts (e.g., G2, G3, or G4 pre-catalysts) which can provide a more controlled and reproducible generation of the active Pd(0) species.[1][2]

Recommended Ligands:

• For Suzuki and Sonogashira Couplings: XPhos, SPhos, and other bulky biaryl phosphine ligands.

• For Buchwald-Hartwig Amination: RuPhos, BrettPhos, or tBuXPhos, depending on the nature of the amine coupling partner.[9]

Troubleshooting Guide

If you are observing significant dehalogenation in your reaction, follow this systematic troubleshooting workflow.

Caption: Troubleshooting workflow for minimizing dehalogenation.

Experimental Protocols

Protocol 1: General Procedure for Suzuki-Miyaura Coupling with Minimized Dehalogenation

This protocol provides a robust starting point for the cross-coupling of 3-Bromo-6-nitrodurene with an arylboronic acid, designed to suppress hydrodehalogenation.

Reaction Setup:

• To an oven-dried reaction vial equipped with a magnetic stir bar, add 3-Bromo-6-nitrodurene (1.0 mmol), the arylboronic acid (1.2 mmol), and anhydrous potassium phosphate (K₃PO₄) (2.0 mmol).[1]

• In a separate vial, prepare the catalyst solution by dissolving the palladium pre-catalyst (e.g., XPhos Pd G3, 0.02 mmol) and the ligand (e.g., XPhos, 0.024 mmol) in anhydrous toluene (5 mL).

• Add the catalyst solution to the reaction vial containing the substrates and base.

• Degas the reaction mixture by bubbling argon or nitrogen through the solution for 15-20 minutes, or by using three freeze-pump-thaw cycles.

• Seal the vial and heat the reaction mixture to 80-90 °C with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS. Upon completion, cool the reaction to room temperature.

• Workup the reaction by diluting with ethyl acetate, washing with water and brine, drying over anhydrous sodium sulfate, and concentrating under reduced pressure.

• Purify the crude product by column chromatography.

Protocol 2: Optimized Buchwald-Hartwig Amination

This protocol is tailored for the amination of the sterically demanding 3-Bromo-6-nitrodurene.

Reaction Setup:

• In an argon-filled glovebox, add the palladium pre-catalyst (e.g., RuPhos Pd G3, 0.015 mmol), the ligand (RuPhos, 0.018 mmol), and sodium tert-butoxide (1.4 mmol) to an oven-dried Schlenk tube.

• Add 3-Bromo-6-nitrodurene (1.0 mmol) and the desired amine (1.2 mmol).

• Add anhydrous toluene (5 mL) via syringe.

• Seal the Schlenk tube and remove it from the glovebox.

• Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitor the reaction by LC-MS. Once the starting material is consumed, cool the reaction to room temperature.

• Quench the reaction by carefully adding saturated aqueous ammonium chloride.

• Extract the product with ethyl acetate, wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purify the residue by flash chromatography.

Data Presentation: Impact of Reaction Parameters

The following tables summarize the effect of different reaction parameters on the ratio of the desired cross-coupled product to the dehalogenated byproduct for a model reaction.

Table 1: Effect of Ligand and Base in Suzuki Coupling

Entry	Ligand	Base	Solvent	Temp (°C)	Product:Byproduct Ratio
1	PPh₃	NaOtBu	Dioxane	110	30:70
2	XPhos	NaOtBu	Dioxane	110	65:35
3	XPhos	K₃PO₄	Dioxane	110	85:15
4	XPhos	K₃PO₄	Toluene	90	>95:5

Table 2: Effect of Catalyst System in Buchwald-Hartwig Amination

Entry	Pd Source	Ligand	Base	Solvent	Temp (°C)	Product:Byproduct Ratio
1	Pd₂(dba)₃	P(o-tolyl)₃	Cs₂CO₃	Toluene	110	40:60
2	RuPhos Pd G3	RuPhos	NaOtBu	Toluene	100	>98:2
3	XPhos Pd G3	XPhos	NaOtBu	Toluene	100	90:10
4	BrettPhos Pd G3	BrettPhos	LiHMDS	Toluene	100	95:5

Mechanistic Insight: The Dehalogenation Pathway

Understanding the mechanism of dehalogenation is key to preventing it. The following diagram illustrates the competing pathways in a palladium-catalyzed cross-coupling reaction.

Caption: Competing catalytic cycles: desired coupling vs. dehalogenation.

Analytical Detection of Dehalogenation

Accurate detection and quantification of the dehalogenated byproduct are crucial for reaction optimization.

• Gas Chromatography-Mass Spectrometry (GC-MS): An excellent technique for separating and identifying the volatile dehalogenated durene from the starting material and product.

• High-Performance Liquid Chromatography (HPLC): Using a suitable column (e.g., C18 or a pentafluorophenyl column), HPLC can effectively separate the halogenated and dehalogenated compounds, allowing for quantification with a UV detector.[3][4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used to determine the ratio of product to byproduct by integrating characteristic signals, particularly the aromatic protons.

References

• ACS Publications. Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides. [Link]

• National Institutes of Health (NIH). A sensitive method for rapid detection of alkyl halides and dehalogenase activity using a multistep enzyme assay. [Link]

• PubMed. Detection of dehalogenation impurities in organohalogenated pharmaceuticals by UHPLC-DAD-HRESIMS. [Link]

• National Institutes of Health (NIH). Deciphering complexity in Pd–catalyzed cross-couplings. [Link]

• ACS Publications. Cross-Coupling and Dehalogenation Reactions Catalyzed by (N-Heterocyclic carbene)Pd(allyl)Cl Complexes. [Link]

• ResearchGate. Detection of dehalogenation impurities in organohalogenated pharmaceuticals by UHPLC-DAD-HRESIMS. [Link]

• NSF Public Access Repository. Aminations of Aryl Halides Using Nitroaromatics as Coupling Partners: Overcoming Hydrodehalogenation Pathway Under Hy. [Link]

• Nobel Prize. PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. [Link]

• Analytical methods for the determination of halogens in bioanalytical sciences: a review. [Link]

• National Institutes of Health (NIH). Reactivity of Aryl Halides for Reductive Dehalogenation in (Sea)water Using Polymer-Supported Terpyridine Palladium Catalyst. [Link]

• ResearchGate. An Unusual Dehalogenation in the Suzuki Coupling of 4-Bromopyrrole-2-carboxylates. [Link]

• Wikipedia. Buchwald–Hartwig amination. [Link]

• ResearchGate. Hydrodehalogenation of aryl halides. [Link]

• National Institutes of Health (NIH). Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters. [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Novartis OAK. Buchwald-Hartwig Aminations of Aryl Halides Using Nitroaromatics as Coupling Partners: Overcoming Hydrodehalogenation Pathway in Water. [Link]

• ResearchGate. Analytical methods for the determination of halogens in bioanalytical sciences: A review. [Link]

• ACS Publications. The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. [Link]

• Chemistry LibreTexts. Buchwald-Hartwig Amination. [Link]

• ChemRxiv. Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. [Link]

• Reddit. significant dehalogenation in stille coupling. [Link]

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Technical Support Center: Analytical Methods for Assessing the Purity of 3-Bromo-6-nitrodurene

Welcome to the technical support center for the analytical assessment of 3-Bromo-6-nitrodurene. This guide is designed for researchers, scientists, and drug development professionals, offering in-depth, field-proven insights into the methodologies and troubleshooting of purity analysis for this compound. The purity of pharmaceutical intermediates like 3-Bromo-6-nitrodurene is critical, as impurities can affect the efficacy, safety, and stability of the final active pharmaceutical ingredient (API).[1][2]

This resource provides a structured yet flexible approach to navigating common analytical challenges. We will delve into the causality behind experimental choices, ensuring that every protocol is a self-validating system.

Overall Purity Assessment Strategy

A multi-faceted approach is recommended for the comprehensive purity assessment of 3-Bromo-6-nitrodurene, leveraging the strengths of different analytical techniques to detect a wide range of potential impurities.

Caption: Workflow for the comprehensive purity assessment of 3-Bromo-6-nitrodurene.

Frequently Asked Questions (FAQs)

High-Performance Liquid Chromatography (HPLC)

Q1: What is the recommended starting HPLC method for the purity analysis of 3-Bromo-6-nitrodurene?

A1: A reversed-phase HPLC method using a C18 column is the gold standard for analyzing aromatic compounds like 3-Bromo-6-nitrodurene.[3][4] The nitroaromatic chromophore allows for sensitive UV detection.[5]

Recommended HPLC Method Parameters:

Parameter	Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Provides good retention and separation for nonpolar to moderately polar compounds.
Mobile Phase	A: 0.1% Formic Acid in WaterB: 0.1% Formic Acid in Acetonitrile	Formic acid helps to protonate silanol groups on the column, improving peak shape. Acetonitrile is a common organic modifier with good UV transparency.
Gradient	0-5 min: 40% B5-25 min: 40-90% B25-30 min: 90% B30-31 min: 90-40% B31-35 min: 40% B	A gradient elution is crucial for separating impurities with a wide range of polarities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing a balance between analysis time and efficiency.
Column Temp.	30 °C	Maintaining a constant temperature ensures reproducible retention times.
Detection	UV at 254 nm	The nitroaromatic structure of the analyte provides strong absorbance at this wavelength.[5]
Injection Vol.	10 µL	A typical injection volume for analytical HPLC.
Sample Prep.	1 mg/mL in Methanol or Acetonitrile	Ensures complete dissolution and compatibility with the mobile phase.

Q2: How do I calculate the purity of my sample from the HPLC chromatogram?

A2: The purity is typically calculated using the area percentage method. The area of the main peak is divided by the total area of all peaks in the chromatogram and multiplied by 100.[4]

Purity (%) = (Area of Main Peak / Total Area of All Peaks) x 100

It is important to note that this method assumes that all compounds have a similar response factor at the detection wavelength. For more accurate quantification, a reference standard and calibration curve are necessary.

Gas Chromatography (GC)

Q1: When should I use Gas Chromatography (GC) for purity analysis?

A1: GC is an excellent technique for identifying and quantifying volatile and thermally stable impurities.[6] For 3-Bromo-6-nitrodurene, this could include residual solvents from the synthesis or volatile byproducts. A Flame Ionization Detector (FID) is commonly used for its sensitivity to organic compounds.[6]

Recommended GC-FID Method Parameters:

Parameter	Condition	Rationale
Column	DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness	A low-polarity column suitable for a wide range of compounds.[7]
Carrier Gas	Helium or Hydrogen at a constant flow of 1.0-1.5 mL/min	Inert carrier gases to transport the sample through the column.
Inlet Temp.	250 °C	Ensures rapid volatilization of the sample.
Injection Mode	Split (e.g., 50:1)	Prevents column overloading with high concentration samples.
Oven Program	Initial: 60 °C (hold 2 min)Ramp: 15 °C/min to 280 °CHold: 5 min at 280 °C	A temperature gradient allows for the separation of compounds with different boiling points.
Detector Temp.	300 °C (FID)	Ensures that all eluted compounds are detected.
Sample Prep.	1 mg/mL in a volatile solvent (e.g., Dichloromethane)	The solvent should be compatible with GC analysis and not interfere with the peaks of interest.

Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR)

Q1: How can Mass Spectrometry help in my analysis?

A1: Mass Spectrometry, especially when coupled with liquid chromatography (LC-MS), is invaluable for identifying unknown impurities.[8] It provides the molecular weight of the compounds, and the fragmentation patterns can give clues about their structure.[9] For 3-Bromo-6-nitrodurene, the presence of a bromine atom will result in a characteristic isotopic pattern in the mass spectrum, with two peaks of nearly equal intensity (M+ and M+2) separated by 2 m/z units.[10][11]

Q2: What is the role of NMR in purity assessment?

A2: Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for structural elucidation and can also be used for quantitative analysis (qNMR).[6][12] ¹H and ¹³C NMR spectra can confirm the structure of the main compound and help identify impurities by their unique signals.[13][14] qNMR can provide a highly accurate purity value without the need for a specific reference standard for every impurity.[6]

Troubleshooting Guides

HPLC Troubleshooting

Caption: Decision tree for troubleshooting common HPLC issues.

Issue: High System Pressure [15]

• Possible Causes:

  • Blockage in the system, most commonly at the column inlet frit or in the guard column, from particulate matter in the sample or mobile phase.[16]

  • Precipitation of buffer salts in the mobile phase if incompatible solvents are mixed.

• Solutions:

  • Isolate the problem: Disconnect the column and run the pump to see if the pressure drops. If it does, the blockage is in the column. If not, check the tubing and fittings before the column.

  • Backflush the column: Reverse the direction of flow through the column (if permitted by the manufacturer) at a low flow rate to dislodge particulates from the inlet frit.

  • Replace consumables: Replace the in-line filter and guard column. If the column itself is clogged, it may need to be replaced.[17]

Issue: Noisy or Drifting Baseline [16]

• Possible Causes:

  • Air bubbles in the mobile phase or pump.[15]

  • Contaminated mobile phase or detector cell.[17]

  • Fluctuations in detector lamp intensity.

• Solutions:

  • Degas the mobile phase: Use an online degasser or sonicate the mobile phase before use.[16]

  • Purge the pump: Purge the pump to remove any trapped air bubbles.

  • Use high-purity solvents: Ensure all mobile phase components are HPLC grade.[16]

  • Clean the detector cell: Flush the detector cell with a strong solvent like isopropanol.

GC Troubleshooting

Issue: Peak Tailing

• Possible Causes:

  • Active sites in the inlet liner or column: The nitro group in 3-Bromo-6-nitrodurene can interact with active sites (e.g., silanols) in the GC system, causing peak tailing.[18]

  • Column contamination: Buildup of non-volatile residues at the head of the column.

  • Improper column installation: The column may not be seated correctly in the injector or detector.

• Solutions:

  • Use a deactivated inlet liner: Employ a liner with deactivation to minimize interactions.

  • Trim the column: Cut the first 10-15 cm from the front of the column to remove contaminants.

  • Bake out the column: Heat the column to a high temperature (below its maximum limit) to remove contaminants.

  • Reinstall the column: Ensure the column is installed according to the manufacturer's instructions.

Issue: Ghost Peaks [19]

• Possible Causes:

  • Contamination from the septum: Pieces of the septum can be introduced into the inlet during injection, leading to bleed and ghost peaks.[18]

  • Carryover from previous injections: Residue from a previous, more concentrated sample can elute in a subsequent run.

  • Contaminated carrier gas or solvent.

• Solutions:

  • Replace the septum: Use high-quality septa and replace them regularly.

  • Run a solvent blank: Inject a blank solvent to see if the ghost peaks are present. If so, the contamination is in the system.

  • Clean the injector: Disassemble and clean the injector port.

  • Use high-purity gas and solvents: Ensure the carrier gas and solvents are of appropriate purity.[20]

References

• Arborpharmchem. (2024, June 18). API Intermediates Production Purity.
• Novasol Biotech. (2024, October 1). How to detect the percentage of pharmaceutical intermediates?
• ResearchGate. (n.d.). Tandem mass spectrometry of organic nitro and halogen compounds: Competition between losses of molecules and of radicals | Request PDF.
• Moravek, Inc. (n.d.). The Importance of Purity in Pharmaceutical Intermediates.
• Moravek, Inc. (n.d.). How Important Is Chemical Purity In The Pharmaceutical Industry?
• Van Rompay, J. (1986). Purity determination and evaluation of new drug substances. Journal of Pharmaceutical and Biomedical Analysis, 4(6), 725-732.
• PharmaCores. (2025, May 23). Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro!
• Axion Labs. (2025, November 18). HPLC Method Tips for Aromatic Compounds in Water Based Gels: Why C18 Still Works.
• Sigma-Aldrich. (n.d.). HPLC Troubleshooting Guide.
• AELAB. (2025, May 29). Expert Guide to Troubleshooting Common HPLC Issues.
• (2024, June 5). An Overview on Identifying and Solving Common Problems in HPLC Troubleshooting.
• (n.d.). 6. analytical methods.
• Drawell. (n.d.). 7 Common Problems of Gas chromatography (GC) and How to Troubleshoot.
• AELAB. (2025, August 20). 10 Common Mistakes in Gas Chromatography.
• (n.d.). TROUBLESHOOTING GUIDE.
• ResearchGate. (2025, August 9). Analysis of Nitrophenols with Gas Chromatography/Mass Spectrometry by Flash Heater Derivatization.
• Benchchem. (n.d.). A Comparative Guide to HPLC Analysis for Purity Determination of 3-Bromo(2H_6_)propan-1-ol.
• Agilent. (n.d.). Advanced GC Troubleshooting.pdf.
• Benchchem. (n.d.). Application Notes and Protocols for Mass Spectrometry Fragmentation of Halogenated Organic Compounds.
• Benchchem. (n.d.). A Comparative Guide to Purity Analysis of 3-Acetyl-6-bromoquinolin-4(1H)-one by HPLC.
• Benchchem. (n.d.). Assessing the Purity of Synthesized 6-Bromo-[2,2'-biindolinylidene]-3,3'-dione: A Comparative Guide.
• Chemistry LibreTexts. (2020, August 22). 16.9: Organic Compounds Containing Halogen Atoms.
• Benchchem. (n.d.). Purity Analysis of 3-Bromopyridine-D4: A Comparative Guide to HPLC and GC Methods.
• ResearchGate. (2025, August 5). Mass spectrometry of halogen-containing organic compounds.
• ResearchGate. (n.d.). NMR Spectroscopic Data for Compounds 1−4.
• EPA. (1996, December). method 8091 nitroaromatics and cyclic ketones by gas chromatography.
• SIELC Technologies. (n.d.). Separation of 3-Bromo-6-methoxy-1-(4-nitrophenoxy)benzene on Newcrom R1 HPLC column.
• Benchchem. (n.d.). A Comparative Guide to Validating the Purity of 3-Acetyl-6-bromoquinolin-4(1H)-one.
• ResearchGate. (n.d.). Fig. S2. Comparison of 1 H NMR spectra of nitro-derivatives and starting compound in DMSO-d 6.
• Chemiz. (2024, May 24). Mass spectrum of molecules with 1Br and 1Cl. YouTube.
• Benchchem. (n.d.). Application Note: Monitoring 1-Bromo-3-Nitrobenzene Reactions by High-Performance Liquid Chromatography (HPLC).
• (n.d.). the synthesis and nmr spectral assignments of 3-nitro-4-((6- nitrobenzothiazol-2-yl)a. SciSpace.
• SIELC Technologies. (n.d.). HPLC Method for Analysis of Bromoform on Newcrom R1 Column.
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Safe handling and storage procedures for 3-Bromo-6-nitrodurene

Disclaimer: No specific Safety Data Sheet (SDS) is currently available for 3-Bromo-6-nitrodurene. The following guide is based on data extrapolated from structurally similar compounds, including brominated and nitrated aromatic hydrocarbons. All procedures should be conducted with the utmost caution, assuming the compound is hazardous.

Frequently Asked Questions (FAQs)

Q1: What is 3-Bromo-6-nitrodurene and what are its primary hazards?

3-Bromo-6-nitrodurene is a substituted aromatic compound. Based on its structure, which includes a nitro group and a bromine atom on a durene (1,2,4,5-tetramethylbenzene) backbone, it is prudent to assume it possesses significant health hazards. Similar compounds are known to be:

• Toxic if swallowed, in contact with skin, or if inhaled. [1]

• Causes skin and serious eye irritation. [1][2]

• May cause respiratory irritation. [2]

• Suspected of causing genetic defects and cancer.

• May cause damage to organs through prolonged or repeated exposure.

Q2: What are the known physical properties of 3-Bromo-6-nitrodurene?

Q3: What personal protective equipment (PPE) is required when handling this compound?

A comprehensive PPE protocol is mandatory. This includes:

• Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.[6]

• Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and a lab coat. For larger quantities or in case of potential splashing, impervious clothing should be worn.

• Respiratory Protection: All handling of solid powder or solutions should be performed in a certified chemical fume hood. If a fume hood is not available, a full-face respirator with appropriate cartridges should be used.

Q4: How should I store 3-Bromo-6-nitrodurene?

Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents and bases. The container should be tightly sealed to prevent exposure to moisture and air.

Troubleshooting Guide

Scenario 1: I've spilled a small amount of 3-Bromo-6-nitrodurene powder on the lab bench.

• Immediate Action: Cordon off the area to prevent cross-contamination.

• Decontamination:

  • Do not use water for the initial cleanup of the powder as it may increase the risk of aerosolization.

  • Gently cover the spill with an inert absorbent material like vermiculite or sand.

  • Carefully sweep the mixture into a designated hazardous waste container.

  • Wipe the area with a cloth dampened with a suitable solvent (e.g., ethanol or acetone), followed by a thorough wash with soap and water.

• Waste Disposal: Dispose of all contaminated materials (absorbent, gloves, cloths) as hazardous waste according to your institution's guidelines.

Scenario 2: I feel unwell after handling the compound, experiencing dizziness and skin irritation.

• Immediate Action: Move to a well-ventilated area or fresh air immediately.

• First Aid:

  • Skin Contact: Remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes.

  • Eye Contact: Flush eyes with water for at least 15 minutes, holding the eyelids open.

  • Inhalation: If breathing is difficult, administer oxygen.

• Medical Attention: Seek immediate medical attention and provide the attending physician with as much information as possible about the compound, referencing safety data for similar brominated and nitrated aromatic compounds.

Experimental Protocols

Detailed Safe Handling Workflow

The following protocol outlines the essential steps for safely handling 3-Bromo-6-nitrodurene from receipt to disposal.

• Receiving and Unpacking:

  • Inspect the package for any signs of damage or leaks before opening.

  • Open the package in a well-ventilated area, preferably within a chemical fume hood.

  • Verify the label and integrity of the primary container.

• Weighing and Aliquoting:

  • Perform all weighing and transfer operations within a chemical fume hood.

  • Use a dedicated set of spatulas and weighing boats.

  • Clean all equipment thoroughly after use.

• In-Experiment Use:

  • Always wear the prescribed PPE.

  • Keep the container sealed when not in use.

  • Avoid creating dust.

• Disposal:

  • Dispose of unused compound and any contaminated materials in a clearly labeled hazardous waste container.

  • Follow all local and institutional regulations for hazardous waste disposal.

Visualizations

Safe Handling and Storage Workflow

Caption: A workflow diagram illustrating the key stages of safe handling, storage, and disposal for 3-Bromo-6-nitrodurene.

Troubleshooting Decision Tree for Spills

Caption: A decision tree outlining the appropriate response to a spill of 3-Bromo-6-nitrodurene.

Data Summary

Parameter	Recommended Procedure/Value	Source (Analogous Compounds)
Chemical Formula	C₁₀H₁₂BrNO₂	N/A
Molecular Weight	258.11 g/mol	N/A
Appearance	Expected to be a solid	[3]
Melting Point	~60-61°C	[3]
Solubility	Insoluble in water; Soluble in organic solvents	[4][5]
Storage Temperature	Room Temperature (Cool, Dry Place)	N/A
Incompatible Materials	Strong oxidizing agents, strong bases	N/A

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Reference Data & Comparative Studies

The Halogen Dance in a Crowded Ring: A Comparative Guide to the Reactivity of 3-Bromo-6-nitrodurene

For the attention of Researchers, Scientists, and Drug Development Professionals.

In the intricate world of synthetic chemistry, the deliberate and predictable functionalization of highly substituted aromatic rings is a cornerstone of molecular design. Polysubstituted benzene derivatives, such as halogenated nitrodurenes, are valuable intermediates in the synthesis of complex molecules, including pharmaceuticals and materials. The reactivity of these compounds is a delicate interplay of electronic and steric effects. This guide provides an in-depth comparison of the reactivity of 3-Bromo-6-nitrodurene with its fluoro, chloro, and iodo analogues, supported by established chemical principles and representative experimental data.

Theoretical Framework: Unraveling the Factors Governing Reactivity

The primary reaction pathway for the functionalization of halogenated nitrodurenes is nucleophilic aromatic substitution (SNAr) . This reaction proceeds via a two-step addition-elimination mechanism, which is significantly influenced by the nature of the substituents on the aromatic ring.[1][2][3][4]

The SNAr Mechanism: A Tale of Two Steps

The SNAr mechanism involves the initial attack of a nucleophile on the carbon atom bearing the leaving group (the halogen), leading to the formation of a resonance-stabilized, negatively charged intermediate known as a Meisenheimer complex .[1][4] This step is typically the rate-determining step of the reaction.[3] The aromaticity of the ring is temporarily broken in this intermediate. In the second, faster step, the leaving group departs, restoring the aromaticity of the ring and yielding the final product.

Caption: The SNAr reaction proceeds through a Meisenheimer complex intermediate.

Electronic Effects: The Push and Pull of Electrons

The reactivity of the aromatic ring in SNAr is profoundly influenced by the electronic properties of its substituents.

• Electron-Withdrawing Groups (EWGs): The nitro group (-NO₂) is a powerful EWG. When positioned ortho or para to the halogen leaving group, it strongly activates the ring towards nucleophilic attack.[1][2][4][5] This is due to its ability to delocalize and stabilize the negative charge of the Meisenheimer complex through resonance. In 3-halogeno-6-nitrodurenes, the nitro group is para to the halogen, providing significant activation.

• Halogens as Leaving Groups: The reactivity order for halogens as leaving groups in SNAr reactions is often counterintuitive: F > Cl > Br > I .[6] This is because the rate-determining step is the nucleophilic attack, which is facilitated by a more electronegative halogen that polarizes the C-X bond, making the carbon atom more electrophilic. The C-X bond cleavage occurs in the fast, non-rate-determining step, so the bond strength has a lesser impact on the overall reaction rate.

Steric Hindrance: The Crowded Battlefield

In the case of durene derivatives, steric hindrance is a dominant factor. The four methyl groups flanking the nitro and halogen substituents create a highly congested environment around the reaction center.[7][8] This steric bulk can significantly impede the approach of the nucleophile to the carbon atom bearing the halogen, thereby decreasing the reaction rate.[9][10] The size of both the nucleophile and the halogen atom will play a crucial role in the extent of this steric hindrance.

Comparative Reactivity Analysis

Based on the interplay of these electronic and steric effects, we can predict the relative reactivity of the different halogenated nitrodurenes.

Compound	Halogen	Electronegativity	Size (Van der Waals Radius, Å)	Predicted Reactivity
3-Fluoro-6-nitrodurene	F	3.98	1.47	Highest
3-Chloro-6-nitrodurene	Cl	3.16	1.75	Intermediate
3-Bromo-6-nitrodurene	Br	2.96	1.85	Intermediate
3-Iodo-6-nitrodurene	I	2.66	1.98	Lowest

Note: The predicted reactivity is based on the balance between the electronic activating effect of the halogen (F > Cl > Br > I) and the increasing steric hindrance with larger halogen size (F < Cl < Br < I).

Experimental Protocol: A Head-to-Head Comparison

To empirically determine the relative reactivities, a series of parallel nucleophilic aromatic substitution reactions can be performed. The reaction of the halogenated nitrodurenes with a common nucleophile, such as piperidine, in a suitable solvent like dimethylformamide (DMF) provides a reliable method for comparison.

General Procedure for Nucleophilic Aromatic Substitution

Caption: Workflow for the comparative nucleophilic aromatic substitution experiment.

Step-by-Step Protocol:

• Reaction Setup: In four separate round-bottom flasks, dissolve 3-Fluoro-6-nitrodurene, 3-Chloro-6-nitrodurene, 3-Bromo-6-nitrodurene, and 3-Iodo-6-nitrodurene (1.0 mmol each) in 10 mL of anhydrous DMF.

• Nucleophile Addition: To each flask, add piperidine (1.2 mmol).

• Reaction: Heat the reaction mixtures at a constant temperature (e.g., 80°C) with stirring.

• Monitoring: Monitor the progress of each reaction by taking aliquots at regular intervals and analyzing them by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: After a set reaction time (e.g., 24 hours), cool the reaction mixtures to room temperature and pour them into 50 mL of water.

• Extraction: Extract the aqueous mixtures with ethyl acetate (3 x 20 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification and Analysis: Purify the crude products by column chromatography on silica gel. Characterize the products by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm their identity and determine the yield.

Representative Experimental Data and Discussion

The following table presents hypothetical but realistic data for the reaction of halogenated nitrodurenes with piperidine after 24 hours at 80°C, based on the theoretical principles discussed.

Substrate	Product Yield (%)	Relative Rate Constant (k_rel)
3-Fluoro-6-nitrodurene	85	1.00
3-Chloro-6-nitrodurene	65	0.76
3-Bromo-6-nitrodurene	50	0.59
3-Iodo-6-nitrodurene	30	0.35

Discussion of Results:

The experimental results would likely align with the predicted trend in reactivity. 3-Fluoro-6-nitrodurene is expected to exhibit the highest reactivity due to the strong electron-withdrawing nature of the fluorine atom, which significantly activates the ring for nucleophilic attack. Despite fluorine forming the strongest carbon-halogen bond, its cleavage is not the rate-determining step.

As we move down the halogen group to chlorine, bromine, and iodine, the reactivity is expected to decrease. This is attributed to two main factors:

• Decreased Electronegativity: The decreasing electronegativity of the halogens leads to a less polarized C-X bond, making the carbon atom less electrophilic and thus less susceptible to nucleophilic attack.

• Increased Steric Hindrance: The increasing size of the halogen atoms exacerbates the already significant steric hindrance imposed by the four methyl groups of the durene core. This makes it progressively more difficult for the nucleophile to approach the reaction center.

For 3-Bromo-6-nitrodurene, its reactivity is intermediate. The bromo substituent provides a moderate level of electronic activation, but this is counteracted by considerable steric hindrance. In the case of 3-Iodo-6-nitrodurene, the combination of the lowest electronegativity and the largest size results in the lowest reactivity among the series.

Conclusion

The reactivity of 3-Bromo-6-nitrodurene in nucleophilic aromatic substitution is a clear demonstration of the delicate balance between electronic and steric effects. While the nitro group provides strong activation, the inherent steric congestion of the durene ring system and the specific properties of the halogen substituent are critical determinants of the reaction's feasibility and rate. For researchers and drug development professionals, a thorough understanding of these principles is paramount for the rational design of synthetic routes and the efficient construction of complex molecular architectures. The choice of halogen in a halogenated nitrodurene intermediate can be a strategic decision to modulate reactivity and achieve the desired synthetic outcome.

References

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• Chemistry LibreTexts. (2025, February 2). 16.6: Nucleophilic Aromatic Substitution. [Link]

• Makosza, M., & Wojciechowski, K. (2020). How Do Aromatic Nitro Compounds React with Nucleophiles? Theoretical Description Using Aromaticity, Nucleophilicity and Electrophilicity Indices. Molecules, 25(20), 4787. [Link]

• OpenStax. (2023, September 20). 16.6 Nucleophilic Aromatic Substitution. In Organic Chemistry. [Link]

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• Ritter, T., et al. (2016). Concerted nucleophilic aromatic substitution with 19F− and 18F−. Nature, 532(7599), 235–238. [Link]

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A Comparative Guide to the Spectroscopic Validation of 3-Bromo-6-nitrodurene

This guide provides a comprehensive framework for the unambiguous structural validation of 3-Bromo-6-nitrodurene, a substituted aromatic compound. For researchers in synthetic chemistry and drug development, rigorous structural confirmation is the bedrock of reliable and reproducible science. This document moves beyond a simple recitation of data, offering a comparative analysis against a potential isomer, 2-bromo-5-nitrodurene, to illustrate the critical thinking behind spectroscopic interpretation. We will detail the synergistic use of Mass Spectrometry (MS), Infrared (IR) Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy to build an unassailable case for the target molecular structure.

The Analytical Imperative: Distinguishing Isomers

The synthesis of 3-Bromo-6-nitrodurene from durene (1,2,4,5-tetramethylbenzene) via electrophilic aromatic substitution presents a clear challenge: the potential for isomeric byproducts. The high symmetry of the starting durene molecule simplifies the initial reaction, but subsequent substitutions can lead to different positional isomers. The most probable alternative to the desired 3-Bromo-6-nitrodurene is 2-bromo-5-nitrodurene. While both share the same molecular formula (C₁₀H₁₂BrNO₂), their distinct structures give rise to unique spectroscopic fingerprints. Our validation strategy is therefore designed as a process of exclusion, proving the 3-bromo-6-nitro structure by demonstrating how the data refutes plausible alternatives.

The Multi-Spectroscopic Workflow: A Self-Validating System

Caption: Logical workflow for the spectroscopic validation of 3-Bromo-6-nitrodurene.

Mass Spectrometry: The First Gate of Validation

Expertise & Experience: Mass spectrometry is the initial and most crucial step. It confirms that the synthesized compound has the correct molecular weight and elemental formula. For halogenated compounds, the isotopic pattern is a dead giveaway. Bromine has two abundant isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio. This results in a characteristic M and M+2 peak of nearly equal intensity in the mass spectrum, providing definitive evidence for the presence of a single bromine atom.

Protocol: High-Resolution Mass Spectrometry (HRMS)

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable volatile solvent (e.g., acetonitrile or methanol).

• Instrumentation: Utilize an electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source coupled to a time-of-flight (TOF) or Orbitrap mass analyzer.

• Acquisition: Acquire the spectrum in positive ion mode. The expected protonated molecule [M+H]⁺ will be observed.

• Analysis:

  • Determine the accurate mass of the molecular ion peak.

  • Use the instrument's software to calculate the elemental formula and compare it to the theoretical value.

  • Verify the presence of the M and M+2 isotopic peaks with an intensity ratio of approximately 1:1.

Data Interpretation:

Feature	Expected Result for C₁₀H₁₂BrNO₂	Significance
Monoisotopic Mass	256.00512 Da	Confirms elemental formula.
[M+H]⁺ Accurate Mass	257.01290 Da	Primary evidence of the correct molecule.
Isotopic Pattern	Two peaks at ~257 and ~259 with ~1:1 intensity	Confirms the presence of one bromine atom.

Infrared (IR) Spectroscopy: Functional Group Fingerprinting

Expertise & Experience: IR spectroscopy provides a rapid and non-destructive method to confirm the presence of key functional groups. For 3-Bromo-6-nitrodurene, the most informative signals are the strong, characteristic stretches of the nitro (NO₂) group. The absence of these peaks would immediately invalidate the proposed structure.

Protocol: Attenuated Total Reflectance (ATR) FT-IR

• Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

• Acquisition: Apply pressure to ensure good contact and collect the spectrum, typically over a range of 4000-400 cm⁻¹.

• Background Correction: Perform a background scan prior to the sample scan to subtract atmospheric CO₂ and H₂O signals.

Data Interpretation:

Functional Group	Expected Wavenumber (cm⁻¹)	Vibration Type
Nitro (NO₂) Asymmetric	~1525 cm⁻¹	Strong, sharp absorbance.
Nitro (NO₂) Symmetric	~1350 cm⁻¹	Strong, sharp absorbance.
Aromatic C-H	~3100-3000 cm⁻¹	Weak to medium absorbance.
Aliphatic C-H (Methyl)	~2950-2850 cm⁻¹	Medium to strong absorbance.
C-Br Stretch	~600-500 cm⁻¹	In the fingerprint region, often difficult to assign definitively.

The presence of strong bands around 1525 cm⁻¹ and 1350 cm⁻¹ is a critical piece of evidence for the successful nitration of the durene ring.

NMR Spectroscopy: The Definitive Structural Proof

Expertise & Experience: While MS and IR confirm the formula and functional groups, NMR spectroscopy elucidates the precise connectivity of the atoms. The symmetry of the molecule is the key determinant of the number and type of signals observed in both ¹H and ¹³C NMR spectra. This is where we can definitively distinguish between 3-Bromo-6-nitrodurene and its isomer, 2-bromo-5-nitrodurene.

¹H NMR Spectroscopy

The symmetry of 3-Bromo-6-nitrodurene (a C₂ᵥ point group) means that the four methyl groups are chemically equivalent in two sets of two, and the two aromatic protons have been replaced. This leads to a very simple, predictable spectrum.

Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the sample in ~0.7 mL of a deuterated solvent (e.g., CDCl₃) in a 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

• Acquisition: Record the spectrum on a 400 MHz or higher spectrometer.

• Analysis: Integrate the signals to determine the relative number of protons and analyze the chemical shifts and multiplicities.

¹³C NMR Spectroscopy

Similarly, the molecular symmetry dictates the number of unique carbon signals. Counting these signals provides a robust method for confirming the proposed structure.

Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: Use the same sample prepared for ¹H NMR. A higher concentration may be needed for faster acquisition.

• Acquisition: Record a proton-decoupled ¹³C spectrum.

• Analysis: Count the number of distinct signals in the spectrum.

Comparative Analysis: 3-Bromo-6-nitrodurene vs. 2-bromo-5-nitrodurene

The following table highlights the predicted NMR differences that are crucial for distinguishing between the two primary isomers. These predictions are based on established principles of substituent effects on chemical shifts.

Spectroscopic Data	Predicted for 3-Bromo-6-nitrodurene (Target)	Predicted for 2-bromo-5-nitrodurene (Isomer)	Rationale for Difference
¹H NMR Signals	3 Signals Total: - 1 aromatic singlet (~7.5-7.8 ppm, 1H)- 1 methyl singlet (~2.4 ppm, 6H)- 1 methyl singlet (~2.3 ppm, 6H)	4 Signals Total: - 1 aromatic singlet (~7.6 ppm, 1H)- 1 aromatic singlet (~7.2 ppm, 1H)- 1 methyl singlet (~2.5 ppm, 6H)- 1 methyl singlet (~2.2 ppm, 6H)	The lower symmetry of the isomer results in two distinct aromatic protons and therefore two separate aromatic signals.
¹³C NMR Signals	6 Signals Total: - 4 aromatic carbons- 2 methyl carbons	10 Signals Total: - 6 aromatic carbons- 4 methyl carbons	The high symmetry of the target structure renders pairs of methyl and aromatic carbons chemically equivalent, reducing the total signal count. The isomer has no such symmetry, resulting in a unique signal for every carbon atom.

The observation of only three signals in the ¹H NMR spectrum and six signals in the ¹³C NMR spectrum provides conclusive evidence for the highly symmetric 3-Bromo-6-nitrodurene structure and simultaneously rules out the less symmetric 2-bromo-5-nitrodurene isomer.

Conclusion

The structural validation of 3-Bromo-6-nitrodurene is a clear-cut process when a systematic, multi-technique approach is employed. By following the logical workflow presented, a researcher can:

• Confirm the elemental composition and bromine presence using High-Resolution Mass Spectrometry.

• Verify the essential nitro functional group using Infrared Spectroscopy.

• Elucidate the exact molecular structure and rule out isomers by analyzing the number and type of signals in ¹H and ¹³C NMR spectra, which are dictated by molecular symmetry.

This guide demonstrates that the power of spectroscopic analysis lies not just in observing data, but in predicting and comparing the expected spectral outcomes of plausible structures. This comparative mindset is the hallmark of rigorous scientific validation.

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

• Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning. [Link]

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• PubChem. National Center for Biotechnology Information. (For general properties of related compounds). [Link]

A Comparative Guide to Alternative Reagents for the Synthesis of 3-Bromo-6-nitrodurene

Introduction

3-Bromo-6-nitrodurene (IUPAC name: 2-bromo-5-nitro-1,2,3,4-tetramethylbenzene) is a polysubstituted aromatic compound valuable as an intermediate in the synthesis of complex organic molecules, including potential pharmaceutical candidates and materials for chemical research. Its synthesis is centered on the electrophilic aromatic substitution of nitrodurene. The challenge lies in achieving high regioselectivity and yield while navigating the safety and handling issues associated with traditional brominating agents. The nitrodurene ring is activated by four electron-donating methyl groups but moderately deactivated by the electron-withdrawing nitro group. The interplay of these directing effects makes the choice of brominating reagent critical for a successful synthesis.

This guide provides an in-depth comparison of traditional and alternative reagents for the synthesis of 3-Bromo-6-nitrodurene. We will explore the mechanistic underpinnings, process safety, and performance of elemental bromine, N-Bromosuccinimide (NBS), and Copper(II) Bromide (CuBr₂), supported by detailed experimental protocols and comparative data to inform your selection of the optimal synthetic route.

The Baseline: Direct Bromination with Elemental Bromine (Br₂)

The use of liquid bromine is the classic approach to electrophilic aromatic bromination. The mechanism involves the polarization of the Br-Br bond, often assisted by a Lewis acid catalyst, to generate a potent electrophile (Br⁺) that attacks the electron-rich aromatic ring.

Mechanistic Rationale: The durene core is highly activated by the four methyl groups, which strongly direct electrophiles to the ortho and para positions. The nitro group is a meta-director. In nitrodurene, the position para to one methyl group and ortho to two others is the most nucleophilic and sterically accessible site, leading to the desired product. While a Lewis acid like FeBr₃ is often required for less activated rings, the high activation of the nitrodurene substrate may allow the reaction to proceed without it, albeit under harsh conditions. However, using a catalyst ensures a more controlled and efficient reaction.

Advantages:

• Low Cost: Elemental bromine is an inexpensive and widely available bulk chemical.

• High Reactivity: Its inherent reactivity can lead to high conversion rates.

Disadvantages:

• Extreme Hazard: Liquid bromine is highly toxic, corrosive, and volatile, posing significant handling risks.[1]

• Corrosive Byproduct: The reaction generates hydrogen bromide (HBr) gas, a corrosive and hazardous byproduct that requires scrubbing.[2]

• Selectivity Issues: The high reactivity can sometimes lead to over-bromination or other side reactions if not carefully controlled.

Alternative Reagent 1: N-Bromosuccinimide (NBS)

N-Bromosuccinimide (NBS) is a crystalline solid, making it a significantly safer and more manageable source of electrophilic bromine compared to its elemental counterpart.[1][3] It is widely used for both radical and electrophilic brominations.[3][4]

Mechanistic Rationale: For electrophilic aromatic substitution, NBS requires activation by a protic or Lewis acid. The acid protonates the carbonyl oxygen of NBS, which polarizes the N-Br bond and increases the electrophilic character of the bromine atom.[2] This allows for a more controlled delivery of "Br⁺" to the aromatic substrate. The choice of a catalyst like mandelic acid has been shown to enable highly regioselective brominations under aqueous conditions.[5]

Advantages:

• Safety and Handling: As a stable, crystalline solid, NBS is easy to weigh and handle, drastically reducing the risks associated with liquid bromine.[1]

• Controlled Reactivity: The reaction is generally less exothermic and more controllable than with Br₂.

• Benign Byproduct: The primary byproduct is succinimide, which is non-corrosive and often easily removed by filtration or aqueous extraction.[2]

Disadvantages:

• Higher Cost: NBS is more expensive than elemental bromine on a molar basis.

• Catalyst Requirement: An acid catalyst is typically necessary to achieve efficient electrophilic bromination.

Alternative Reagent 2: Copper(II) Bromide (CuBr₂)

Copper(II) bromide is another solid reagent that serves as both a bromine source and a Lewis acid catalyst for the selective bromination of aromatic compounds.[6][7] It is particularly effective for the monobromination of electron-rich systems.[8]

Mechanistic Rationale: CuBr₂ can directly brominate activated aromatic rings, often under reflux conditions in a suitable solvent. The reaction proceeds via a heterogeneous system in many cases, which can simplify product isolation.[9] This method avoids the generation of acidic byproducts like HBr, offering a cleaner reaction profile. Its efficacy in selectively forming α-bromo ketones from ketones demonstrates its utility as a targeted brominating agent.[7]

Advantages:

• High Selectivity: CuBr₂ is known for providing excellent regioselectivity, often yielding a single monobrominated product with minimal side reactions.[8][10]

• No Corrosive Byproduct: The reaction does not produce HBr, which simplifies the workup and improves the overall process safety.

• Solid Reagent: Like NBS, CuBr₂ is a solid that is easier and safer to handle than liquid bromine.

Disadvantages:

• Stoichiometric Use: The reaction typically requires at least stoichiometric amounts of the copper salt.

• Metal Waste: The process generates copper-containing waste, which requires appropriate disposal and presents environmental considerations.

• Potentially Slower Reaction Times: Reactions may require longer heating periods compared to those with elemental bromine.

Performance Comparison

The choice of reagent has significant implications for yield, safety, and operational efficiency. The following table summarizes the key performance characteristics of each alternative.

Feature	Elemental Bromine (Br₂)	N-Bromosuccinimide (NBS)	Copper(II) Bromide (CuBr₂)
Physical Form	Dense, volatile red liquid	White/off-white crystalline solid	Black/grayish crystalline solid
Typical Conditions	Acetic Acid or CCl₄, 0-25 °C, +/- FeBr₃ catalyst	Acetonitrile/H₂O, RT, Acid catalyst	Chloroform/Ethyl Acetate, Reflux
Handling & Safety	Very Poor: Highly toxic, corrosive, requires fume hood and specialized PPE	Good: Stable solid, easy to handle	Good: Stable solid, moderate toxicity
Byproducts	HBr (corrosive gas)	Succinimide (non-corrosive solid)	CuBr (solid)
Selectivity	Moderate to Good	Good to Excellent	Excellent
Relative Cost	Low	Moderate	Moderate
Environmental Impact	Generation of corrosive acid	Benign organic byproduct	Metal waste stream

Visualization of Reaction Pathways

General Mechanism of Electrophilic Aromatic Bromination

The core mechanism for all three reagents involves the attack of the aromatic ring on an electrophilic bromine source to form a resonance-stabilized carbocation known as an arenium ion or sigma complex. A base then removes a proton to restore aromaticity.

Caption: General mechanism of electrophilic aromatic bromination.

Comparative Synthetic Workflow

This diagram illustrates the distinct operational steps for each synthetic route.

Caption: Comparative workflow for the synthesis of 3-Bromo-6-nitrodurene.

Detailed Experimental Protocols

The following protocols are provided on a representative 10 mmol scale.

Protocol 1: Bromination with N-Bromosuccinimide (NBS)

Rationale: This protocol is recommended for its balance of safety, efficiency, and ease of workup. The use of a catalytic amount of acid activates the NBS for a controlled electrophilic attack.

• Reagents:

  • Nitrodurene (1.93 g, 10.0 mmol)

  • N-Bromosuccinimide (1.87 g, 10.5 mmol, 1.05 eq)

  • Concentrated Sulfuric Acid (H₂SO₄, ~0.1 mL, catalytic)

  • Acetonitrile (50 mL)

  • Saturated Sodium Bicarbonate (NaHCO₃) solution

  • Saturated Sodium Thiosulfate (Na₂S₂O₃) solution

  • Ethyl Acetate

  • Brine

• Procedure:

  • To a 100 mL round-bottom flask equipped with a magnetic stir bar, add nitrodurene (1.93 g) and acetonitrile (50 mL). Stir until fully dissolved.

  • Add N-Bromosuccinimide (1.87 g) to the solution.

  • Carefully add a single drop of concentrated H₂SO₄ to the stirring mixture.

  • Stir the reaction at room temperature for 4-6 hours. Monitor the reaction progress by TLC.

  • Upon completion, pour the reaction mixture into 100 mL of water.

  • Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash sequentially with saturated NaHCO₃ solution (50 mL), 10% Na₂S₂O₃ solution (50 mL) to remove any trace bromine, and finally with brine (50 mL).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization from ethanol or by column chromatography to yield pure 3-Bromo-6-nitrodurene.

Protocol 2: Bromination with Copper(II) Bromide (CuBr₂)

Rationale: This method is ideal when high regioselectivity is paramount and the generation of acidic byproducts must be avoided. It is a clean reaction, though it may require heating.

• Reagents:

  • Nitrodurene (1.93 g, 10.0 mmol)

  • Copper(II) Bromide (4.47 g, 20.0 mmol, 2.0 eq)

  • Ethyl Acetate (40 mL)

  • Chloroform (10 mL)

• Procedure:

  • In a 100 mL round-bottom flask fitted with a reflux condenser, combine nitrodurene (1.93 g) and Copper(II) Bromide (4.47 g).

  • Add a solvent mixture of ethyl acetate (40 mL) and chloroform (10 mL).

  • Heat the mixture to reflux with vigorous stirring for 8-12 hours. Monitor the reaction progress by TLC.

  • After completion, cool the reaction mixture to room temperature.

  • Filter the mixture through a pad of Celite® to remove the solid copper salts (CuBr₂ and CuBr). Wash the filter cake with additional ethyl acetate.

  • Combine the filtrates and concentrate under reduced pressure.

  • Dissolve the crude residue in ethyl acetate and wash with water to remove any remaining soluble copper salts.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and evaporate the solvent.

  • Purify the crude product by recrystallization from hexanes/ethyl acetate to yield pure 3-Bromo-6-nitrodurene.

Protocol 3: Bromination with Elemental Bromine (Br₂) (Baseline)

Rationale: This protocol serves as a baseline for comparison. It is cost-effective but requires stringent safety precautions due to the hazardous nature of bromine.

• Reagents:

  • Nitrodurene (1.93 g, 10.0 mmol)

  • Elemental Bromine (Br₂) (0.57 mL, 1.76 g, 11.0 mmol, 1.1 eq)

  • Glacial Acetic Acid (40 mL)

  • Iron powder (Fe, ~50 mg, catalytic)

• Procedure:

  • CAUTION: This procedure must be performed in a certified chemical fume hood. Wear appropriate PPE, including gloves, lab coat, and safety goggles.

  • Dissolve nitrodurene (1.93 g) in glacial acetic acid (40 mL) in a 100 mL flask equipped with a stir bar and an addition funnel. Add the iron powder.

  • Cool the flask in an ice bath to 0-5 °C.

  • Slowly add bromine (0.57 mL) dropwise via the addition funnel over 30 minutes, ensuring the temperature remains below 10 °C.

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 2-3 hours.

  • Pour the reaction mixture carefully into 150 mL of an ice-water slurry containing sodium bisulfite (~1 g) to quench the excess bromine.

  • Extract the product with dichloromethane (3 x 50 mL).

  • Combine the organic layers and wash carefully with saturated NaHCO₃ solution until effervescence ceases, followed by a brine wash.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by recrystallization.

Conclusion

For the synthesis of 3-Bromo-6-nitrodurene, both N-Bromosuccinimide and Copper(II) Bromide present superior alternatives to traditional elemental bromine.

• NBS is the recommended choice for general laboratory synthesis, offering an excellent balance of safety, cost-effectiveness, and high yield with a straightforward workup.

• CuBr₂ is an outstanding option when maximizing regioselectivity is the primary goal and when the generation of HBr is problematic for downstream applications or substrate stability.

While elemental bromine remains a viable, low-cost option, its significant safety and handling drawbacks make it less suitable for modern research and development environments where safer and more environmentally benign processes are prioritized.

References

• ResearchGate. (2015). BROMINATION OF NR WITH N -BROMOSUCCINIMIDE. Retrieved from ResearchGate. [Link]

• Fandom. (n.d.). Copper(II) Bromide. Copper Chemistry Wiki. [Link]

• Organic Chemistry Portal. (n.d.). N-Bromosuccinimide (NBS). [Link]

• Wikipedia. (n.d.). N-Bromosuccinimide. [Link]

• Common Organic Chemistry. (n.d.). Bromination - Common Conditions. [Link]

• ResearchGate. (2018). Copper(II) Bromide: A Simple and Selective Monobromination Reagent for Electron‐Rich Aromatic Compounds. Retrieved from ResearchGate. [Link]

• Wikipedia. (n.d.). Copper(II) bromide. [Link]

• YouTube. (2024). Electrophilic bromination, preferably with NBS- Insights in Advanced Organic Chemistry 12. [Link]

• Master Organic Chemistry. (2011). N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. [Link]

• ResearchGate. (2017). Copper (II) bromide catalysed one pot bromination and amination for the green, cost-effective synthesis of clopidogrel. Retrieved from ResearchGate. [Link]

• Semantic Scholar. (1966). Selective Bromination with Copper(II) Bromide1. [Link]

• Organic Syntheses. (n.d.). m-BROMONITROBENZENE. [Link]

• Organic Chemistry Portal. (n.d.). Bromoarene synthesis by bromination or substitution. [Link]

• Chemistry LibreTexts. (2022). 16.1: Electrophilic Aromatic Substitution Reactions - Bromination. [Link]

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• 4. N-Bromosuccinimide (NBS) [organic-chemistry.org]
• 5. Bromoarene synthesis by bromination or substitution [organic-chemistry.org]
• 6. Client Challenge [copper-chemistry.fandom.com]
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• 10. Selective Bromination with Copper(II) Bromide1 | Semantic Scholar [semanticscholar.org]

A Comparative Guide to the Efficacy of Bromo-Nitro Aromatic Compounds: A Focus on Halogenated Nitroflavone Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the strategic incorporation of halogen and nitro functionalities onto aromatic scaffolds represents a potent strategy for the modulation of biological activity. This guide provides a comparative analysis of the efficacy of a specific class of bromo-nitro aromatic compounds: halogenated nitroflavones. While the initial focus was on 3-Bromo-6-nitrodurene derivatives, the available literature directs our attention to more extensively studied analogous structures. This guide will, therefore, use bromo- and chloro-substituted nitroflavones as illustrative examples to explore the interplay of substitution patterns on antimicrobial efficacy.

Introduction: The Rationale for Bromo-Nitro Aromatic Scaffolds

The introduction of a bromine atom and a nitro group onto an aromatic ring can significantly influence a molecule's physicochemical properties, thereby impacting its biological activity. The electron-withdrawing nature of the nitro group can enhance the reactivity of the aromatic system and is a key feature in many antimicrobial and cytotoxic agents.[1] Concurrently, the lipophilicity and steric bulk imparted by a bromine atom can modulate membrane permeability and interactions with biological targets.[1] This combination of functional groups presents a compelling avenue for the design of novel therapeutic agents.

This guide will delve into the synthesis and comparative antimicrobial efficacy of two representative halogenated nitroflavones: 6-chloro-8-nitroflavone and 6-bromo-8-nitroflavone. By examining their activity against a panel of pathogenic bacteria, we can elucidate key structure-activity relationships that can inform future drug design endeavors.

Synthesis of Halogenated Nitroflavones: A Generalized Approach

The synthesis of the featured halogenated nitroflavones is achieved through a multi-step process, beginning with the appropriate substituted acetophenone. A generalized synthetic workflow is outlined below.

Sources

• 1. Antimicrobial Properties of Flavonoid Derivatives with Bromine, Chlorine, and Nitro Group Obtained by Chemical Synthesis and Biotransformation Studies - PMC [pmc.ncbi.nlm.nih.gov]

A Guide to the Cross-Validation of Analytical Data for 1-Bromo-4-nitrobenzene

For researchers, scientists, and professionals in drug development, the unambiguous identification and purity assessment of chemical compounds are foundational to the integrity of their work. This guide provides an in-depth technical comparison of analytical techniques for the characterization of 1-Bromo-4-nitrobenzene, a common intermediate in organic synthesis. By employing a multi-technique approach, we can cross-validate our findings, ensuring a high degree of confidence in the compound's identity and purity. This guide will delve into the principles of cross-validation and provide supporting experimental data from Nuclear Magnetic Resonance (NMR) Spectroscopy, Infrared (IR) Spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC).

The Principle of Analytical Cross-Validation

Cross-validation in analytical chemistry is the process of using multiple, independent analytical techniques to confirm the identity and purity of a substance. Each technique provides a different piece of the puzzle, and when the data from all techniques are congruent, it builds a robust and trustworthy characterization of the material. This approach is a cornerstone of Good Laboratory Practice (GLP) and is essential for regulatory submissions and ensuring the reproducibility of scientific results.

For 1-Bromo-4-nitrobenzene, a relatively simple aromatic compound, we can expect to see characteristic signals in each analytical method that correspond to its molecular structure. By comparing the experimentally obtained data with theoretical values and data from reputable databases, we can confidently verify its identity.

Experimental Data and Interpretation

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules. For 1-Bromo-4-nitrobenzene, we will examine both ¹H and ¹³C NMR data.

¹H NMR Spectroscopy

The proton NMR spectrum of 1-Bromo-4-nitrobenzene is expected to show a characteristic pattern for a 1,4-disubstituted benzene ring. The symmetry of the molecule means there are only two chemically distinct types of aromatic protons.

• ¹H NMR Data (300 MHz, CDCl₃):

  • δ 8.10 (d, J=9.1 Hz, 2H)

  • δ 7.69 (d, J=9.1 Hz, 2H)[1]

The downfield shift of the protons at δ 8.10 is due to the strong electron-withdrawing effect of the nitro group, which deshields the adjacent protons. The protons closer to the bromine atom are less deshielded and appear at δ 7.69. The coupling constant (J) of 9.1 Hz is typical for ortho-coupling in a benzene ring.

¹³C NMR Spectroscopy

The carbon NMR spectrum provides information about the carbon framework of the molecule. Due to symmetry, we expect to see four distinct signals in the aromatic region.

• ¹³C NMR Data:

  • The exact chemical shifts can vary depending on the solvent and instrument, but we would expect signals corresponding to the two distinct aromatic carbons, the carbon attached to the bromine, and the carbon attached to the nitro group.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 1-Bromo-4-nitrobenzene should exhibit characteristic absorption bands for the nitro group and the substituted benzene ring.

• Key IR Absorptions (KBr pellet):

  • ~1518 cm⁻¹ and ~1348 cm⁻¹: Strong, characteristic asymmetric and symmetric stretching vibrations of the N-O bonds in the nitro group.

  • ~850 cm⁻¹: A strong band indicating 1,4-disubstitution on a benzene ring.

  • ~3100 cm⁻¹: C-H stretching vibrations of the aromatic ring.

  • ~1600 cm⁻¹ and ~1475 cm⁻¹: C=C stretching vibrations within the aromatic ring.

The presence of these distinct bands provides strong evidence for the key functional groups and substitution pattern of 1-Bromo-4-nitrobenzene.[2]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its identity.

• Electron Ionization (EI) Mass Spectrum:

  • Molecular Ion (M⁺): A prominent peak at m/z 201 and 203 in an approximate 1:1 ratio. This isotopic pattern is characteristic of the presence of one bromine atom (⁷⁹Br and ⁸¹Br isotopes).[3]

  • Fragment Ions: Common fragments would include the loss of the nitro group (M-NO₂) at m/z 155/157 and the loss of bromine (M-Br) at m/z 122.

The observation of the correct molecular ion with the characteristic bromine isotope pattern is a powerful confirmation of the elemental composition of 1-Bromo-4-nitrobenzene.

High-Performance Liquid Chromatography (HPLC)

HPLC is a cornerstone technique for assessing the purity of a compound. A pure compound should ideally show a single major peak under a given set of conditions.

• Reversed-Phase HPLC Method:

  • Column: C18 stationary phase.

  • Mobile Phase: A mixture of acetonitrile and water.

  • Detection: UV detector at a wavelength where the compound has strong absorbance (e.g., 254 nm).

A typical HPLC analysis of a high-purity sample of 1-Bromo-4-nitrobenzene would show a single, sharp peak with a purity value greater than 99% (based on peak area).[4][5] The presence of any other peaks would indicate impurities.

Data Summary and Comparison

Analytical Technique	Key Experimental Data	Interpretation
¹H NMR	δ 8.10 (d, 2H), δ 7.69 (d, 2H)[1]	Confirms 1,4-disubstituted aromatic ring and the presence of electron-withdrawing and electron-donating/halide groups.
IR Spectroscopy	~1518 cm⁻¹, ~1348 cm⁻¹ (NO₂ stretch); ~850 cm⁻¹ (1,4-disubstitution)	Confirms the presence of a nitro group and the substitution pattern on the benzene ring.
Mass Spectrometry	M⁺ at m/z 201/203 (1:1 ratio)[3]	Confirms the molecular weight and the presence of one bromine atom.
HPLC	Single major peak (>99%)[4][5]	Indicates high purity of the compound.

Experimental Protocols

¹H NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of 1-Bromo-4-nitrobenzene in ~0.7 mL of deuterated chloroform (CDCl₃).

• Instrument: A 300 MHz or higher NMR spectrometer.

• Acquisition: Acquire the ¹H NMR spectrum using a standard pulse sequence.

• Processing: Process the data by applying a Fourier transform, phasing the spectrum, and integrating the peaks.

IR Spectroscopy (KBr Pellet Method)

• Sample Preparation: Grind a small amount (~1-2 mg) of 1-Bromo-4-nitrobenzene with ~100-200 mg of dry potassium bromide (KBr) using a mortar and pestle until a fine, homogeneous powder is obtained.

• Pellet Formation: Press the powder in a hydraulic press to form a transparent or translucent pellet.

• Analysis: Place the pellet in the sample holder of an FTIR spectrometer and acquire the spectrum.

Mass Spectrometry (GC-MS)

• Sample Preparation: Dissolve a small amount of 1-Bromo-4-nitrobenzene in a suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

• Instrumentation: A Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with an EI source.

• GC Conditions: Use a suitable capillary column (e.g., DB-5) with a temperature program to ensure good separation.

• MS Conditions: Acquire the mass spectrum over a suitable mass range (e.g., m/z 50-300).

HPLC

• Mobile Phase Preparation: Prepare the mobile phase by mixing acetonitrile and water in the desired ratio (e.g., 60:40 v/v). Filter and degas the mobile phase.

• Sample Preparation: Prepare a stock solution of 1-Bromo-4-nitrobenzene in the mobile phase at a concentration of ~1 mg/mL. Further dilute as necessary.

• Chromatographic Conditions:

  • Column: C18 (e.g., 4.6 x 150 mm, 5 µm).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection: UV at 254 nm.

• Analysis: Inject the sample and record the chromatogram. Calculate the purity based on the relative peak areas.

Visualizing the Cross-Validation Workflow

Caption: Workflow for the cross-validation of 1-Bromo-4-nitrobenzene data.

Conclusion

The cross-validation of analytical data using multiple orthogonal techniques provides a high level of confidence in the identity and purity of a chemical substance. For 1-Bromo-4-nitrobenzene, the combined data from NMR, IR, Mass Spectrometry, and HPLC create a comprehensive and consistent analytical profile. This rigorous approach is indispensable in research and development, particularly in the pharmaceutical industry, where the quality and integrity of chemical entities are paramount.

References

• This guide was compiled using general knowledge of analytical chemistry principles and data interpretation.
• Specific instrument parameters and experimental conditions may vary and should be optimized for the available equipment.

• SIELC Technologies. Separation of Benzene, 1-bromo-4-nitro- on Newcrom R1 HPLC column. [Link]

• NIST. Benzene, 1-(bromomethyl)-4-nitro-. [Link]

• PubChem. 1-Bromo-4-nitro(ngcontent-ng-c2487356420="" class="ng-star-inserted">2H_4)benzene. [Link]

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• PubChem. 1-Bromo-4-nitrobenzene. [Link]

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• Cheméo. Chemical Properties of Benzene, 1-bromo-4-nitro- (CAS 586-78-7). [Link]

• HMDB. 1H NMR Spectrum (1D, 300 MHz, CCl4, experimental) (HMDB0041950). [Link]

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• SpectraBase. 1-Bromo-4-nitrobenzene - Optional[Vapor Phase IR] - Spectrum. [Link]

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• 4. Separation of Benzene, 1-bromo-4-nitro- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
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A Comparative Guide to the Isomeric Effects on the Reactivity of Bromo-nitrodurenes in Nucleophilic Aromatic Substitution

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of organic synthesis, the subtle dance of atoms and electrons dictates the outcome of a reaction. For drug development and materials science, understanding the reactivity of substituted aromatic compounds is paramount. This guide delves into the isomeric effects on the reactivity of bromo-nitrodurenes, a class of compounds where the interplay of sterics and electronics presents a fascinating case study in nucleophilic aromatic substitution (SNAr). As we will explore, the placement of the bromo and nitro substituents on the sterically hindered durene (1,2,4,5-tetramethylbenzene) core profoundly influences the rate and feasibility of these reactions.

The Decisive Interplay of Electronic Activation and Steric Hindrance

Nucleophilic aromatic substitution is a cornerstone of modern organic chemistry, enabling the formation of new bonds to an aromatic ring. The reaction typically proceeds via a two-step addition-elimination mechanism, where a nucleophile attacks the aromatic ring, forming a resonance-stabilized intermediate known as a Meisenheimer complex, followed by the departure of a leaving group.[1][2] The facility of this reaction is largely governed by two key factors:

• Electronic Effects: The presence of strong electron-withdrawing groups (EWGs), such as the nitro group (-NO₂), is crucial. These groups activate the aromatic ring towards nucleophilic attack by delocalizing the negative charge of the Meisenheimer intermediate, thereby stabilizing it.[3][4] This stabilization is most effective when the EWG is positioned ortho or para to the leaving group.[5][6]

• Steric Effects: The spatial arrangement of substituents on the aromatic ring can significantly impact the accessibility of the reaction center to the incoming nucleophile. Large or bulky groups can physically obstruct the approach of the nucleophile, slowing down or even preventing the reaction.[7][8]

In the case of bromo-nitrodurenes, we encounter a scenario where these two effects are in direct competition. The nitro group provides the necessary electronic activation for SNAr, while the four methyl groups of the durene core, along with the bromine atom, create a sterically congested environment.

Isomers of Bromo-nitrodurene: A Tale of Two Reactivities

Let us consider the two primary isomers of bromo-nitrodurene: 3-bromo-6-nitrodurene and a hypothetical isomer for comparison, 2-bromo-5-nitrodurene, to illustrate the impact of substituent positioning.

Isomer	Structure	Key Features
3-Bromo-6-nitrodurene	(Structure would be depicted here)	Nitro group is para to the bromine atom. Both are flanked by two methyl groups.
2-Bromo-5-nitrodurene	(Structure would be depicted here)	Nitro group is meta to the bromine atom. The bromine is flanked by two methyl groups, while the nitro group is flanked by one methyl group and a proton.

Electronic Considerations

From a purely electronic standpoint, 3-bromo-6-nitrodurene would be predicted to be significantly more reactive towards SNAr. The para-positioning of the strongly electron-withdrawing nitro group allows for effective resonance stabilization of the negative charge in the Meisenheimer intermediate formed upon nucleophilic attack. This delocalization spreads the charge onto the oxygen atoms of the nitro group, a highly favorable energetic state.[5][6]

Conversely, in 2-bromo-5-nitrodurene , the nitro group is meta to the bromine leaving group. In this arrangement, the nitro group cannot participate in resonance stabilization of the negative charge on the carbon bearing the incoming nucleophile. The activation is limited to the weaker inductive electron-withdrawing effect of the nitro group.[5]

dot graph "Meisenheimer Complex Stabilization" { layout=neato; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fontcolor="#FFFFFF", fillcolor="#4285F4"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

} caption: "Comparative stabilization of the Meisenheimer complex."

Steric Hindrance: The Dominating Factor in Durene Systems

While electronics favor the reactivity of 3-bromo-6-nitrodurene, the steric environment of the durene core introduces a significant barrier. In both isomers, the bromine atom is flanked by two bulky methyl groups. This steric congestion severely hinders the approach of a nucleophile to the carbon atom bearing the bromine.[7]

In many cases involving highly substituted and sterically hindered aromatic systems, the steric hindrance can become the dominant factor, overriding the electronic activation. Kinetic studies on polysubstituted nitroaromatics have shown that increasing substitution around the reaction center drastically reduces reaction rates.[7][9]

Therefore, despite the favorable electronic arrangement in 3-bromo-6-nitrodurene, its reactivity in SNAr is expected to be substantially lower than that of a less sterically hindered para-nitro-bromo-aromatic compound. The four methyl groups on the durene ring create a formidable steric shield, making it difficult for the nucleophile to reach the electrophilic carbon.

Comparative Reactivity: A Predictive Analysis

While direct comparative kinetic data for the isomers of bromo-nitrodurene is scarce in the literature, we can make a predictive comparison based on the established principles of SNAr and data from analogous sterically hindered systems.

Factor	3-Bromo-6-nitrodurene	2-Bromo-5-nitrodurene	Predicted Outcome
Electronic Effect	Strong activation (para-nitro)	Weak activation (meta-nitro)	3-bromo-6-nitrodurene is electronically favored.
Steric Hindrance	High	High	Both isomers are significantly hindered.
Overall Reactivity	Severely retarded by sterics	Very low due to both steric and electronic factors	Both isomers are expected to be poorly reactive in SNAr. However, any observable reaction would likely be faster for the 3-bromo-6-nitrodurene isomer due to the powerful electronic activation of the para-nitro group, provided the nucleophile can overcome the steric barrier.

It is plausible that for a reaction to occur with either isomer, forcing conditions such as high temperatures, highly polar aprotic solvents (like DMSO or DMF), and a small, potent nucleophile would be necessary.

Experimental Protocols for Nucleophilic Aromatic Substitution on Hindered Substrates

The following is a general protocol that can be adapted for studying the reactivity of bromo-nitrodurene isomers. Given the expected low reactivity, careful optimization of reaction conditions is crucial.

General Procedure for SNAr with an Amine Nucleophile

Materials:

• Bromo-nitrodurene isomer

• Amine nucleophile (e.g., piperidine, morpholine)

• Anhydrous polar aprotic solvent (e.g., DMSO, DMF, or NMP)

• Inert atmosphere (Nitrogen or Argon)

• Reaction vessel with a reflux condenser and magnetic stirrer

• Heating mantle or oil bath

• TLC plates and appropriate eluent for reaction monitoring

• Standard work-up and purification reagents (e.g., water, brine, organic solvent for extraction, drying agent like Na₂SO₄ or MgSO₄, silica gel for column chromatography)

Procedure:

• In a flame-dried reaction vessel under an inert atmosphere, dissolve the bromo-nitrodurene isomer (1.0 eq) in the chosen anhydrous polar aprotic solvent.

• Add the amine nucleophile (2.0-3.0 eq). The excess nucleophile can also act as a base to neutralize the HBr formed during the reaction.

• Heat the reaction mixture to the desired temperature (e.g., 100-150 °C) and stir vigorously.

• Monitor the progress of the reaction by TLC.

• Upon completion (or when no further change is observed), cool the reaction mixture to room temperature.

• Pour the reaction mixture into water and extract with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Wash the combined organic layers with water and then brine.

• Dry the organic layer over an anhydrous drying agent, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Self-Validation:

• Reaction Monitoring: The disappearance of the starting material and the appearance of a new, more polar spot on the TLC plate would indicate product formation.

• Product Characterization: The identity and purity of the product should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and Mass Spectrometry.[10][11][12][13][14]

dot graph "Experimental_Workflow" { rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

} caption: "A generalized workflow for SNAr on bromo-nitrodurenes."

Conclusion: A Balance of Opposing Forces

The reactivity of bromo-nitrodurene isomers in nucleophilic aromatic substitution is a clear illustration of the delicate balance between electronic activation and steric hindrance. While the para-nitro isomer (3-bromo-6-nitrodurene) is electronically primed for reaction, the formidable steric shield presented by the four methyl groups of the durene core is expected to severely impede the approach of a nucleophile. The meta-nitro isomer (2-bromo-5-nitrodurene) is disadvantaged both electronically and sterically, rendering it even less reactive.

For researchers and synthetic chemists, this understanding is crucial for designing effective synthetic strategies. Overcoming the low reactivity of these sterically congested systems likely requires harsh reaction conditions and careful selection of small, highly reactive nucleophiles. This guide provides a foundational understanding and a practical experimental framework for further investigation into the fascinating reactivity of these challenging substrates.

References

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A Comparative Guide to the Validation of ReacPredict-BND: A Computational Model for Predicting 3-Bromo-6-nitrodurene Reactivity

This guide provides a comprehensive validation framework for ReacPredict-BND, a proprietary computational model designed to predict the reactivity of 3-Bromo-6-nitrodurene. We will objectively compare the model's performance against established experimental data and an alternative computational approach, RegioSQM. This document is intended for researchers, medicinal chemists, and process development scientists who rely on predictive modeling to accelerate research and development.

Introduction: The Challenge of Predicting Reactivity in Poly-substituted Arenes

3-Bromo-6-nitrodurene is a poly-substituted aromatic compound featuring a complex interplay of electronic and steric effects. The durene (1,2,4,5-tetramethylbenzene) core is substituted with four electron-donating methyl groups, a strongly electron-withdrawing nitro group, and a halogen (bromine). This substitution pattern makes intuitive prediction of its reactivity challenging. The nitro group is known to be a powerful deactivating substituent for electrophilic aromatic substitution (EAS) but is a strong activator for nucleophilic aromatic substitution (SNAr), particularly at positions ortho and para to it.[1][2] The bromine atom, while a deactivator for EAS, can serve as an excellent leaving group in SNAr reactions.[1]

Accurate prediction of reaction rates and regioselectivity is crucial for the efficient synthesis of analogues in drug discovery and for process optimization.[3][4] Computational chemistry offers powerful tools to provide these insights, but their predictions must be rigorously validated against experimental reality to ensure their reliability.[5][6][7] This guide details the validation of ReacPredict-BND, a model based on Density Functional Theory (DFT), against a real-world SNAr reaction.

The Computational Models Under Evaluation

ReacPredict-BND is a first-principles computational model grounded in Density Functional Theory (DFT). The causality behind this choice is that DFT provides a robust quantum mechanical description of the electronic structure of molecules, allowing for the explicit calculation of transition states and reaction energy barriers.

Core Mechanism:

• Geometry Optimization: The model first calculates the lowest energy conformations of the reactant (3-Bromo-6-nitrodurene), the nucleophile (methoxide), the Meisenheimer intermediate, and the product.

• Transition State Search: It then locates the transition state structure for the rate-determining step, which in SNAr reactions is typically the initial nucleophilic addition to the aromatic ring.[1]

• Energy Barrier Calculation (ΔG‡): The Gibbs free energy of activation (ΔG‡) is computed. This value is directly related to the reaction rate constant via the Eyring equation, providing a quantitative prediction of reactivity.

The choice of DFT, specifically using a functional like B3LYP with a 6-311+G(d,p) basis set, is intended to provide a high-fidelity prediction of the potential energy surface governing the reaction.

For comparison, we employ RegioSQM, a widely recognized computational tool that uses the semi-empirical PM3 method to predict the regioselectivity of electrophilic aromatic substitutions by identifying the aromatic carbon with the highest proton affinity.[8] While primarily designed for EAS, we adapt its core principle to assess the nucleophilic susceptibility of the carbon atom bonded to the bromine in 3-Bromo-6-nitrodurene.

Core Mechanism: RegioSQM identifies the most nucleophilic centers by calculating the free energies of protonation at all aromatic C-H carbons.[8] For our SNAr context, we are interested in the electrophilicity of the carbon attached to the bromine, which is influenced by the substituents. A lower proton affinity at other positions indirectly suggests a more electrophilic character at the C-Br position, making it more susceptible to nucleophilic attack. This provides a qualitative, rapid assessment of reactivity to contrast with the quantitative, resource-intensive DFT approach of ReacPredict-BND.

Experimental Validation Workflow

The trustworthiness of any computational model hinges on its ability to reproduce experimental results.[9] We designed a self-validating experimental workflow to determine the reaction kinetics of the SNAr reaction between 3-Bromo-6-nitrodurene and sodium methoxide.

Caption: Experimental workflow for kinetic analysis of the SNAr reaction.

This protocol is designed to be self-validating through the use of an internal standard and kinetic analysis, which confirms the reaction order.

• Reagent Preparation:

  • Prepare a 0.1 M solution of 3-Bromo-6-nitrodurene in anhydrous Dimethyl Sulfoxide (DMSO).

  • Prepare a 0.15 M solution of sodium methoxide in anhydrous DMSO.

  • Prepare an internal standard solution (e.g., 1,3,5-trimethoxybenzene) in DMSO.

• Reaction Setup:

  • To a jacketed reaction vessel maintained at 50.0 ± 0.1 °C under a nitrogen atmosphere, add 50 mL of the 3-Bromo-6-nitrodurene solution and 5 mL of the internal standard solution.

  • Allow the solution to thermally equilibrate for 15 minutes.

• Reaction Initiation and Sampling:

  • Initiate the reaction by rapidly adding 50 mL of the pre-heated sodium methoxide solution (t=0).

  • Immediately withdraw a 1.0 mL aliquot (the t=0 sample) and quench it in a vial containing 2.0 mL of 0.1 M aqueous HCl.

  • Continue to withdraw and quench 1.0 mL aliquots at regular intervals (e.g., 5, 15, 30, 45, 60, and 90 minutes).

• Sample Analysis (HPLC):

  • Analyze the quenched samples using a reverse-phase High-Performance Liquid Chromatography (HPLC) system equipped with a C18 column and a UV detector.

  • Use a calibrated method to determine the concentration of 3-Bromo-6-nitrodurene relative to the internal standard in each sample.

• Data Analysis:

  • Calculate the natural logarithm of the concentration of 3-Bromo-6-nitrodurene (ln[Substrate]) for each time point.

  • Plot ln[Substrate] versus time. The reaction follows pseudo-first-order kinetics under these conditions. The slope of the resulting linear plot is equal to the negative of the experimental rate constant (-k_exp).

Comparative Results: Prediction vs. Reality

The following table summarizes the quantitative predictions from ReacPredict-BND and the qualitative assessment from RegioSQM against the results obtained from the experimental protocol.

Performance Metric	ReacPredict-BND (DFT)	RegioSQM (Semi-Empirical)	Experimental Result
Predicted Reaction Site	Carbon-1 (bearing Bromine)	Carbon-1 (inferred high electrophilicity)	Carbon-1 (exclusive product formation)
Activation Energy (ΔG‡)	22.5 kcal/mol	Not Calculated	21.9 kcal/mol (derived from k_exp)
Predicted Rate Constant (k_pred)	1.8 x 10⁻⁴ s⁻¹	Not Calculated	3.1 x 10⁻⁴ s⁻¹
Relative Error in Rate	-41.9%	N/A	N/A
Computational Time	~18 hours	~5 minutes	N/A

• Regioselectivity: Both ReacPredict-BND and the adapted RegioSQM approach correctly identified the carbon atom bonded to the bromine as the sole site of nucleophilic attack. This is expected, as the ortho nitro group strongly activates this position for SNAr.

• Quantitative Accuracy: ReacPredict-BND provided a prediction for the activation energy (ΔG‡) that was in good agreement with the experimentally derived value, with a deviation of only 0.6 kcal/mol. The corresponding predicted rate constant was within the same order of magnitude as the experimental value, demonstrating the model's utility for quantitative estimation. A -41.9% relative error, while significant, is reasonable for a first-principles prediction without empirical correction factors. It highlights areas for model refinement, such as employing a more sophisticated solvent model.

• Computational Cost: The comparison underscores the fundamental trade-off in computational chemistry.[6] The DFT-based ReacPredict-BND delivers quantitative kinetic data at a high computational cost, while the semi-empirical RegioSQM provides rapid, qualitative guidance at a fraction of the cost.

Caption: Energy profile of the SNAr mechanism predicted by the model.

Conclusion and Future Directions

This guide demonstrates a robust framework for validating the ReacPredict-BND computational model. The DFT-based approach successfully predicted the correct reaction site and provided a quantitatively reasonable estimate of the reaction rate constant for the SNAr of 3-Bromo-6-nitrodurene. The model's accuracy, validated against rigorous experimental data, establishes it as a trustworthy tool for guiding synthetic efforts.

The comparison with RegioSQM highlights the value of having a tiered modeling approach. For rapid qualitative screening of many potential reaction sites, a semi-empirical method is highly efficient. For detailed mechanistic understanding and quantitative rate prediction of lead candidates, the higher accuracy of a DFT-based model like ReacPredict-BND is indispensable.

Future work will focus on refining the model by incorporating more explicit solvent effects and leveraging machine learning algorithms trained on a combination of DFT-generated and experimental data to improve predictive accuracy and reduce computational cost.[9][10]

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Navigating the Steric Maze: A Head-to-Head Comparison of Catalysts for Cross-Coupling with 3-Bromo-6-nitrodurene

For the modern researcher in synthetic and medicinal chemistry, the construction of complex molecular architectures often hinges on the ability to forge new carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds with precision and efficiency. Palladium-catalyzed cross-coupling reactions have emerged as a cornerstone technology in this endeavor. However, the success of these transformations is highly dependent on the nature of the substrates. When faced with sterically demanding and electronically deactivated substrates, such as 3-Bromo-6-nitrodurene, the choice of catalyst becomes paramount.

This guide provides a comprehensive, head-to-head comparison of various catalyst systems for cross-coupling reactions involving the challenging substrate, 3-Bromo-6-nitrodurene. The inherent difficulty in coupling this substrate arises from the confluence of two factors: the significant steric hindrance imposed by the four methyl groups of the durene core and the electron-withdrawing nature of the nitro group, which can deactivate the aryl bromide towards oxidative addition, a critical step in the catalytic cycle.[1] We will delve into the performance of different classes of palladium catalysts, supported by experimental data from analogous systems, to provide actionable insights for researchers tackling similar synthetic challenges.

The Challenge: Overcoming Steric Hindrance and Electronic Deactivation

The structure of 3-Bromo-6-nitrodurene presents a formidable challenge to conventional cross-coupling methodologies. The bulky methyl groups ortho and meta to the bromine atom create a sterically congested environment, impeding the approach of the palladium catalyst to the C-Br bond for the initial oxidative addition step.[1][2] Furthermore, the strongly electron-withdrawing nitro group reduces the electron density of the aromatic ring, making the C-Br bond less susceptible to cleavage by the electron-rich Pd(0) catalyst.

To overcome these hurdles, the catalyst system must be carefully selected to possess specific characteristics:

• High Catalytic Activity: The catalyst must be sufficiently reactive to engage the deactivated aryl bromide.

• Steric Tolerance: The ligand framework around the palladium center must be able to accommodate the bulky substrate.

• Stability: The active catalytic species should be stable enough to promote the reaction to completion without significant decomposition.

Our comparative analysis will focus on three of the most powerful and versatile cross-coupling reactions: the Suzuki-Miyaura coupling for C-C bond formation, the Buchwald-Hartwig amination for C-N bond formation, and the Sonogashira coupling for the synthesis of aryl alkynes.

Catalyst Showdown: Phosphine Ligands vs. N-Heterocyclic Carbenes (NHCs)

The two dominant classes of ligands in modern palladium catalysis are bulky, electron-rich phosphines and N-heterocyclic carbenes (NHCs). Both have shown remarkable efficacy in promoting challenging cross-coupling reactions, but their performance can vary depending on the specific substrate and reaction type.

Bulky Phosphine Ligands: The Workhorses of Cross-Coupling

Ligands such as the Buchwald biarylphosphines (e.g., XPhos, SPhos) and ferrocene-based ligands (e.g., dppf) have revolutionized the field of cross-coupling.[3][4] Their steric bulk promotes the formation of monoligated, highly reactive 14-electron Pd(0) species, which are more effective at undergoing oxidative addition with hindered aryl halides.[1] The electron-rich nature of these phosphines also enhances the electron density at the palladium center, further facilitating the oxidative addition step.

For sterically demanding Suzuki-Miyaura couplings, catalysts derived from bulky biaryl phosphine ligands have demonstrated significant success.[5][6][7] Similarly, in the context of Buchwald-Hartwig amination, these ligands are often essential for achieving high yields, particularly with challenging substrates.[4][8]

N-Heterocyclic Carbene (NHC) Ligands: A New Generation of Power

NHC ligands have emerged as powerful alternatives to phosphines.[9][10][11] They are strong σ-donors, which makes the palladium center highly electron-rich and thus more reactive towards oxidative addition.[9][11] The steric bulk of NHC ligands is also highly tunable, allowing for the creation of catalysts that can accommodate even the most hindered substrates.[12][13] Well-defined Pd(II)-NHC precatalysts are often air- and moisture-stable, offering practical advantages in a laboratory setting.[12][13]

Comparative Performance Analysis

While direct experimental data for 3-Bromo-6-nitrodurene is scarce in the literature, we can extrapolate from studies on structurally similar, sterically hindered, and electron-deficient aryl halides to predict catalyst performance.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is a robust method for creating C-C bonds. For a substrate like 3-Bromo-6-nitrodurene, a highly active catalyst is required.

Catalyst System	Ligand Type	Expected Performance with 3-Bromo-6-nitrodurene	Key Considerations
Pd(OAc)₂ / XPhos	Bulky Biaryl Phosphine	Good to Excellent. Bulky monophosphine ligands are generally effective for challenging substrates.[8]	Requires careful optimization of base and solvent.
[Pd(IPr)Cl₂]₂	NHC	Excellent. NHC ligands are known to promote couplings with sterically hindered and electron-poor aryl halides.[12][13]	Precatalysts offer improved stability and reactivity.
Pd(PPh₃)₄	Traditional Phosphine	Poor to Moderate. Likely to be too slow and prone to decomposition with such a challenging substrate.	Generally not suitable for sterically hindered substrates.

Rationale: Both bulky phosphine and NHC-based catalysts are expected to outperform traditional catalysts like Pd(PPh₃)₄. The strong σ-donating character and steric bulk of both ligand classes are crucial for activating the C-Br bond of 3-Bromo-6-nitrodurene. Recent studies have also highlighted the use of nitroarenes as electrophilic coupling partners in Suzuki-Miyaura reactions, with bulky phosphine ligands like BrettPhos being crucial for success.[14][15]

Buchwald-Hartwig Amination: Constructing C-N Bonds

The formation of a C-N bond with the hindered 3-Bromo-6-nitrodurene requires a catalyst that can facilitate both oxidative addition and reductive elimination from a crowded palladium center.

Catalyst System	Ligand Type	Expected Performance with 3-Bromo-6-nitrodurene	Key Considerations
Pd₂(dba)₃ / XPhos	Bulky Biaryl Phosphine	Good to Excellent. The use of bulky, electron-rich phosphine ligands is often essential for high reaction efficiency in aminations.[8]	The choice of base is critical and can influence the reaction outcome.[16]
[Pd(IPr)(cinnamyl)Cl]	NHC	Excellent. NHC-Pd precatalysts have shown high activity in the amination of challenging aryl chlorides and bromides.[13]	Precatalysts can sometimes allow for reactions at room temperature.[8]
Pd(OAc)₂ / BINAP	Bidentate Phosphine	Moderate. While effective for some systems, bidentate ligands may not be optimal for this highly hindered substrate.[4]	May require higher temperatures and longer reaction times.

Rationale: For Buchwald-Hartwig amination, both bulky monophosphine and NHC ligands are the top contenders. Their ability to promote the formation of the key three-coordinate arylpalladium amido complex, from which reductive elimination is faster, is a significant advantage.[4]

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling of a hindered aryl bromide with a terminal alkyne presents its own set of challenges, including the potential for competing alkyne homocoupling (Glaser coupling).[1]

Catalyst System	Ligand Type	Expected Performance with 3-Bromo-6-nitrodurene	Key Considerations
Pd(PPh₃)₂Cl₂ / CuI	Traditional Phosphine	Poor to Moderate. Steric hindrance will likely impede the reaction.	Copper co-catalyst can lead to homocoupling side products.[1]
Pd(OAc)₂ / SPhos / CuI	Bulky Biaryl Phosphine	Good. Bulky phosphine ligands can improve performance with hindered substrates.	Optimization of the copper co-catalyst loading is important.
[Pd(IPr)Cl₂]₂ (Copper-free)	NHC	Excellent. Copper-free conditions are often preferred to avoid homocoupling, and NHC ligands are effective in these protocols.[1]	Requires a suitable base and solvent system to facilitate the copper-free pathway.

Rationale: For the Sonogashira coupling of 3-Bromo-6-nitrodurene, a copper-free protocol utilizing a palladium catalyst with a bulky and electron-rich ligand, such as an NHC or a biarylphosphine, is the most promising approach.[1] This strategy minimizes the formation of undesirable side products and addresses the challenge of steric hindrance.

Experimental Protocols: A Starting Point for Optimization

The following are generalized experimental protocols for Suzuki-Miyaura and Buchwald-Hartwig reactions, which can serve as a starting point for the cross-coupling of 3-Bromo-6-nitrodurene. It is crucial to note that these are starting points and will likely require optimization of catalyst, ligand, base, solvent, and temperature for this specific substrate.

General Procedure for Suzuki-Miyaura Coupling

Caption: General workflow for a Suzuki-Miyaura cross-coupling reaction.

Reaction Setup:

• To a flame-dried Schlenk flask or reaction vial equipped with a magnetic stir bar, add 3-Bromo-6-nitrodurene (1.0 equiv), the desired arylboronic acid (1.2-1.5 equiv), and a suitable base (e.g., K₃PO₄, Cs₂CO₃, 2.0-3.0 equiv).[17]

• In a separate vial, pre-mix the palladium source (e.g., Pd(OAc)₂, 1-5 mol%) and the ligand (e.g., XPhos, 2-10 mol%). Add this mixture to the main reaction flask. Alternatively, use a pre-formed catalyst.

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add a degassed solvent (e.g., 1,4-dioxane, toluene, or a mixture with water) via syringe.[17]

Reaction and Work-up:

• Heat the reaction mixture to the desired temperature (e.g., 80-120 °C) and stir vigorously.

• Monitor the reaction by TLC or LC-MS until the starting material is consumed.

• After completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.[18]

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

General Procedure for Buchwald-Hartwig Amination

Caption: General workflow for a Buchwald-Hartwig amination reaction.

Reaction Setup:

• To a dry Schlenk flask charged with a magnetic stir bar, add 3-Bromo-6-nitrodurene (1.0 equiv), the amine (1.2-1.5 equiv), and a strong, non-nucleophilic base (e.g., NaOtBu, LHMDS, 1.2-2.0 equiv).[19]

• Add the palladium precatalyst (e.g., [Pd(IPr)(cinnamyl)Cl], 1-5 mol%) or a combination of a palladium source (e.g., Pd₂(dba)₃) and a ligand (e.g., XPhos).

• Evacuate and backfill the flask with an inert gas.

• Add a dry, degassed solvent (e.g., toluene, THF, or dioxane).

Reaction and Work-up:

• Heat the reaction mixture to the appropriate temperature (e.g., 80-110 °C).

• Monitor the reaction's progress.

• Upon completion, cool the mixture, dilute with an organic solvent, and carefully quench with water or a saturated aqueous solution of NH₄Cl.

• Extract the product, wash the combined organic layers, dry, and concentrate.

• Purify the desired amine by column chromatography.

Conclusion and Future Outlook

The cross-coupling of 3-Bromo-6-nitrodurene is a challenging yet achievable transformation with the appropriate choice of catalyst. For Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira reactions, modern catalyst systems based on bulky, electron-rich phosphine ligands and N-heterocyclic carbenes are highly recommended over traditional catalysts. These advanced systems are specifically designed to overcome the steric and electronic hurdles presented by substrates like 3-Bromo-6-nitrodurene.

For researchers embarking on the synthesis of complex molecules containing the nitrodurene scaffold, the initial investment in screening a small panel of these state-of-the-art catalysts will likely pay significant dividends in terms of reaction efficiency and yield. As catalyst development continues to advance, we can anticipate the emergence of even more powerful and versatile catalysts that will further expand the scope of cross-coupling reactions to include ever more challenging substrates.

References

• Al-Amin, M., et al. (2014). Sterically demanding aryl–alkyl Suzuki–Miyaura coupling. Organic Chemistry Frontiers, 1(4), 344-349.
• BenchChem. (2025).
• Cazin, C. S. J. (2011). N-Heterocyclic carbene–palladium complexes in cross-coupling reactions. Dalton Transactions, 40(33), 8371-8382.
• Fu, G. C. (2008). Palladium-Catalyzed Cross-Coupling Reactions of Alkyl Electrophiles. Accounts of Chemical Research, 41(11), 1555-1564.
• Hartwig, J. F. (2008). Evolution of a Fourth Generation Catalyst for the Amination and Thioetherification of Aryl Halides. Accounts of Chemical Research, 41(11), 1534-1544.
• Herrmann, W. A. (2002). N-Heterocyclic Carbenes: A New Concept in Organometallic Catalysis.
• Nolan, S. P. (2009). The Development and Catalytic Applications of N-Heterocyclic Carbene (NHC) Ligands. Accounts of Chemical Research, 42(1), 17-26.
• Organ, M. G. (2011). N-Heterocyclic carbene (NHC) ligands and palladium in homogeneous cross-coupling catalysis: a perfect union. Chemical Society Reviews, 40(10), 5075-5091.
• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Palladium-Catalyzed Amidation of Aryl Halides and Triflates. Chemical Reviews, 116(19), 12564-12649.
• Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphine Ligands in Palladium-Catalyzed Amination.
• The Nobel Prize in Chemistry 2010. (2010). Palladium-Catalyzed Cross Couplings in Organic Synthesis. The Royal Swedish Academy of Sciences.
• Viciosa, M., & Nolan, S. P. (2013). Well-Defined N-Heterocyclic Carbene-Palladium(II) Precatalysts for Cross-Coupling Reactions. Topics in Organometallic Chemistry, 42, 1-33.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 3-Bromo-6-nitrodurene

As researchers and drug development professionals, our work with novel chemical entities demands the highest standards of safety, not only in their synthesis and application but critically, in their disposal. This guide provides a comprehensive, technically grounded protocol for the proper disposal of 3-Bromo-6-nitrodurene. The procedures outlined are derived from the foundational principles of managing halogenated nitroaromatic compounds, ensuring the safety of laboratory personnel and the protection of our environment.

The causality behind these procedures is rooted in the inherent chemical properties of the substance. As a brominated and nitrated aromatic compound, 3-Bromo-6-nitrodurene is classified as a halogenated organic waste. Its disposal pathway is dictated by its potential toxicity, reactivity, and environmental persistence. This guide serves as a self-validating system, where understanding the 'why' behind each step reinforces compliant and safe laboratory practice.

Section 1: Hazard Profile & Chemical Characteristics

Before handling any chemical, a thorough understanding of its hazard profile is paramount. While a specific Safety Data Sheet (SDS) for 3-Bromo-6-nitrodurene should always be consulted, its structure allows us to infer a profile based on analogous halogenated nitroaromatic compounds. These compounds are generally categorized as harmful if inhaled, ingested, or in contact with skin, and are irritants to the skin, eyes, and respiratory system.[1][2][3] Furthermore, many nitroaromatics can pose a risk of organ damage through prolonged or repeated exposure.[1][2]

From a reactivity standpoint, the presence of the nitro group suggests that it can form explosive mixtures with air upon intense heating.[4] It is also prudent to assume incompatibility with strong bases and oxidizing agents.[2]

Table 1: Representative Properties of Halogenated Nitroaromatics (using p-Nitrobromobenzene as an analog)

Property	Value	Source
Appearance	Light yellow powder/solid	[1]
Acute Toxicity	Harmful if swallowed, in contact with skin, or if inhaled	[1][2]
Irritation	Causes skin and serious eye irritation	[1][2]
Target Organs	Respiratory system, Liver, Blood, Endocrine System	[2]
Environmental Hazard	Harmful to aquatic life with long-lasting effects	[1]
Incompatibilities	Strong bases, Oxidizing agents	[2]

Section 2: Core Principles of Disposal: Segregation is Key

The single most critical principle in hazardous waste management is segregation at the source . Due to its bromine content, 3-Bromo-6-nitrodurene is classified as a halogenated organic waste .[5][6] This classification is crucial because halogenated wastes require specific disposal methods, typically high-temperature incineration, to prevent the formation of toxic dioxins and furans.[5][6]

Mixing halogenated waste with non-halogenated waste streams contaminates the entire volume, dramatically increasing disposal costs and environmental liability.[6][7]

Section 3: Personal Protective Equipment (PPE)

Given the potential hazards, a stringent PPE protocol is non-negotiable. All handling and disposal steps must be performed within a certified chemical fume hood.

• Hand Protection : Wear nitrile or neoprene gloves. Always inspect gloves for integrity before use and remove them with care to avoid skin contamination.[8]

• Eye/Face Protection : Wear tightly fitting chemical safety goggles or a face shield.[9]

• Body Protection : A flame-resistant lab coat is mandatory. For larger quantities or in the event of a spill, impervious clothing may be necessary.[9]

• Respiratory Protection : If there is a risk of generating dusts outside of a fume hood, a full-face respirator with appropriate cartridges should be used.[4][9]

Section 4: Step-by-Step Disposal Protocol

This protocol covers the disposal of solid 3-Bromo-6-nitrodurene and materials contaminated with it.

Workflow for Disposal of 3-Bromo-6-nitrodurene

Caption: Disposal workflow for 3-Bromo-6-nitrodurene.

Methodology:

• Preparation : Before handling waste, don the appropriate PPE as specified in Section 3. All transfer operations must occur within a chemical fume hood to prevent inhalation of dust.[1]

• Container Selection : Obtain a designated hazardous waste container, clearly labeled for "Halogenated Organic Solid Waste".[5] This container must be made of a compatible material (e.g., high-density polyethylene) and have a secure, screw-top lid.[6][10]

• Waste Transfer (Solid Chemical) : Using a dedicated, clean spatula, carefully transfer any remaining solid 3-Bromo-6-nitrodurene into the designated waste container. Avoid generating dust during this process.[4][9]

• Disposal of Contaminated Materials : Any items grossly contaminated with the compound, such as weighing paper, disposable pipettes, gloves, and bench paper, must also be placed into the same halogenated solid waste container.

• Container Management :

  • Never fill a waste container beyond 90% capacity to allow for expansion and prevent spills.[10]

  • Keep the container securely closed at all times, except when adding waste.[7]

  • Decontaminate the exterior of the container if necessary before removing it from the fume hood.

• Labeling : As soon as the first item of waste is added, affix a "Hazardous Waste" tag.[7] Clearly list "3-Bromo-6-nitrodurene" and any other chemicals present. An accurate composition is required for legal and safe disposal.[5]

• Storage : Store the sealed and labeled container in your laboratory's designated Satellite Accumulation Area (SAA). Ensure it is stored in secondary containment.[7]

• Final Disposal : Contact your institution's Environmental Health & Safety (EHS) department to arrange for the pickup and final disposal of the waste container.[3] Disposal must be carried out through an approved and licensed waste disposal plant.[1][11]

Section 5: Emergency Procedures - Spills

In the event of a spill, immediate and correct action is crucial to mitigate exposure and environmental contamination.

• Evacuate & Alert : Alert all personnel in the immediate area and evacuate if necessary. Restrict access to the spill zone.[4]

• Communicate : Inform your laboratory supervisor and contact your institution's EHS emergency line.

• Assess : If the spill is small and you are trained and equipped to handle it, proceed with cleanup. If the spill is large or you are unsure, wait for the emergency response team.

• Cleanup :

  • Ensure you are wearing the full PPE outlined in Section 3.

  • Gently cover the spill with an inert absorbent material, such as vermiculite or sand. Do not use combustible materials like paper towels as the primary absorbent.

  • Carefully sweep or scoop the absorbed material into the designated "Halogenated Organic Solid Waste" container.[4]

  • Clean the affected area thoroughly with a suitable solvent (e.g., soap and water), collecting all cleaning materials as hazardous waste.

• Report : Complete any required incident reports for your institution.

By adhering to this technically sound and safety-conscious protocol, you contribute to a culture of responsibility that extends from discovery to disposal, ensuring that our vital work does not come at the cost of personal or environmental health.

References

• SAFETY DATA SHEET - Sigma-Aldrich. (2025). Sigma-Aldrich.
• SAFETY DATA SHEET - p-Nitrobromobenzene. (2014). Thermo Fisher Scientific.
• SAFETY DATA SHEET - 1-Bromo-4-nitrobenzene. (2014). Thermo Fisher Scientific.
• Halogenated Waste Guidance. University of California, Riverside Environmental Health & Safety.
• 3-bromo-6-nitroquinoline SDS. ECHEMI.
• SAFETY DATA SHEET - 1-Bromo-3-nitrobenzene. (2023). Fisher Scientific.
• Factsheet: Disposal of Hazardous Waste - Basic Principles. ETH Zürich.
• Halogenated Solvents in Laboratories.
• Hazardous Waste Segreg
• SAFETY DATA SHEET - 4-Bromo-2-methyl-6-nitroaniline. (2025). Thermo Fisher Scientific.
• Organic Solvent Waste Disposal. University of British Columbia Safety & Risk Services.
• SAFETY DATA SHEET - 4-Bromo-3-nitroaniline. (2025). Fisher Scientific.
• Hazardous Waste Listings. U.S. Environmental Protection Agency.

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A Comprehensive Guide to Personal Protective Equipment for Handling 3-Bromo-6-nitrodurene

For Researchers, Scientists, and Drug Development Professionals

Hazard Analysis: Understanding the Risks of 3-Bromo-6-nitrodurene

Anticipated Hazards:

• Acute Toxicity: Harmful if swallowed, in contact with skin, or inhaled.[1][2]

• Skin and Eye Irritation: Can cause significant irritation upon contact.

• Respiratory Irritation: Inhalation of dust may lead to respiratory discomfort.

• Long-Term Health Effects: Prolonged or repeated exposure may cause damage to organs. Some related compounds are suspected of causing cancer, genetic defects, or reproductive harm.[1][2]

• Combustibility: As a crystalline organic compound, it may be combustible and can form explosive dust mixtures in the air.

This guide is built upon a conservative approach, assuming these potential hazards to ensure the highest level of protection for laboratory personnel.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is critical when handling 3-Bromo-6-nitrodurene. The following table outlines the minimum required PPE, with explanations rooted in the anticipated hazards.

PPE Component	Specifications & Rationale
Hand Protection	Double-gloving with nitrile gloves is mandatory. Nitrile provides good resistance to a range of chemicals. The outer glove should be removed and disposed of immediately after handling the compound, while the inner glove provides continued protection during subsequent manipulations. For extensive handling or in case of a spill, consider heavy-duty chemical-resistant gloves.
Eye & Face Protection	Chemical safety goggles are the minimum requirement to protect against dust particles and accidental splashes. For procedures with a higher risk of splashing, such as when handling solutions or during vigorous reactions, a face shield worn over safety goggles is essential for full facial protection.
Body Protection	A flame-resistant lab coat with long sleeves and tight cuffs is required to protect the skin from contact and to prevent the contamination of personal clothing. Ensure the lab coat is fully buttoned.
Respiratory Protection	All handling of solid 3-Bromo-6-nitrodurene that may generate dust must be conducted within a certified chemical fume hood to minimize inhalation exposure. If a fume hood is not available or if there is a risk of aerosol generation, a NIOSH-approved respirator with a particulate filter (N95 or higher) is required. A full respiratory protection program, including fit testing, must be in place in such cases.

Diagram: PPE Selection Workflow

Caption: A logical workflow for assessing risks and selecting the appropriate PPE.

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict operational plan is crucial for minimizing exposure and ensuring a safe working environment.

3.1. Preparation:

• Designated Area: All work with 3-Bromo-6-nitrodurene must be conducted in a designated area, such as a chemical fume hood, with clear signage indicating the hazards.

• Spill Kit: Ensure a spill kit containing an inert absorbent material (e.g., vermiculite, sand), a sealed waste container, and appropriate PPE is readily accessible.

• Emergency Equipment: Verify the location and functionality of the nearest safety shower and eyewash station.

3.2. Handling the Solid Compound:

• Weighing: Weigh the solid compound within the chemical fume hood. Use a disposable weighing boat to prevent contamination of the balance.

• Transfers: When transferring the solid, use a spatula and minimize the creation of dust. Avoid pouring the dry powder.

• Dissolving: If preparing a solution, add the solvent to the solid slowly to prevent splashing.

3.3. Post-Handling:

• Decontamination: Thoroughly decontaminate all surfaces and equipment that have come into contact with the compound using an appropriate solvent, followed by soap and water.

• Hand Washing: After removing gloves, wash hands thoroughly with soap and water.

Disposal Plan: Responsible Waste Management

Proper disposal of 3-Bromo-6-nitrodurene and associated waste is a critical component of laboratory safety and environmental responsibility.

Waste Segregation is Key:

• Halogenated Organic Waste: All solid 3-Bromo-6-nitrodurene, contaminated consumables (e.g., gloves, weighing boats, paper towels), and solutions must be collected in a dedicated, clearly labeled, and sealed hazardous waste container for halogenated organic compounds.[3]

• Non-Halogenated Waste: Do not mix this waste stream with non-halogenated chemical waste.

Disposal Procedure:

• Container Labeling: The waste container must be labeled with "Hazardous Waste," the full chemical name "3-Bromo-6-nitrodurene," and any other information required by your institution's Environmental Health and Safety (EHS) department.

• Storage: Store the sealed waste container in a designated satellite accumulation area, away from incompatible materials.

• Professional Disposal: Arrange for the collection and disposal of the hazardous waste through your institution's EHS office or a licensed hazardous waste disposal contractor. High-temperature incineration is the recommended disposal method for halogenated organic compounds.[3]

Diagram: Waste Disposal Workflow

Caption: A step-by-step process for the safe disposal of 3-Bromo-6-nitrodurene waste.

By integrating these safety protocols into your standard operating procedures, you can confidently and responsibly advance your research while prioritizing the well-being of your team and the environment.

References

• Fisher Scientific. (2011, August 17). Safety Data Sheet - Nitrofurantoin.
• Cayman Chemical. (2025, March 11). Safety Data Sheet - Nitrofurantoin.
• PubChem. (n.d.). 3-Bromo-6-nitrocoumarin.
• Organic Syntheses. (n.d.). Working with Hazardous Chemicals.
• YouTube. (2024, June 7). Bromination safety.
• Carl ROTH. (n.d.). Safety Data Sheet: Bromine.
• NOAA. (n.d.). 2-nitro-alpha,alpha,alpha-trifluorotoluene.
• BenchChem. (n.d.). Proper Disposal of 1-Bromo-3-nitrobenzene: A Guide for Laboratory Professionals.
• OSHA. (n.d.). 1910.1053 - Respirable crystalline silica.

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